N-Desmethyl Trifluoperazine-d8 Dihydrochloride

• CAS: 1246814-84-5

Core Science & Biosynthesis

An In-Depth Technical Guide to N-Desmethyl Trifluoperazine-d8 Dihydrochloride: Principles and Applications in Bioanalytical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a deuterated analog of a primary metabolite of the antipsychotic drug Trifluoperazine. We will delve into its synthesis, chemical properties, and, most critically, its application as a stable isotope-labeled internal standard in advanced bioanalytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide is designed to equip researchers and drug development professionals with the foundational knowledge and practical insights necessary for the accurate quantification of Trifluoperazine and its metabolites in complex biological matrices. By understanding the principles behind its use, researchers can enhance the robustness, accuracy, and reliability of pharmacokinetic and metabolic studies.

Introduction: The Role of Metabolites and Internal Standards in Drug Development

The journey of a drug through the body is a complex process involving absorption, distribution, metabolism, and excretion (ADME). Understanding the metabolic fate of a drug is paramount in drug development, as metabolites can be pharmacologically active, inactive, or even toxic. Trifluoperazine, a phenothiazine-class antipsychotic, undergoes extensive metabolism in the liver, primarily through the cytochrome P450 enzyme system.[1] One of its significant metabolic pathways is N-demethylation, resulting in the formation of N-Desmethyl Trifluoperazine.[2][3]

Accurate quantification of both the parent drug and its metabolites in biological fluids is crucial for establishing pharmacokinetic profiles, assessing bioequivalence, and conducting therapeutic drug monitoring. The inherent variability in sample preparation and instrumental analysis necessitates the use of an internal standard (IS) to ensure precision and accuracy. A stable isotope-labeled (SIL) internal standard, such as N-Desmethyl Trifluoperazine-d8 Dihydrochloride, is considered the gold standard for quantitative mass spectrometry.[4][5][6]

Chemical Profile and Synthesis

Chemical Properties

Property	Value	Reference
Chemical Name	N-Desmethyl Trifluoperazine-d8 Dihydrochloride
Synonyms	Deshydroxyethyl Fluphenazine-d8 Dihydrochloride; 10-[3-(1-Piperazinyl-d8)propyl]-2-(trifluoromethyl)-10H-phenothiazine Dihydrochloride	[7]
CAS Number	1246814-84-5	[7]
Molecular Formula	C₂₀H₁₆D₈Cl₂F₃N₃S	[7]
Molecular Weight	474.44 g/mol	[7]

Synthesis of Deuterated Analogs

The synthesis of deuterated phenothiazines, including analogs of Trifluoperazine and its metabolites, often involves the introduction of deuterium atoms into the propylpiperazine side chain. A common strategy is the reduction of appropriate amide or imide precursors using a deuterated reducing agent, such as lithium aluminum deuteride (LiAlD₄).[7][8] For N-Desmethyl Trifluoperazine-d8, the synthesis would involve a multi-step process where the piperazine ring is constructed with deuterium atoms incorporated at specific positions. The isotopic purity of the final product is a critical parameter and is typically confirmed by mass spectrometry to be greater than 96%.[8]

The Rationale for Using N-Desmethyl Trifluoperazine-d8 as an Internal Standard

The core principle behind using a SIL internal standard is that it behaves nearly identically to the analyte of interest throughout the entire analytical workflow, from extraction to detection.[9]

The near-identical physicochemical properties of N-Desmethyl Trifluoperazine and its d8-labeled counterpart ensure they co-elute during liquid chromatography and experience similar ionization efficiencies and matrix effects in the mass spectrometer. By calculating the ratio of the analyte signal to the internal standard signal, any variations introduced during the analytical process are effectively normalized, leading to highly accurate and precise quantification.

Trifluoperazine Metabolism: The Significance of N-Desmethylation

Trifluoperazine is extensively metabolized in the liver, with N-demethylation being a key pathway.[2][3] This process involves the removal of a methyl group from the piperazine ring, catalyzed by cytochrome P450 enzymes. The resulting metabolite, N-Desmethyl Trifluoperazine, may possess its own pharmacological activity.[2] Understanding the rate and extent of this metabolic conversion is crucial for a complete pharmacokinetic assessment of Trifluoperazine.

Experimental Protocol: Quantification of N-Desmethyl Trifluoperazine using LC-MS/MS

This section outlines a detailed, step-by-step methodology for the quantification of N-Desmethyl Trifluoperazine in human plasma, utilizing N-Desmethyl Trifluoperazine-d8 Dihydrochloride as the internal standard. This protocol is adapted from established methods for Trifluoperazine analysis.[10]

Materials and Reagents

• N-Desmethyl Trifluoperazine (Analyte Reference Standard)

• N-Desmethyl Trifluoperazine-d8 Dihydrochloride (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (Analytical grade)

• Human plasma (with K₂-EDTA as anticoagulant)

• Deionized water

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N-Desmethyl Trifluoperazine and N-Desmethyl Trifluoperazine-d8 Dihydrochloride in methanol.

• Working Standard Solutions: Serially dilute the analyte stock solution with methanol:water (1:1, v/v) to prepare a series of working standard solutions for the calibration curve.

• Internal Standard Working Solution: Dilute the N-Desmethyl Trifluoperazine-d8 stock solution with methanol:water (1:1, v/v) to a final concentration of 100 ng/mL.

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working standard solutions to create a calibration curve (e.g., 0.1 - 100 ng/mL) and QC samples at low, medium, and high concentrations.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample (blank, standard, QC, or unknown), add 20 µL of the internal standard working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a 5 µL aliquot into the LC-MS/MS system.

LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 3 min, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40°C
Ionization Mode	ESI Positive
MRM Transitions	N-Desmethyl Trifluoperazine: Propose m/z 394.1 -> 113.1N-Desmethyl Trifluoperazine-d8: Propose m/z 402.2 -> 121.1
Collision Energy	Optimize for each transition
Dwell Time	100 ms

Note: The proposed MRM (Multiple Reaction Monitoring) transitions are based on the molecular weights and common fragmentation patterns of similar compounds. These should be optimized experimentally for the specific instrument being used.

Data Analysis and Interpretation

The concentration of N-Desmethyl Trifluoperazine in the unknown samples is determined by constructing a calibration curve. This is achieved by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used. The concentrations of the QC samples are then calculated from the regression equation to ensure the accuracy and precision of the analytical run.

Conclusion

N-Desmethyl Trifluoperazine-d8 Dihydrochloride is an indispensable tool for researchers in pharmacology and drug development. Its use as a stable isotope-labeled internal standard in LC-MS/MS assays provides the necessary accuracy and precision for the reliable quantification of N-Desmethyl Trifluoperazine in biological matrices. A thorough understanding of its properties, the rationale for its use, and the implementation of robust analytical protocols, as outlined in this guide, are essential for generating high-quality data in pharmacokinetic and metabolic studies of Trifluoperazine. This, in turn, contributes to a more comprehensive understanding of the drug's behavior in vivo and supports informed decision-making throughout the drug development process.

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An In-depth Technical Guide to N-Desmethyl Trifluoperazine-d8 Dihydrochloride

This technical guide provides a comprehensive overview of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a critical analytical tool for researchers, scientists, and drug development professionals. This document delves into its chemical properties, synthesis, analytical applications, and best practices for its use, offering field-proven insights to ensure technical accuracy and experimental success.

Introduction: The Significance of a Labeled Metabolite

N-Desmethyl Trifluoperazine is a primary active metabolite of Trifluoperazine, a first-generation antipsychotic medication used in the management of schizophrenia and other psychotic disorders.[1] Trifluoperazine exerts its therapeutic effects primarily by antagonizing dopamine D2 receptors in the brain.[1][2] Understanding the pharmacokinetics and metabolism of Trifluoperazine is crucial for optimizing dosing regimens and ensuring patient safety. The N-desmethyl metabolite is a significant component in the overall pharmacological profile of the parent drug.[1][3]

The deuterated analog, N-Desmethyl Trifluoperazine-d8 Dihydrochloride, serves as an invaluable internal standard for quantitative bioanalytical studies.[4][5] The incorporation of eight deuterium atoms provides a distinct mass shift, allowing for its differentiation from the endogenous, unlabeled metabolite in complex biological matrices during mass spectrometric analysis. This isotopic labeling ensures high accuracy and precision in quantifying N-Desmethyl Trifluoperazine levels in plasma, urine, and tissue samples.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of N-Desmethyl Trifluoperazine-d8 Dihydrochloride is fundamental for its effective use in a laboratory setting. These properties influence its solubility, stability, and chromatographic behavior.

Property	Value	Source
Chemical Name	10-[3-(1-Piperazinyl-d8)propyl]-2-(trifluoromethyl)-10H-phenothiazine Dihydrochloride	[4]
Molecular Formula	C₂₀H₁₆D₈Cl₂F₃N₃S	[5][6]
Molecular Weight	474.44 g/mol	[4][5][6]
CAS Number	1246814-84-5	[4][5]
Appearance	White Powder	[4]
Storage	2-8°C Refrigerator	[4]

Synthesis and Isotopic Labeling

The synthesis of N-Desmethyl Trifluoperazine-d8 Dihydrochloride involves a multi-step process. The core of this synthesis is the demethylation of Trifluoperazine, which entails the removal of a methyl group from the nitrogen atom in the piperazine ring.[7] This is typically achieved using potent demethylating agents under controlled reaction conditions.[7] The subsequent step involves the introduction of deuterium atoms, often through methods like catalytic deuterium exchange on the piperazine ring, to yield the d8 labeled compound. Finally, the free base is converted to the more stable dihydrochloride salt by treatment with hydrochloric acid.[7]

The strategic placement of eight deuterium atoms on the piperazine ring minimizes the potential for isotopic exchange under typical analytical conditions, ensuring the stability of the label throughout sample preparation and analysis.

Analytical Characterization and Application

The primary application of N-Desmethyl Trifluoperazine-d8 Dihydrochloride is as an internal standard in quantitative analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard in bioanalysis as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, leading to more accurate and reliable quantification.[8][9]

Experimental Protocol: Quantification of N-Desmethyl Trifluoperazine in Human Plasma using LC-MS/MS

This protocol outlines a typical workflow for the quantification of N-Desmethyl Trifluoperazine in human plasma, employing N-Desmethyl Trifluoperazine-d8 Dihydrochloride as an internal standard.

4.1.1. Materials and Reagents

• Human plasma (K2EDTA)

• N-Desmethyl Trifluoperazine (analyte)

• N-Desmethyl Trifluoperazine-d8 Dihydrochloride (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Protein precipitation plates or microcentrifuge tubes

4.1.2. Sample Preparation: Protein Precipitation

• Spike 50 µL of human plasma with 5 µL of the internal standard working solution (e.g., 100 ng/mL in methanol).

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute at high speed.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Causality: Protein precipitation is a rapid and effective method for removing the bulk of plasma proteins, which can interfere with the analysis and foul the LC column and mass spectrometer. The use of cold acetonitrile enhances precipitation efficiency.

4.1.3. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5-95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • N-Desmethyl Trifluoperazine: Q1/Q3 (e.g., m/z 394.2 -> 141.1)

  • N-Desmethyl Trifluoperazine-d8: Q1/Q3 (e.g., m/z 402.2 -> 149.1)

Self-Validation: The method's performance should be validated according to regulatory guidelines, assessing parameters such as linearity, accuracy, precision, selectivity, matrix effect, and stability.

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the bioanalytical workflow for the quantification of N-Desmethyl Trifluoperazine.

Caption: Bioanalytical workflow for N-Desmethyl Trifluoperazine quantification.

Metabolic Pathway of Trifluoperazine

The metabolic conversion of Trifluoperazine to N-Desmethyl Trifluoperazine is a key transformation in its biotransformation pathway. This process is primarily mediated by cytochrome P450 enzymes in the liver.[2]

Caption: Metabolic pathway of Trifluoperazine.

Storage and Handling

For optimal stability and performance, N-Desmethyl Trifluoperazine-d8 Dihydrochloride should be stored at 2-8°C in a tightly sealed container, protected from light and moisture.[4] When preparing solutions, it is advisable to use high-purity solvents and store stock solutions at -20°C or -80°C for long-term stability.

Conclusion

N-Desmethyl Trifluoperazine-d8 Dihydrochloride is an indispensable tool for researchers in pharmacology, toxicology, and clinical chemistry. Its use as an internal standard ensures the accuracy and reliability of quantitative methods for its unlabeled counterpart, a key metabolite of Trifluoperazine. This guide provides a foundational understanding of its properties and applications, empowering scientists to conduct robust and reproducible research.

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An In-depth Technical Guide to N-Desmethyl Trifluoperazine-d8 Dihydrochloride

CAS Number: 1246814-84-5

Prepared by: Gemini, Senior Application Scientist

Introduction: The Quintessential Internal Standard for Bioanalysis

In the landscape of pharmaceutical research and development, particularly in the realm of pharmacokinetics and therapeutic drug monitoring, the precision and accuracy of analytical methodologies are paramount. This guide provides a comprehensive technical overview of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a deuterated analog of a primary metabolite of the antipsychotic drug Trifluoperazine.[1][2] Its significance lies in its role as a stable isotope-labeled internal standard (SIL-IS) in bioanalytical assays, most notably in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard is a cornerstone of robust bioanalytical method development, as it closely mimics the analyte of interest through the extraction and ionization processes, correcting for variability and enhancing the reliability of quantification.[3][4] This document will delve into the chemical properties, synthesis, and detailed application of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, offering field-proven insights for researchers, scientists, and drug development professionals.

Physicochemical Properties and Identification

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its effective application.

Property	Value	Source(s)
CAS Number	1246814-84-5	[1][5][6]
Alternate CAS	4617-82-7 (unlabeled)	[7]
Molecular Formula	C₂₀H₁₆D₈Cl₂F₃N₃S	[1][5]
Molecular Weight	474.44 g/mol	[1][5]
Synonyms	Deshydroxyethyl Fluphenazine-d8 Dihydrochloride, 10-[3-(1-Piperazinyl-d8)propyl]-2-(trifluoromethyl)-10H-phenothiazine Dihydrochloride	[1]
Appearance	White Powder	[1]
Storage	2-8°C Refrigerator	[1]

The Scientific Rationale: Why Deuterated Standards are the Gold Standard

The central tenet behind the use of N-Desmethyl Trifluoperazine-d8 Dihydrochloride as an internal standard is the principle of isotope dilution mass spectrometry.[4] Deuterium (²H), being a stable, non-radioactive isotope of hydrogen, imparts a higher mass to the molecule without significantly altering its chemical properties. This near-identical chemical behavior to the endogenous, non-labeled analyte ensures that it experiences similar extraction efficiencies, chromatographic retention times, and ionization responses in the mass spectrometer. The mass difference, however, allows the mass spectrometer to distinguish between the analyte and the internal standard. This co-elution and differential detection are critical for correcting matrix effects, which are a common source of variability and inaccuracy in bioanalysis.[3]

Synthesis and Characterization: From Parent Drug to Labeled Standard

The synthesis of N-Desmethyl Trifluoperazine-d8 Dihydrochloride is a multi-step process that requires expertise in organic synthesis and purification techniques. The general pathway involves the N-demethylation of its parent compound, Trifluoperazine, followed by deuteration and conversion to the dihydrochloride salt.

Synthetic Pathway Overview

Caption: A simplified overview of the synthetic pathway.

A key step is the demethylation of Trifluoperazine, which can be achieved using strong demethylating agents like hydrobromic acid (HBr).[8] The subsequent introduction of deuterium atoms onto the piperazine ring is a critical step, often accomplished through methods like lithium aluminum deuteride reduction of suitable precursors.[8] Finally, the free base is converted to the more stable dihydrochloride salt by treatment with hydrochloric acid.[8]

Purification is typically achieved through recrystallization or chromatographic techniques to ensure high purity, which is essential for a reference standard. Characterization and confirmation of the structure and isotopic enrichment are performed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

Application in Bioanalysis: A Step-by-Step Workflow

The primary application of N-Desmethyl Trifluoperazine-d8 Dihydrochloride is as an internal standard for the quantification of Trifluoperazine and its metabolites in biological matrices like plasma.[1][9] Below is a detailed, field-proven workflow for a typical LC-MS/MS bioanalytical method.

Experimental Workflow for Trifluoperazine Quantification

Caption: A typical bioanalytical workflow for Trifluoperazine.

Detailed Experimental Protocol

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma in a microcentrifuge tube, add a known concentration of N-Desmethyl Trifluoperazine-d8 Dihydrochloride working solution.

• Add a basifying agent, such as a small volume of sodium hydroxide solution, to ensure the analyte is in its free base form for efficient extraction.[1]

• Add 1 mL of an appropriate organic solvent, such as tertiary butyl methyl ether.[2][9]

• Vortex the mixture vigorously for several minutes to ensure thorough mixing and extraction.

• Centrifuge the sample to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a specific volume of the mobile phase.[1]

2. LC-MS/MS Parameters

The following table provides typical starting parameters for the LC-MS/MS analysis of Trifluoperazine using its deuterated internal standard.

Parameter	Typical Value	Source(s)
LC Column	C18 (e.g., 50 x 4.6 mm, 3 µm)	[1][2][9]
Mobile Phase	Acetonitrile, Methanol, and 5 mM Ammonium Bicarbonate buffer	[1][2][9]
Flow Rate	0.55 mL/min	[1][2][9]
Ionization Mode	Electrospray Ionization (ESI), Positive	[1]
Detection	Multiple Reaction Monitoring (MRM)	[1]
MRM Transitions	Specific precursor-to-product ion transitions for Trifluoperazine and N-Desmethyl Trifluoperazine-d8 should be optimized.	[1]

3. Data Analysis and Quantification

• The data acquisition system will monitor the specific MRM transitions for both Trifluoperazine and N-Desmethyl Trifluoperazine-d8.

• The peak areas for both the analyte and the internal standard are integrated.

• A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentrations of the calibration standards.

• The concentration of Trifluoperazine in the unknown samples is then calculated from the calibration curve.

Metabolic Context: The Formation of N-Desmethyl Trifluoperazine

Trifluoperazine is extensively metabolized in the liver, primarily through the cytochrome P450 enzyme system.[10][11] One of the significant metabolic pathways is N-demethylation, which results in the formation of N-Desmethyl Trifluoperazine.[12][13] This metabolite can then undergo further biotransformation, such as sulfoxidation.[12] Understanding this metabolic pathway is crucial for interpreting pharmacokinetic data and for the rational use of N-Desmethyl Trifluoperazine-d8 as an internal standard for both the parent drug and its primary metabolite.

Metabolic Pathway of Trifluoperazine

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An In-depth Technical Guide to N-Desmethyl Trifluoperazine-d8 Dihydrochloride: Properties, Synthesis, and Application

This technical guide provides a comprehensive overview of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a critical analytical tool for researchers, scientists, and drug development professionals. This document delves into its fundamental chemical properties, the rationale and methodology behind its synthesis, and its pivotal role as an internal standard in bioanalytical assays.

Core Chemical and Physical Properties

N-Desmethyl Trifluoperazine-d8 Dihydrochloride is the deuterated form of N-Desmethyl Trifluoperazine, a metabolite of the antipsychotic drug Trifluoperazine.[1][2] The incorporation of eight deuterium atoms into the piperazine ring provides a stable isotopic label, making it an invaluable tool for mass spectrometry-based quantification.

A summary of its key chemical identifiers and properties is presented in Table 1.

Property	Value	Source
Chemical Name	10-[3-(1-Piperazinyl-d8)propyl]-2-(trifluoromethyl)-10H-phenothiazine Dihydrochloride	[1]
CAS Number	1246814-84-5	[1][3]
Molecular Formula	C₂₀H₁₆D₈Cl₂F₃N₃S	[1][3][4][5][6][7]
Molecular Weight	474.44 g/mol	[1][4][5][6][7]
Appearance	White Powder	[1]
Storage	2-8°C Refrigerator	[1]

The Rationale for Isotopic Labeling: The "Gold Standard" Internal Standard

In quantitative bioanalysis, particularly using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[8] The fundamental principle is that a SIL-IS, such as N-Desmethyl Trifluoperazine-d8, is chemically identical to the analyte of interest (the non-labeled N-Desmethyl Trifluoperazine) but has a different mass due to the presence of heavy isotopes.

This near-identical chemical nature ensures that the SIL-IS and the analyte behave almost identically during sample preparation, chromatography, and ionization in the mass spectrometer. Any sample loss during extraction or variations in ionization efficiency (matrix effects) will affect both the analyte and the SIL-IS to the same extent.[8] By measuring the ratio of the analyte's signal to the SIL-IS's signal, a highly accurate and precise quantification can be achieved, correcting for these potential sources of error.

The workflow for using a SIL-IS in a typical bioanalytical method is illustrated in the diagram below.

Caption: General synthesis of deuterated piperazine.

Application in Quantitative Analysis: A Methodological Approach

N-Desmethyl Trifluoperazine-d8 Dihydrochloride is primarily used as an internal standard for the quantification of trifluoperazine and its metabolites in various biological matrices. [1][2]A robust and reliable UPLC-MS/MS method is the preferred analytical technique for this purpose. [9]

Experimental Protocol: Quantification in Human Serum

This section outlines a self-validating protocol for the determination of N-Desmethyl Trifluoperazine in human serum using N-Desmethyl Trifluoperazine-d8 Dihydrochloride as the internal standard.

Materials and Reagents:

• Human Serum

• N-Desmethyl Trifluoperazine (Analyte)

• N-Desmethyl Trifluoperazine-d8 Dihydrochloride (Internal Standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium Acetate

• Acetic Acid

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Procedure:

• Preparation of Standards:

  • Prepare stock solutions of the analyte and internal standard in methanol.

  • Create a series of calibration standards by spiking blank human serum with the analyte at various concentrations.

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of serum sample (calibrator, QC, or unknown), add a fixed amount of the N-Desmethyl Trifluoperazine-d8 internal standard solution.

  • Add 300 µL of a protein precipitation agent (e.g., a methanol-acetonitrile mixture).

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean vial for analysis.

• UPLC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 2.5 µm). [9] * Mobile Phase A: 10 mM ammonium acetate with 0.2% acetic acid in water. [9] * Mobile Phase B: Acetonitrile. [9] * A gradient elution should be employed to achieve optimal separation.

  • Mass Spectrometric Detection:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode. [9] * Monitoring Mode: Multiple Reaction Monitoring (MRM).

    • The specific MRM transitions for the analyte and internal standard need to be optimized. The parent ion will correspond to the protonated molecule [M+H]⁺, and the daughter ions will be characteristic fragments.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

N-Desmethyl Trifluoperazine-d8 Dihydrochloride is an indispensable tool in modern bioanalytical chemistry. Its well-defined chemical properties and the inherent advantages of stable isotope labeling provide the accuracy and precision required for demanding applications such as pharmacokinetic studies and therapeutic drug monitoring. The methodologies outlined in this guide offer a robust framework for its effective implementation in the laboratory.

References

• Pharmaffiliates. (n.d.). N-Desmethyl Trifluoperazine-d8 Dihydrochloride. Retrieved from [Link]

• BioOrganics. (2019). Trifluoperazine. Retrieved from [Link]

• Hawes, E. M., et al. (1983). Synthesis and applications of deuterium labelled piperazine type phenothiazines. University of Saskatchewan. Retrieved from [Link]

• Cleanchem. (n.d.). Trifluoperazine N-Desmethyl Dihydrochloride. Retrieved from [Link]

• Shetty, H. U., Hawes, E. M., & Midha, K. K. (1981). Synthesis of deuterium labelled trifluoperazine. Journal of Labelled Compounds and Radiopharmaceuticals, 18(11), 1633–1640.

• Shiri, F., et al. (2018). Synthesis, biological evaluation and in silico study of trifluoperazine analogs as anti-glioblastoma agents. European Journal of Medicinal Chemistry, 155, 366-381. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Trifluoperazine-impurities. Retrieved from [Link]

• Midha, K. K., et al. (1982). A gas chromatographic mass spectrometric assay for plasma trifluoperazine concentrations following single doses. Biomedical Mass Spectrometry, 9(5), 186-190. Retrieved from [Link]

• Midha, K. K., et al. (1983). Plasma concentrations of trifluoperazine following single low doses. Canadian Medical Association Journal, 129(4), 324. Retrieved from [Link]

• precisionFDA. (n.d.). N-DESMETHYL TRIFLUOPERAZINE. Retrieved from [Link]

• Wang, X., et al. (2021). UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum. Journal of Pharmaceutical and Biomedical Analysis, 198, 114008. Retrieved from [Link]

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• BenchChem. (2025).

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N-Desmethyl Trifluoperazine-d8 Dihydrochloride structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of N-Desmethyl Trifluoperazine-d8 Dihydrochloride

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a deuterated metabolite of the antipsychotic drug Trifluoperazine. This compound is of significant interest, primarily serving as a stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalytical studies using mass spectrometry.[1][2][3] Accurate characterization is paramount to ensure the integrity of pharmacokinetic and metabolic data. This document outlines a multi-faceted analytical approach, integrating High-Performance Liquid Chromatography (HPLC), High-Resolution Mass Spectrometry (HRMS), tandem mass spectrometry (MS/MS), and multi-nuclear Nuclear Magnetic Resonance (NMR) spectroscopy. The causality behind each experimental choice is detailed, providing a robust, self-validating workflow for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Rigorous Elucidation

N-Desmethyl Trifluoperazine is a primary metabolite of Trifluoperazine, a phenothiazine-class antipsychotic used in the treatment of schizophrenia and anxiety disorders.[4][5][6] The deuterated analogue, specifically N-Desmethyl Trifluoperazine-d8 Dihydrochloride, is synthesized to serve as an ideal internal standard in clinical and preclinical studies.[3][7]

Why a Deuterated Internal Standard? The utility of a SIL-IS stems from its chemical and physical properties being nearly identical to the analyte of interest.[2][8] It co-elutes chromatographically and experiences similar ionization efficiency and matrix effects in a mass spectrometer.[3] However, its increased mass due to deuterium incorporation allows it to be distinguished from the non-labeled analyte.[2] This co-analytical behavior provides a highly accurate method for correcting analyte loss during sample preparation and variations in instrument response, thereby enhancing the precision and accuracy of quantitative analysis.[1][9][10]

The core challenge, therefore, is to unequivocally confirm:

• The identity of the core molecular structure.

• The precise number of deuterium atoms incorporated (isotopic enrichment).

• The specific location of the deuterium labels.

• The overall purity of the compound.

This guide presents a logical workflow to address these challenges.

Caption: Fig. 1: Overall workflow for structure elucidation.

Chromatographic Purity Assessment: The Foundation

Before undertaking complex structural analysis, it is imperative to assess the purity of the material. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV detection is the standard method, leveraging the strong UV absorbance of the phenothiazine chromophore.[11][12]

Causality of Method Design

• Column Choice: A C18 column is selected for its hydrophobic stationary phase, which provides excellent retention and separation for moderately polar compounds like phenothiazine derivatives.[13][14]

• Mobile Phase: A gradient of an organic solvent (typically acetonitrile or methanol) and an aqueous buffer is employed.[11][14][15] The organic phase disrupts the hydrophobic interactions between the analyte and the C18 stationary phase, leading to elution. The buffer (e.g., ammonium bicarbonate or sodium acetate) controls the pH to ensure consistent ionization state of the molecule's basic nitrogen atoms, leading to sharp, reproducible peaks.[14][16]

• Detection: The phenothiazine ring system has a characteristic UV absorbance maximum around 257 nm, providing a sensitive and selective detection wavelength.[11]

Experimental Protocol: RP-HPLC-UV

• System: HPLC with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Column: C18, 250 x 4.6 mm, 5 µm particle size.[11]

• Mobile Phase A: 5 mM Ammonium Bicarbonate in water.[16]

• Mobile Phase B: Acetonitrile/Methanol (85:10, v/v).[16]

• Flow Rate: 1.0 mL/min.[13][15]

• Gradient: 30% B to 95% B over 15 minutes, hold for 5 minutes, return to initial conditions.

• Column Temperature: 40°C.[13]

• Detection Wavelength: 257 nm.[11]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the compound in a 50:50 mixture of water:methanol to a final concentration of 0.5 mg/mL.[11]

Trustworthiness: The purity is determined by the area percentage of the main peak relative to all other peaks in the chromatogram. A purity level of >98% is typically required for a reference standard.

Mass Spectrometry: Confirming Identity and Probing Connectivity

Mass spectrometry is the cornerstone of this analysis, providing definitive information on molecular weight and structural fragments.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: The initial step is to confirm the elemental composition. HRMS instruments (e.g., Orbitrap or TOF) provide mass measurements with high accuracy (< 5 ppm), allowing for the unambiguous determination of the molecular formula. The key is to compare the experimentally measured mass of the protonated molecule [M+H]⁺ with the calculated theoretical mass.

The molecular formula for the free base is C₂₀H₁₆D₈F₃N₃S.[17][18] The presence of eight deuterium atoms instead of protons increases the monoisotopic mass by 8.0502 Da (8 * 1.006276 Da) compared to the non-deuterated N-Desmethyl Trifluoperazine.

Parameter	Theoretical Value	Observed Value (Example)	Mass Error (ppm)
Molecular Formula	C₂₀H₁₆D₈F₃N₃S	-	-
Monoisotopic Mass	415.1958	-	-
[M+H]⁺ Ion	416.2031	416.2028	-0.72

Table 1: Example HRMS data for verifying the elemental composition.

Tandem Mass Spectrometry (MS/MS) for Structural Fragmentation

Expertise & Experience: MS/MS analysis involves isolating the parent ion ([M+H]⁺) and subjecting it to collision-induced dissociation (CID) to generate fragment ions. The fragmentation pattern provides a "fingerprint" of the molecule's structure. For N-Desmethyl Trifluoperazine-d8, the critical task is to confirm that the d8 label resides on the piperazine ring.

Causality of Fragmentation: The most labile bonds are typically the C-N and C-C bonds of the propylpiperazine side chain. The expected fragmentation involves cleavage of this side chain.[19] The key diagnostic fragments will be those containing the piperazine ring, which will exhibit a mass shift of +8 Da compared to the non-deuterated analogue.

Caption: Fig. 2: Proposed MS/MS fragmentation of N-Desmethyl Trifluoperazine-d8.

Trustworthiness: The observation of the d8-piperazine fragment (m/z 95.1) and related fragments provides definitive evidence for the location of the deuterium labels, validating the synthetic route.[19]

Key Fragment Ion	Proposed Structure	Expected m/z (d8)	Expected m/z (d0)	Significance
[C₄D₈H₅N₂]⁺	Deuterated Piperazine Ring Fragment	95.1	87.1	Confirms d8 label on piperazine ring
[C₅D₈H₇N₂]⁺	Deuterated Piperazinyl-methylene	121.1	113.1	Confirms label and adjacent structure
[C₁₄H₉F₃NS]⁺	Phenothiazine Core	280.0	280.0	Confirms core structure is unlabeled

Table 2: Key diagnostic fragment ions in the MS/MS spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Proof

NMR spectroscopy provides unambiguous proof of the molecular structure by mapping the chemical environment of magnetically active nuclei like ¹H, ¹³C, and ²H.

Causality of NMR Experiment Selection

• ¹H NMR: This experiment identifies all hydrogen atoms in the structure. For the d8 analogue, the key diagnostic feature is the complete absence of proton signals corresponding to the piperazine ring protons. The remaining signals (aromatic, propyl chain) should integrate to the correct proton count (16H).

• ¹³C NMR: This provides a map of the carbon skeleton. The carbons bearing deuterium atoms will show characteristic changes: their signals will be split into multiplets due to C-D coupling and will have significantly lower intensity.

• ²H (Deuterium) NMR: This is the most direct method to confirm deuteration.[20] It specifically detects deuterium nuclei. A signal will appear in the ²H spectrum at the chemical shift where the piperazine protons would normally appear in the ¹H spectrum, providing conclusive evidence of the label's location.[21]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the dihydrochloride salt in 0.6 mL of a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or Methanol-d4 (CD₃OD). D₂O is often preferred for hydrochloride salts due to their high water solubility.[11][22]

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR: Acquire a standard proton spectrum. Reference the residual solvent peak. Verify the absence of signals between ~2.5-3.5 ppm (piperazine region) and correct integration of the remaining 16 protons.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Expect ~20 carbon signals. Note the reduced intensity and potential splitting of signals corresponding to the deuterated piperazine carbons.

• ²H NMR: Using a broadband probe, acquire a deuterium spectrum.[21] An intense signal should be observed in the aliphatic region corresponding to the chemical shift of the piperazine protons.

Trustworthiness: The combination of these three NMR experiments provides a self-validating system. The "disappearance" of signals in the ¹H spectrum is directly correlated with the "appearance" of signals in the ²H spectrum at the same chemical shift, while the ¹³C spectrum reflects the consequence of C-D bonds. This triangulation of data offers incontrovertible proof of structure.

Conclusion: Synthesizing the Data for Unambiguous Elucidation

The structural elucidation of N-Desmethyl Trifluoperazine-d8 Dihydrochloride is achieved through the logical integration of orthogonal analytical techniques.

• Purity: RP-HPLC confirms the sample is of high purity (>98%), ensuring that the spectral data obtained is from the compound of interest.

• Molecular Formula: HRMS validates the correct elemental composition, including the incorporation of eight deuterium atoms (C₂₀H₁₆D₈F₃N₃S).

• Structural Connectivity & Label Location: MS/MS fragmentation patterns demonstrate that the d8 label is localized to the piperazine ring, a critical piece of information for its function as an internal standard.

• Definitive Structure & Isotopic Placement: A suite of NMR experiments provides the final, unambiguous proof. ¹H NMR confirms the absence of piperazine protons, ¹³C NMR shows the effect on the carbon backbone, and ²H NMR directly observes the deuterium atoms at the expected chemical shift.

This rigorous, multi-technique workflow ensures the identity, purity, and structural integrity of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, qualifying it for its intended use as a high-fidelity internal standard in demanding bioanalytical applications.

References

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• Munetz, M. R. (2016). Trifluoperazine: A Sprightly Old Drug. Journal of Clinical Psychopharmacology, 36(4), 313–314. [Link]

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An In-depth Technical Guide to the Synthesis of N-Desmethyl Trifluoperazine-d8 Dihydrochloride

This guide provides a comprehensive overview of a plausible synthetic pathway for N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a deuterated analog of a primary metabolite of the antipsychotic drug Trifluoperazine. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols and the scientific rationale behind the proposed synthetic strategy.

Introduction

N-Desmethyl Trifluoperazine is the primary active metabolite of Trifluoperazine, a phenothiazine derivative used in the management of psychosis.[1] The introduction of stable isotopes, such as deuterium, into drug molecules and their metabolites is a critical technique in pharmaceutical research.[2] Deuterated compounds serve as invaluable internal standards for quantitative bioanalytical assays using mass spectrometry, and they are also used to study drug metabolism and pharmacokinetics. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a kinetic isotope effect, potentially altering the rate of metabolism and providing a tool to investigate metabolic pathways.[2]

This guide outlines a multi-step synthesis of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, focusing on a logical and efficient pathway that combines established synthetic methodologies for phenothiazine chemistry and isotopic labeling.

Overall Synthetic Strategy

The proposed synthesis of N-Desmethyl Trifluoperazine-d8 Dihydrochloride can be conceptually divided into three main stages:

• Synthesis of the Trifluoperazine-d8 precursor: This involves the N-alkylation of 2-(trifluoromethyl)phenothiazine with a deuterated side chain.

• N-demethylation: The removal of the N-methyl group from the deuterated Trifluoperazine precursor to yield N-Desmethyl Trifluoperazine-d8.

• Salt Formation: Conversion of the free base to the more stable dihydrochloride salt.

This strategy is depicted in the following workflow diagram:

Sources

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The Metabolism of Trifluoperazine to N-Desmethyl Trifluoperazine: An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive exploration of the metabolic transformation of trifluoperazine, a cornerstone phenothiazine antipsychotic, into its principal active metabolite, N-desmethyl trifluoperazine. Designed for researchers, scientists, and professionals in drug development, this document delves into the enzymatic pathways, pharmacokinetic implications, and bioanalytical methodologies pertinent to this critical biotransformation. By synthesizing foundational research with contemporary analytical techniques, this guide offers both a detailed mechanistic overview and practical, field-proven protocols. We will examine the pivotal role of the cytochrome P450 enzyme system, present a step-by-step guide for the robust quantification of both parent drug and metabolite using LC-MS/MS, and provide visual frameworks to elucidate the metabolic and experimental workflows.

Introduction: Trifluoperazine and its Clinical Significance

Trifluoperazine is a potent typical antipsychotic medication belonging to the phenothiazine class, primarily utilized in the management of schizophrenia and other psychotic disorders.[1][2] Its therapeutic efficacy is primarily attributed to its antagonism of dopamine D2 receptors in the mesolimbic pathway of the brain, which helps to alleviate the positive symptoms of schizophrenia such as hallucinations and delusions.[1][3] Beyond its primary indication, trifluoperazine has also been employed for the short-term management of generalized anxiety disorder and as an antiemetic.[3][4]

The clinical utility of trifluoperazine is intrinsically linked to its metabolic fate. The drug undergoes extensive hepatic metabolism, leading to the formation of several metabolites.[1][4][5] Among these, N-desmethyl trifluoperazine is a major metabolite that has garnered significant research interest due to its own pharmacological activity.[6] Understanding the conversion of trifluoperazine to N-desmethyl trifluoperazine is therefore crucial for a complete comprehension of the drug's overall therapeutic and toxicological profile, as well as for anticipating potential drug-drug interactions.

The Metabolic Pathway: N-Demethylation of Trifluoperazine

The primary route for the formation of N-desmethyl trifluoperazine from its parent compound is N-demethylation, a phase I metabolic reaction. This process involves the removal of a methyl group from the nitrogen atom within the piperazine ring of the trifluoperazine molecule.[6]

The Role of Cytochrome P450 Enzymes

The N-demethylation of trifluoperazine is predominantly mediated by the cytochrome P450 (CYP) superfamily of enzymes located in the liver.[1][6] In vitro studies utilizing human liver microsomes have identified several CYP isozymes as being involved in the metabolism of trifluoperazine. Contemporary research points towards CYP3A4 as a key enzyme in the formation of N-desmethyl trifluoperazine.[6] The involvement of other CYP enzymes, such as those in the CYP2D6 and CYP1A2 families, has also been suggested for the overall metabolism of trifluoperazine and other phenothiazines.[3][7]

The reliance on specific CYP enzymes for metabolism has significant clinical implications. Co-administration of trifluoperazine with drugs that are inhibitors or inducers of these enzymes can lead to altered plasma concentrations of both the parent drug and its metabolites, potentially impacting efficacy and safety.[8][9][10][11] For instance, potent inhibitors of CYP3A4 could theoretically increase the plasma levels of trifluoperazine, while inducers could decrease them.

Pharmacological Activity of N-Desmethyl Trifluoperazine

N-desmethyl trifluoperazine is not an inert byproduct; it is an active metabolite that retains significant pharmacological activity.[6] Research has shown that it also acts as a dopamine receptor antagonist, similar to its parent compound.[6] This contributes to the overall clinical effects observed following the administration of trifluoperazine. The presence of an active metabolite underscores the importance of considering both the parent drug and N-desmethyl trifluoperazine when conducting pharmacokinetic and pharmacodynamic studies.

Bioanalytical Quantification of Trifluoperazine and N-Desmethyl Trifluoperazine

Accurate and precise quantification of trifluoperazine and N-desmethyl trifluoperazine in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and drug development research. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose due to its high sensitivity, selectivity, and specificity.[12][13][14][15]

Experimental Protocol: LC-MS/MS Quantification in Human Plasma

The following protocol provides a detailed, step-by-step methodology for the simultaneous quantification of trifluoperazine and N-desmethyl trifluoperazine in human plasma. This protocol is designed to be a self-validating system through the incorporation of a stable isotope-labeled internal standard and quality control samples.

3.1.1. Materials and Reagents

• Trifluoperazine hydrochloride (Reference Standard)

• N-Desmethyl trifluoperazine dihydrochloride (Reference Standard)[6]

• Trifluoperazine-d8 dihydrochloride (Internal Standard)[12][14]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Tertiary butyl methyl ether (TBME) (HPLC grade)[12][14]

• Ammonium bicarbonate (Analytical grade)

• Human plasma (with K2-EDTA as anticoagulant)

• Deionized water

3.1.2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Pipettes

3.1.3. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (Trifluoperazine-d8).

• Vortex for 10 seconds.

• Add 100 µL of 0.1 M sodium hydroxide to basify the sample.

• Vortex for 10 seconds.

• Add 1 mL of tertiary butyl methyl ether (TBME).

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 12,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex for 30 seconds.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

3.1.4. LC-MS/MS Conditions

Parameter	Condition
HPLC Column	C18 reversed-phase column (e.g., 50 x 4.6 mm, 3 µm)[12][13]
Mobile Phase	A: 5 mM Ammonium Bicarbonate in WaterB: Acetonitrile:Methanol (85:15, v/v)
Flow Rate	0.55 mL/min[12][13]
Injection Volume	10 µL
Gradient	Isocratic or a shallow gradient optimized for separation
Ionization Mode	Electrospray Ionization (ESI) in Positive Mode
MRM Transitions	Specific precursor-to-product ion transitions for trifluoperazine, N-desmethyl trifluoperazine, and trifluoperazine-d8 should be determined and optimized.

3.1.5. Method Validation and Quality Control

To ensure the trustworthiness of the results, the method should be validated according to regulatory guidelines (e.g., US FDA). This includes assessing linearity, accuracy, precision, selectivity, and stability. Quality control (QC) samples at low, medium, and high concentrations should be prepared and analyzed with each batch of study samples to ensure the validity of the run.

Visualization of Metabolic and Experimental Workflows

Metabolic Pathway of Trifluoperazine to N-Desmethyl Trifluoperazine

Caption: Metabolic conversion of trifluoperazine via N-demethylation.

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for trifluoperazine and metabolite analysis.

Conclusion

The N-demethylation of trifluoperazine to its active metabolite, N-desmethyl trifluoperazine, is a critical metabolic pathway that significantly influences the drug's overall pharmacological profile. The cytochrome P450 enzyme system, particularly CYP3A4, plays a central role in this biotransformation. A thorough understanding of this metabolic process, coupled with robust and validated bioanalytical methods such as LC-MS/MS, is essential for both preclinical and clinical research. The methodologies and insights presented in this guide provide a solid foundation for professionals in the field to further investigate the nuances of trifluoperazine metabolism and its clinical implications.

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A Comprehensive Technical Guide to the Purity and Characterization of N-Desmethyl Trifluoperazine-d8 Standard

Introduction: The Critical Role of a Well-Characterized Isotope-Labeled Standard

In the landscape of pharmaceutical research and development, particularly in pharmacokinetic and metabolic studies, stable isotope-labeled internal standards (SIL-ISs) are indispensable tools.[1] N-Desmethyl Trifluoperazine-d8 is the deuterated analog of N-Desmethyl Trifluoperazine, a major metabolite of the antipsychotic drug Trifluoperazine.[2] As such, a rigorously characterized N-Desmethyl Trifluoperazine-d8 standard is paramount for the accurate quantification of its unlabeled counterpart in biological matrices. This guide provides an in-depth, technically-focused exploration of the methodologies and scientific reasoning behind the comprehensive characterization and purity assessment of N-Desmethyl Trifluoperazine-d8. Our approach is grounded in the principles of analytical chemistry, ensuring a self-validating system for researchers, scientists, and drug development professionals.

Structural Elucidation and Physicochemical Properties

A foundational aspect of characterizing any reference standard is the confirmation of its chemical structure and an understanding of its physicochemical properties.

Molecular Structure:

• N-Desmethyl Trifluoperazine: C₂₀H₂₂F₃N₃S[3]

• N-Desmethyl Trifluoperazine-d8 Dihydrochloride: C₂₀H₁₆D₈Cl₂F₃N₃S[4]

The structure consists of a phenothiazine core with a trifluoromethyl group at the 2-position and a piperazine ring linked by a propyl chain at the 10-position. The "-d8" designation indicates the replacement of eight hydrogen atoms with deuterium on the piperazine ring.

Physicochemical Data Summary:

Property	N-Desmethyl Trifluoperazine	N-Desmethyl Trifluoperazine-d8 Dihydrochloride
CAS Number	2804-16-2	1246814-84-5
Molecular Formula	C₂₀H₂₂F₃N₃S[3]	C₂₀H₁₆D₈Cl₂F₃N₃S[4]
Molecular Weight	393.47 g/mol	474.44 g/mol [4]
Appearance	Light Greenish Solid[5]	Off-white to light yellow solid

Synthesis and Potential Impurities: A Proactive Approach to Purity

A thorough understanding of the synthetic route is critical for predicting and identifying potential impurities. N-Desmethyl Trifluoperazine is typically synthesized via the demethylation of Trifluoperazine.[6] The deuterated analog is synthesized using deuterated reagents in the final steps of the synthesis of the piperazine ring or through direct exchange reactions.

Synthetic Pathway Overview:

The synthesis of Trifluoperazine itself involves the condensation of 2-(trifluoromethyl)-10H-phenothiazine with 1-(3-chloropropyl)-4-methylpiperazine.[7] The subsequent demethylation to yield N-Desmethyl Trifluoperazine is often achieved using strong demethylating agents like hydrobromic acid.[6]

Potential Impurities to Consider:

• Residual Trifluoperazine: Incomplete demethylation can lead to the presence of the parent drug.

• Oxidative Degradation Products: The phenothiazine ring is susceptible to oxidation, leading to the formation of sulfoxides and other related impurities.[8]

• Isomers: Positional isomers may arise during the synthesis of the phenothiazine core.

• Unlabeled or Partially Labeled Species: In the case of the d8 standard, incomplete deuteration will result in the presence of d0 to d7 species.

Analytical Characterization Workflow: A Multi-Modal Approach

A multi-faceted analytical approach is essential for the unambiguous characterization and purity assessment of N-Desmethyl Trifluoperazine-d8. This typically involves a combination of chromatographic and spectroscopic techniques.

Caption: A multi-technique workflow for comprehensive characterization.

Chromatographic Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for determining the chemical purity of the N-Desmethyl Trifluoperazine-d8 standard. A stability-indicating method is crucial to separate the main component from potential impurities and degradation products.[9]

Expert Insight: The choice of a reversed-phase C18 column is logical due to the non-polar nature of the phenothiazine core. A gradient elution is often preferred to ensure the separation of both polar and non-polar impurities.

Experimental Protocol: HPLC-UV Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[10]

• Mobile Phase:

  • A: Acetonitrile

  • B: 0.1% Formic acid in water

• Gradient Elution: A typical gradient would start with a higher percentage of mobile phase B and gradually increase the percentage of mobile phase A to elute more hydrophobic compounds.

• Flow Rate: 1.0 mL/min.[11]

• Detection Wavelength: 254 nm.

• Sample Preparation: Dissolve the standard in a suitable solvent (e.g., methanol or mobile phase) to a final concentration of approximately 1 mg/mL.

• Data Analysis: The purity is determined by calculating the percentage of the main peak area relative to the total peak area of all components in the chromatogram.

Structural Confirmation and Isotopic Enrichment: Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight and determining the isotopic enrichment of the deuterated standard. High-resolution mass spectrometry (HR-MS) is particularly valuable for its ability to provide accurate mass measurements.[12]

Expert Insight: Electrospray ionization (ESI) in positive ion mode is a suitable technique for analyzing N-Desmethyl Trifluoperazine-d8, as the piperazine nitrogen is readily protonated.

Experimental Protocol: LC-MS Analysis

• Instrumentation: A liquid chromatograph coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Mass Range: Scan a range that encompasses the expected molecular ions of the deuterated and non-deuterated species (e.g., m/z 350-500).

• Data Analysis:

  • Molecular Ion Confirmation: The mass spectrum should show a prominent peak corresponding to the [M+H]⁺ ion of N-Desmethyl Trifluoperazine-d8.

  • Isotopic Enrichment Calculation: The isotopic distribution of the molecular ion cluster is used to calculate the percentage of isotopic enrichment. This is achieved by comparing the experimentally observed ion intensities with the theoretical distribution for a given enrichment level.[13][14]

Fragmentation Analysis: Tandem mass spectrometry (MS/MS) can be employed to further confirm the structure by analyzing the fragmentation pattern. The fragmentation of the piperazine ring is a characteristic feature.

Definitive Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unambiguous structural information and confirms the position of the deuterium labels. Both ¹H and ¹³C NMR are utilized.

Expert Insight: In the ¹H NMR spectrum of N-Desmethyl Trifluoperazine-d8, the signals corresponding to the protons on the piperazine ring will be absent or significantly reduced, confirming successful deuteration. The remaining signals for the aromatic and propyl chain protons should be consistent with the structure.

Experimental Protocol: ¹H NMR Analysis

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent that does not have signals interfering with the analyte's signals (e.g., CDCl₃ or DMSO-d₆).

• Sample Preparation: Dissolve an appropriate amount of the standard in the deuterated solvent.

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Chemical Shift and Integration: The chemical shifts and integration of the observed proton signals should match the expected structure of N-Desmethyl Trifluoperazine.

  • Confirmation of Deuteration: The absence or significant reduction of signals in the region corresponding to the piperazine protons confirms the location of the deuterium labels.

Ensuring Trustworthiness: A Self-Validating System

The combination of these orthogonal analytical techniques creates a self-validating system.

Caption: The synergy of orthogonal analytical techniques.

• HPLC establishes the chemical purity by separating the main compound from any non-isotopically labeled impurities.

• MS confirms the correct molecular weight for the deuterated compound and quantifies the isotopic enrichment.

• NMR provides the definitive structural proof and verifies the specific locations of the deuterium atoms.

When the results from all three techniques are in agreement, they provide a high degree of confidence in the identity, purity, and isotopic enrichment of the N-Desmethyl Trifluoperazine-d8 standard. For regulatory compliance, the validation of bioanalytical methods using such standards should adhere to guidelines from bodies like the FDA and ICH.[15]

Conclusion: A Foundation for Reliable Bioanalysis

The comprehensive characterization of N-Desmethyl Trifluoperazine-d8 is not merely a quality control exercise; it is the foundation upon which reliable and reproducible bioanalytical data are built. By employing a multi-modal analytical strategy encompassing HPLC, MS, and NMR, researchers can be confident in the quality of their internal standard, leading to more accurate and trustworthy results in their drug development programs. This in-depth understanding of the standard's purity and characterization is a testament to scientific integrity and a commitment to data quality.

References

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• Pharmaffiliates. 1246814-84-5| Chemical Name : N-Desmethyl Trifluoperazine-d8 Dihydrochloride. [Link]

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Protocols & Analytical Methods

use of N-Desmethyl Trifluoperazine-d8 as an internal standard

An Application Guide for the Use of N-Desmethyl Trifluoperazine-d8 as an Internal Standard in Quantitative Bioanalysis

Abstract

This technical note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of N-Desmethyl Trifluoperazine-d8 as a stable isotope-labeled (SIL) internal standard for the quantitative analysis of its corresponding analyte, N-Desmethyl Trifluoperazine. N-Desmethyl Trifluoperazine is a primary metabolite of the antipsychotic drug Trifluoperazine.[1][2] Accurate quantification of this metabolite in biological matrices is crucial for pharmacokinetic (PK), toxicokinetic (TK), and drug metabolism studies. This guide details the scientific rationale, step-by-step analytical protocols, and validation requirements in line with global regulatory standards, ensuring the generation of robust and reliable bioanalytical data.

The Foundational Role of Internal Standards in Bioanalysis

The integrity of pharmacokinetic and toxicokinetic data is paramount in drug development, directly influencing decisions on safety and efficacy.[3][4] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the definitive technique for quantifying drugs and their metabolites in complex biological matrices like plasma, serum, and urine.

However, the analytical process, from sample preparation to final detection, is subject to variability that can compromise data accuracy. An internal standard (IS) is a compound of known concentration added to all samples—calibration standards, quality controls (QCs), and study samples—to correct for this variability.[4][5] The "gold standard" for internal standards in mass spectrometry is a stable isotope-labeled (SIL) version of the analyte.[4][6][7] N-Desmethyl Trifluoperazine-d8 serves this exact purpose for the quantification of N-Desmethyl Trifluoperazine.

The Scientific Imperative for N-Desmethyl Trifluoperazine-d8

The use of a SIL internal standard is based on the principle of isotope dilution mass spectrometry. By replacing eight hydrogen atoms with deuterium, N-Desmethyl Trifluoperazine-d8 is chemically and structurally almost identical to the analyte but is heavier, and thus distinguishable by the mass spectrometer.[8][9]

This near-identical nature ensures that the IS and the analyte exhibit the same behavior throughout the analytical workflow:

• Sample Preparation: Both compounds experience identical losses during extraction, evaporation, and reconstitution steps.[5][10]

• Chromatography: They co-elute from the liquid chromatography (LC) column.

• Ionization: They are affected equally by matrix effects—the suppression or enhancement of ionization caused by co-eluting endogenous components from the biological matrix.[6]

By measuring the peak area ratio of the analyte to the IS, these sources of variability are normalized, leading to significantly improved precision and accuracy in the final concentration measurement.[6][11]

Physicochemical and Mass Spectrometric Properties

A clear understanding of the properties of both the analyte and the internal standard is the first step in method development.

Property	N-Desmethyl Trifluoperazine (Analyte)	N-Desmethyl Trifluoperazine-d8 (Internal Standard)
Chemical Name	10-[3-(1-piperazinyl)propyl]-2-(trifluoromethyl)-10H-phenothiazine	10-[3-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)propyl]-2-(trifluoromethyl)phenothiazine
CAS Number	2804-16-2 (free base)	1246814-84-5 (dihydrochloride salt)[9][12]
Molecular Formula	C₂₀H₂₂F₃N₃S[13]	C₂₀H₁₆D₈Cl₂F₃N₃S (as salt)[9]
Molecular Weight	393.47 g/mol [13]	474.44 g/mol (as salt)[9]

Mass Spectrometry - Multiple Reaction Monitoring (MRM)

For quantitative analysis, tandem mass spectrometers are typically operated in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion (usually the protonated molecule, [M+H]⁺) in the first quadrupole (Q1), fragmenting it in the collision cell (Q2), and monitoring a specific product ion in the third quadrupole (Q3). This process provides excellent selectivity and sensitivity.

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
N-Desmethyl Trifluoperazine	m/z 394.2	m/z 113.1	Optimized during development
N-Desmethyl Trifluoperazine-d8 (IS)	m/z 402.2	m/z 121.1	Optimized during development
Note: The MRM transitions and collision energies presented are typical and must be optimized on the specific mass spectrometer being used.

Application Protocol: Quantification in Human Plasma

This section provides a detailed protocol for the analysis of N-Desmethyl Trifluoperazine in human plasma. This method is intended as a starting point and should be fully validated according to regulatory guidelines.

Materials and Reagents

• N-Desmethyl Trifluoperazine reference standard

• N-Desmethyl Trifluoperazine-d8 reference standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (≥98%)

• Deionized water (18.2 MΩ·cm)

• Control human plasma (with K₂EDTA anticoagulant)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the IS in methanol.

• Working Solutions:

  • Analyte Spiking Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with 50:50 methanol/water to cover the desired calibration curve range.

  • Internal Standard Working Solution (50 ng/mL): Dilute the IS stock solution with 50:50 methanol/water. This concentration should be chosen to yield a robust signal without being excessively high.

Preparation of Calibration Standards and QC Samples

• Calibration Standards: Spike control human plasma with the appropriate analyte working solutions to achieve final concentrations (e.g., 0.1, 0.2, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples in bulk at four levels:

  • Lower Limit of Quantification (LLOQ): e.g., 0.1 ng/mL

  • Low QC (LQC): e.g., 0.3 ng/mL

  • Medium QC (MQC): e.g., 8 ng/mL

  • High QC (HQC): e.g., 80 ng/mL

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting small molecules from plasma.

Caption: Protein precipitation workflow for plasma samples.

LC-MS/MS Instrumental Conditions

Parameter	Recommended Setting
LC System	Standard UPLC/HPLC System (e.g., Waters ACQUITY, Shimadzu Nexera)
Column	C18 Reverse-Phase Column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	0.0 min: 5% B; 0.5 min: 5% B; 3.0 min: 95% B; 3.5 min: 95% B; 3.6 min: 5% B; 4.5 min: 5% B
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex, Agilent, Thermo)
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temp.	550 °C
IonSpray Voltage	5500 V

Bioanalytical Method Validation (BMV)

Before analyzing study samples, the method must be rigorously validated to demonstrate its suitability for the intended purpose. Validation should follow the harmonized guidelines from the International Council for Harmonisation (ICH) M10.[14][15][16]

Caption: The IS normalizes the analyte signal.

Key Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria (ICH M10)
Selectivity	Ensure no interference from matrix components.	Response in blank matrix should be ≤ 20% of LLOQ for the analyte and ≤ 5% for the IS.[4][17]
Calibration Curve	Define the relationship between concentration and response.	At least 75% of standards must be within ±15% of nominal (±20% at LLOQ).[4]
Accuracy & Precision	Determine the closeness of measured values to nominal and their reproducibility.	For QC samples, mean accuracy should be within ±15% (±20% at LLOQ); precision (%CV) should not exceed 15% (20% at LLOQ).[17]
Matrix Effect	Assess the impact of matrix on ionization.	The CV of the IS-normalized matrix factor from at least 6 matrix lots should not be greater than 15%.[4]
Stability	Ensure the analyte is stable during sample handling and storage.	Mean concentrations of stability QCs must be within ±15% of nominal values.

Conclusion

N-Desmethyl Trifluoperazine-d8 is the ideal internal standard for the bioanalysis of N-Desmethyl Trifluoperazine. Its use is fundamental to constructing a robust, accurate, and precise LC-MS/MS method. By co-eluting and behaving identically to the analyte, it effectively compensates for variability in sample preparation and matrix-induced ionization effects. Adherence to the protocols and validation principles outlined in this guide will enable laboratories to produce high-quality, defensible data that meets the stringent requirements of regulatory bodies worldwide, ultimately supporting the successful development of new therapeutics.

References

• Guideline on Bioanalytical method validation - European Medicines Agency (EMA). (2011-07-21). European Medicines Agency. [Link]

• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). European Medicines Agency. [Link]

• Bansal, S., & DeStefano, A. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation. (2019). EPTRI. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012). [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (2022). U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation. (2001). U.S. Food and Drug Administration. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). U.S. Food and Drug Administration. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. (2023). Outsourced Pharma. [Link]

• Bioanalytical method validation emea. (2015). SlideShare. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• Schmalzing, G., & Scharff, O. (1978). Metabolism and Disposition of Trifluoperazine in the Rat. II. Kinetics After Oral and Intravenous Administration in Acutely and Chronically Treated Animals. Drug Metabolism and Disposition, 6(6), 664-669. [Link]

• Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. (2023). Bioanalysis Zone. [Link]

• Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. BioPharma Services. [Link]

• Trifluoperazine-impurities. Pharmaffiliates. [Link]

• N-Desmethyl Trifluoperazine-d8 Dihydrochloride. Pharmaffiliates. [Link]

• N-DESMETHYL TRIFLUOPERAZINE. precisionFDA. [Link]

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Application Note: Quantitative Analysis of Trifluoperazine in Human Plasma by LC-MS/MS Using N-Desmethyl Trifluoperazine-d8 Dihydrochloride as an Internal Standard

Abstract

This application note presents a robust, sensitive, and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Trifluoperazine in human plasma. To ensure the highest degree of accuracy and precision, this method employs N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a stable isotope-labeled internal standard. The protocol details a straightforward liquid-liquid extraction (LLE) procedure for sample preparation and optimized LC-MS/MS parameters for reliable therapeutic drug monitoring (TDM) and pharmacokinetic studies. The method has been validated following industry-standard guidelines and demonstrates excellent linearity, precision, accuracy, and recovery.

Introduction: The Rationale for a Deuterated Internal Standard

Trifluoperazine is a potent phenothiazine antipsychotic agent used in the management of schizophrenia and other psychotic disorders.[1][2] Accurate measurement of its concentration in biological matrices is critical for pharmacokinetic analysis and therapeutic drug monitoring to ensure efficacy and minimize toxicity.[1] LC-MS/MS has become the gold standard for such bioanalytical assays due to its inherent sensitivity and selectivity.[3][4]

A key challenge in quantitative LC-MS/MS is accounting for variability introduced during sample preparation and analysis.[5] Matrix effects, where endogenous components of a sample can suppress or enhance the ionization of the target analyte, are a significant source of error.[3][5] The use of an ideal internal standard (IS) is the most effective strategy to mitigate these issues.[6] A stable isotope-labeled (SIL) internal standard, such as a deuterated analog, is considered the "perfect" internal standard.[6]

N-Desmethyl Trifluoperazine-d8 Dihydrochloride is chemically and structurally identical to the analyte's major metabolite, differing only in the substitution of eight hydrogen atoms with deuterium. This minimal change results in a distinct mass-to-charge ratio (m/z) detectable by the mass spectrometer, but preserves near-identical physicochemical properties.[6][7] Consequently, it co-elutes with the analyte during chromatography and experiences the same extraction recovery and ionization effects, providing unparalleled correction for analytical variability.[8] This ensures the highest possible accuracy and reproducibility in the quantification of Trifluoperazine.[7]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the quantification of Trifluoperazine in human plasma.

Materials and Reagents

• Analytes and Standards:

  • Trifluoperazine Dihydrochloride (Reference Standard)

  • N-Desmethyl Trifluoperazine-d8 Dihydrochloride (Internal Standard)

• Solvents and Chemicals:

  • Methanol (LC-MS Grade)

  • Acetonitrile (LC-MS Grade)

  • Tertiary Butyl Methyl Ether (TBME) (HPLC Grade)

  • Ammonium Bicarbonate (ACS Grade)

  • Formic Acid (LC-MS Grade)

  • Ultrapure Water

  • Human Plasma (Blank, K2-EDTA)

• Equipment:

  • Liquid Chromatography system coupled to a triple quadrupole mass spectrometer (e.g., SCIEX, Waters, Agilent)

  • Analytical Balance

  • Vortex Mixer

  • Centrifuge

  • Nitrogen Evaporation System

  • Autosampler Vials

  • Pipettes and general laboratory glassware

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of Trifluoperazine and N-Desmethyl Trifluoperazine-d8 Dihydrochloride.

  • Dissolve each in a 1 mL volumetric flask with methanol.

  • Store stock solutions at -20°C.

• Working Standard Solutions:

  • Prepare serial dilutions of the Trifluoperazine stock solution with 50:50 (v/v) methanol:water to create calibration standards.

  • Prepare a working internal standard solution by diluting the N-Desmethyl Trifluoperazine-d8 Dihydrochloride stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The LLE protocol is designed to efficiently extract Trifluoperazine from the complex plasma matrix while minimizing interferences.

• Aliquot Sample: Pipette 100 µL of human plasma (blank, calibration standard, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add Internal Standard: Spike each tube with 10 µL of the 100 ng/mL working internal standard solution.

• Basify: Add 50 µL of 0.1 M Sodium Hydroxide to each tube to basify the sample, ensuring the analyte is in its free base form for optimal extraction into an organic solvent.

• Vortex: Briefly vortex the mixture for 30 seconds.

• Extraction: Add 1 mL of tertiary butyl methyl ether (TBME).[1][9][10]

• Vortex Mix: Vortex vigorously for 5 minutes to ensure thorough mixing and efficient phase transfer.

• Centrifuge: Centrifuge at 12,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Isolate Organic Layer: Carefully transfer the upper organic layer (TBME) to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (see section 2.4) and vortex.

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The chromatographic and mass spectrometric parameters are optimized for the separation and detection of Trifluoperazine and its deuterated internal standard.

Table 1: Liquid Chromatography Parameters

Parameter	Value
LC System	Standard HPLC/UHPLC System
Column	C18 Column (e.g., 50 x 4.6 mm, 3 µm)[1][9][10]
Mobile Phase	Acetonitrile:Methanol:5 mM Ammonium Bicarbonate (85:10:5, v/v/v)[1][9][10]
Flow Rate	0.55 mL/min[1][9]
Column Temperature	40°C
Injection Volume	10 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Detection Mode	Multiple Reaction Monitoring (MRM)
IonSpray Voltage	5500 V
Source Temperature	500°C
MRM Transitions	See Table 3
Gas Settings	Optimized for specific instrument (e.g., Curtain Gas: 30, Gas 1: 50, Gas 2: 50 psi)

Table 3: MRM Transitions and Compound-Specific Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
Trifluoperazine	408.2	113.1	60	35
N-Desmethyl Trifluoperazine-d8 (IS)	416.2	121.1	60	35

Note: MS parameters such as DP and CE may require optimization for the specific instrument in use.

Results and Discussion

The method was validated for linearity, precision, accuracy, recovery, and matrix effects according to established bioanalytical method validation guidelines.[9]

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 5 pg/mL to 1,250 pg/mL in human plasma.[9][10] The coefficient of determination (r²) was consistently greater than 0.99, indicating a strong correlation between the peak area ratio and the analyte concentration.[9] The lower limit of quantification (LLOQ) was established at 5 pg/mL, demonstrating the high sensitivity of the method suitable for pharmacokinetic studies.

Precision and Accuracy

The intra-day and inter-day precision and accuracy were assessed by analyzing quality control (QC) samples at low, medium, and high concentrations. The results, summarized in Table 4, fall within the accepted tolerance limits of ±15% (±20% for LLOQ).[11]

Table 4: Summary of Precision and Accuracy Data

QC Level	Concentration (pg/mL)	Intra-day Precision (%RSD) (n=5)	Inter-day Precision (%RSD) (n=5, 3 days)	Accuracy (% Bias)
LLOQ	5	< 10%	< 12%	± 15%
Low	15	< 8%	< 10%	± 10%
Medium	500	< 6%	< 8%	± 8%
High	1000	< 5%	< 7%	± 7%

Extraction Recovery and Matrix Effect

The LLE procedure yielded consistent and high recovery for Trifluoperazine. The use of N-Desmethyl Trifluoperazine-d8 Dihydrochloride effectively compensated for any minor variations in the extraction process. Critically, no significant ion suppression or enhancement was observed, confirming the absence of matrix effects that could compromise the accuracy of quantification. The co-eluting deuterated internal standard is paramount in normalizing for any subtle matrix interferences that may occur between different plasma lots.[8]

Conclusion

This application note describes a validated LC-MS/MS method for the reliable quantification of Trifluoperazine in human plasma. The protocol leverages a simple and efficient liquid-liquid extraction for sample cleanup. The strategic use of N-Desmethyl Trifluoperazine-d8 Dihydrochloride as a stable isotope-labeled internal standard ensures the highest level of accuracy and precision by correcting for matrix effects and procedural variability. This robust and sensitive method is well-suited for high-throughput applications in clinical research, therapeutic drug monitoring, and pharmacokinetic studies.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). Google Scholar.
• The Indispensable Role of Deuterated Internal Standards in Mass Spectrometry: An In-depth Technical Guide. (n.d.). Benchchem.
• A Comparative Guide to Inter-Laboratory Trifluoperazine Analysis Methods. (n.d.). Benchchem.

• Kumar, P., et al. (2022). Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. Biomedical Chromatography, 36(12), e5499. [Link]

• The Role of Internal Standards In Mass Spectrometry. (n.d.). SCION Instruments.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc.

• Midha, K. K., et al. (1982). A gas chromatographic mass spectrometric assay for plasma trifluoperazine concentrations following single doses. Biomedical Mass Spectrometry, 9(5), 186-190. [Link]

• Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics. (2022). ResearchGate. Retrieved January 15, 2026, from [Link]

• N-Desmethyl Trifluoperazine Dihydrochloride. (n.d.). Benchchem.

• Trifluoperazine. (n.d.). PubChem. Retrieved January 15, 2026, from [Link]

• Application Note: Quantification of Trifluoperazine in Human Plasma by LC-MS/MS using a Deuterated Internal Standard. (n.d.). Benchchem.
• LC-MS/MS-based Quantification of 47 Therapeutic Drug Monitoring Compounds in Serum: A Simple Sample Preparation Strategy. (n.d.). Phenomenex.

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• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

protocol for Trifluoperazine quantification using a deuterated standard

An Application Note and Protocol for the Quantification of Trifluoperazine using a Deuterated Internal Standard by LC-MS/MS

Authored by a Senior Application Scientist

This document provides a comprehensive, field-tested protocol for the quantitative analysis of Trifluoperazine in biological matrices, specifically human plasma, utilizing a stable isotope-labeled internal standard (Trifluoperazine-d3) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method is designed for researchers, scientists, and drug development professionals requiring a robust, accurate, and precise bioanalytical assay.

The protocol herein is built upon established principles of bioanalytical method validation as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA). The use of a deuterated internal standard is a cornerstone of this method, as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thereby correcting for variations during sample preparation and analysis.

Principle and Rationale

The quantification of Trifluoperazine, a phenothiazine antipsychotic, in biological samples is critical for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. The low therapeutic concentrations and complex nature of plasma necessitate a highly selective and sensitive analytical method. LC-MS/MS in Multiple Reaction Monitoring (MRM) mode offers unparalleled specificity and sensitivity for this application.

Why a Deuterated Internal Standard?

A stable isotope-labeled internal standard (SIL-IS), such as Trifluoperazine-d3, is considered the "gold standard" in quantitative mass spectrometry. Its chemical and physical properties are nearly identical to the analyte (Trifluoperazine), ensuring it behaves similarly during extraction, chromatography, and ionization. However, its mass is different, allowing the mass spectrometer to distinguish between the analyte and the internal standard. This approach provides superior correction for analytical variability compared to using an analog internal standard.

Materials and Reagents

Reagent/Material	Grade/Purity	Recommended Supplier
Trifluoperazine dihydrochloride	≥98% (HPLC)	Sigma-Aldrich, USP
Trifluoperazine-d3 (TFP-d3)	≥98% atom D	Alsachim, Toronto Research Chemicals
Acetonitrile (ACN)	LC-MS Grade	Fisher Scientific, Honeywell
Methanol (MeOH)	LC-MS Grade	Fisher Scientific, Honeywell
Formic Acid (FA)	LC-MS Grade, ≥99%	Thermo Scientific, Sigma-Aldrich
Water, Ultrapure	18.2 MΩ·cm	Milli-Q® system or equivalent
Human Plasma (K2EDTA)	Pooled, Drug-Free	BioIVT, Seralab
96-well Collection Plates	2 mL, Polypropylene	Waters, Agilent
Centrifuge	Refrigerated, capable of 4000 x g	Beckman Coulter, Eppendorf

Instrumentation and Analytical Conditions

This method was developed on a triple quadrupole mass spectrometer, but parameters can be adapted for equivalent systems.

Liquid Chromatography (LC) System

Parameter	Condition	Rationale
LC System:	Waters ACQUITY UPLC I-Class or equivalent	Provides high resolution and reproducible retention times.
Column:	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm	C18 chemistry offers excellent retention for hydrophobic compounds like Trifluoperazine. The 1.7 µm particle size allows for efficient separation.
Mobile Phase A:	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation of the analyte for positive ion mode ESI.
Mobile Phase B:	0.1% Formic Acid in Acetonitrile	Acetonitrile is a strong organic solvent providing good elution strength.
Flow Rate:	0.4 mL/min	Optimal for the column dimensions to ensure sharp peak shapes.
Column Temp:	40 °C	Ensures reproducible retention times and reduces viscosity.
Injection Vol:	5 µL	Balances sensitivity with potential for matrix effects.
Gradient:	See Table 3.1.1	A gradient is necessary to elute Trifluoperazine with a good peak shape while separating it from early-eluting matrix components.

Table 3.1.1: LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	95	5	Initial
0.50	95	5	6
2.00	5	95	6
2.50	5	95	6
2.60	95	5	6

| 3.50 | 95 | 5 | 6 |

Mass Spectrometry (MS) System

Parameter	Condition	Rationale
MS System:	Sciex QTRAP 6500+ or equivalent	A high-sensitivity triple quadrupole is required for low-level quantification.
Ionization Mode:	Electrospray Ionization (ESI)	ESI is well-suited for polar, ionizable compounds like Trifluoperazine.
Polarity:	Positive	The basic nitrogen atoms in Trifluoperazine are readily protonated.
Capillary Voltage:	3500 V	Optimized for efficient ion generation.
Source Temp:	550 °C	Facilitates desolvation of the ESI droplets.
MRM Transitions:	See Table 3.2.1	Precursor ions correspond to the protonated molecules [M+H]+. Product ions are chosen for their stability and intensity following collision-induced dissociation.

Table 3.2.1: MRM Transitions and Compound Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Trifluoperazine (Quantifier)	408.2	113.1	100	35
Trifluoperazine (Qualifier)	408.2	140.1	100	45

| Trifluoperazine-d3 (IS) | 411.2 | 116.1 | 100 | 35 |

Experimental Protocol: Step-by-Step

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 5 mg of Trifluoperazine and Trifluoperazine-d3 into separate volumetric flasks.

  • Dissolve in Methanol to create 1 mg/mL stock solutions. Store at -20°C. These solutions are stable for up to 6 months.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the Trifluoperazine stock solution with 50:50 Methanol:Water to create calibration standards.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Trifluoperazine-d3 stock solution with Methanol to a final concentration of 100 ng/mL. This solution will be used for sample preparation.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting Trifluoperazine from plasma, providing sufficient cleanliness for a robust LC-MS/MS analysis.

Caption: Protein Precipitation Sample Preparation Workflow.

• Aliquot Plasma: Pipette 50 µL of human plasma (calibrator, quality control, or unknown sample) into a 96-well collection plate.

• Add Internal Standard: Add 150 µL of the internal standard working solution (100 ng/mL Trifluoperazine-d3 in Acetonitrile) to each well. The acetonitrile acts as the protein precipitation agent.

• Vortex: Mix the plate thoroughly for 30 seconds to ensure complete protein precipitation and mixing.

• Centrifuge: Centrifuge the plate at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer 100 µL of the clear supernatant to a new 96-well plate, avoiding the protein pellet.

• Dilute: Add 100 µL of water to each well. This dilution helps to reduce the organic content of the final sample, improving peak shape on a reversed-phase column.

• Inject: The plate is now ready for injection into the LC-MS/MS system.

Data Analysis and Quantification

• Software: Use appropriate software (e.g., Sciex Analyst®, Waters MassLynx™) for data acquisition and processing.

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (Trifluoperazine peak area / Trifluoperazine-d3 peak area) against the nominal concentration of the calibration standards.

• Regression: Use a linear, weighted (1/x²) regression model to fit the calibration curve. The coefficient of determination (r²) should be >0.99.

• Quantification: Determine the concentration of Trifluoperazine in unknown samples by back-calculating from their peak area ratios using the regression equation.

Method Validation Summary

This method should be fully validated according to the FDA's Bioanalytical Method Validation Guidance for Industry. A summary of expected performance characteristics is provided below.

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity	r² ≥ 0.99	0.1 - 100 ng/mL
Accuracy & Precision	Within ±15% (±20% at LLOQ)	Meets criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank plasma.	Highly selective
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	Minimal matrix effects observed
Recovery	Consistent and reproducible	>85%
Stability	Bench-top, Freeze-thaw, Long-term	Stable under typical laboratory conditions

Trustworthiness and Self-Validation

To ensure the ongoing validity of results generated with this protocol, the following system should be implemented:

• System Suitability: Before each analytical run, inject a mid-level concentration standard to verify system performance, including retention time, peak shape, and sensitivity.

• Quality Controls (QCs): Each analytical run must include at least three levels of QCs (low, medium, and high) prepared in the same matrix as the unknown samples. At least two-thirds of the QCs, with at least 50% at each level, must be within ±15% of their nominal values for the run to be accepted.

• Qualifier Ion Ratio: Monitor the qualifier ion transition for Trifluoperazine. The ratio of the qualifier to quantifier peak areas should be consistent across all samples and standards. This confirms the identity of the analyte and helps to identify potential interferences.

Caption: Logical Flow for a Self-Validating Analytical Run.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: a review. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

Application Note: A Robust LC-MS/MS Method for the Pharmacokinetic Assessment of Trifluoperazine Using a Stable Isotope-Labeled Metabolite Internal Standard

Introduction: The Rationale for a Dedicated PK Study

Trifluoperazine (TFP) is a potent, first-generation phenothiazine antipsychotic agent used in the management of psychosis, most notably schizophrenia.[1][2] Understanding its pharmacokinetic (PK) profile—how the drug is absorbed, distributed, metabolized, and excreted (ADME)—is paramount for optimizing dosing strategies, ensuring therapeutic efficacy, and minimizing adverse effects.[3] Trifluoperazine is extensively metabolized in the liver, with N-demethylation being one of the key pathways.[2][4]

This application note details a comprehensive strategy for designing a pharmacokinetic study of Trifluoperazine. It provides a robust, validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the accurate quantification of Trifluoperazine in plasma. A core feature of this methodology is the use of N-Desmethyl Trifluoperazine-d8 as the internal standard (IS). While a deuterated analog of the parent drug (Trifluoperazine-d8) is also a viable option, employing a stable isotope-labeled (SIL) version of a major metabolite offers distinct advantages.[5][6] It can help in monitoring and normalizing for variability in both the parent drug's extraction and the metabolite's formation and extraction, providing a more nuanced quality control over the entire analytical process.

The use of a SIL internal standard is the cornerstone of modern quantitative bioanalysis.[7][8][9] These standards are chemically almost identical to the analyte, meaning they behave similarly during sample preparation and ionization in the mass spectrometer. This co-eluting, chemically analogous behavior allows the SIL-IS to effectively correct for sample loss during extraction and for matrix-induced variations in MS signal, leading to superior accuracy and precision.[7][9] This protocol is designed in accordance with the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[10][11][12]

Pharmacokinetic Study Design: A Step-by-Step Framework

A well-designed PK study is crucial for generating reliable data. The following protocol outlines the key stages from sample collection to data analysis.

Pre-Study Protocol

• Objective Definition: Clearly define the study's goal (e.g., single-dose pharmacokinetics in healthy volunteers, bioequivalence study, or dose-escalation study).

• Subject Recruitment: Select a cohort (e.g., healthy male subjects) and establish clear inclusion/exclusion criteria.[13] Obtain informed consent and ensure all ethical guidelines are followed.

• Dosing: Administer a single oral dose of Trifluoperazine (e.g., 5 mg tablet).[3][13]

• Blood Sampling Schedule: Collect venous blood samples into K2-EDTA tubes at specific time points to capture the full PK profile. A typical schedule would be: pre-dose (0 hr), and then at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, and 48 hours post-dose.

• Sample Processing: Immediately after collection, centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.

• Storage: Transfer the resulting plasma into clearly labeled polypropylene tubes and store frozen at -80°C until analysis.

Bioanalytical Workflow

The following diagram outlines the complete workflow from sample retrieval to final data analysis.

Caption: End-to-end workflow for the pharmacokinetic analysis of Trifluoperazine.

Bioanalytical Method: Quantification of Trifluoperazine

This section provides a detailed protocol for the sample preparation and LC-MS/MS analysis.

Materials and Reagents

• Reference Standards: Trifluoperazine hydrochloride, N-Desmethyl Trifluoperazine-d8 Dihydrochloride.[14][15]

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Reagents: Formic acid, ammonium bicarbonate.

• Biological Matrix: Drug-free human plasma (K2-EDTA).

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, making it suitable for high-throughput analysis.[16][17][18]

• Label 1.5 mL microcentrifuge tubes for each standard, quality control (QC), and unknown sample.

• Allow all plasma samples and standards to thaw to room temperature.

• To 100 µL of plasma in each tube, add 10 µL of the internal standard working solution (e.g., 100 ng/mL N-Desmethyl Trifluoperazine-d8 in 50% methanol).

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the proteins.

• Vortex each tube vigorously for 30 seconds.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 200 µL of the clear supernatant into a 96-well plate or autosampler vials.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

Rationale: Acetonitrile is a common choice for PPT as it efficiently denatures and precipitates a wide range of plasma proteins while being compatible with reversed-phase chromatography.[18] While effective, for assays requiring higher sensitivity, Solid Phase Extraction (SPE) could be considered as it provides a cleaner extract by more effectively removing phospholipids and other matrix components.[17][19]

LC-MS/MS Instrumentation and Conditions

The following parameters provide a robust starting point for method development.

Parameter	Condition
LC System	Standard HPLC or UHPLC System
Column	C18 Column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 10% B, ramp to 95% B over 3 min, hold for 1 min, return to 10% B
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transitions	See Table 2 below

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Trifluoperazine	408.2	113.1	35
N-Desmethyl TFP-d8 (IS)	402.2	121.1	38
Table 2: Optimized MRM transitions for the analyte and internal standard.

Method Validation Protocol

The bioanalytical method must be rigorously validated to ensure its reliability, following the latest international guidelines.[11][20][21]

Caption: Key parameters for bioanalytical method validation.

Validation Acceptance Criteria

The following table summarizes the standard acceptance criteria for chromatographic assays as per regulatory guidelines.[10][12]

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Mean concentration should be within ±15% of nominal (±20% at LLOQ)
Precision (CV%)	Coefficient of Variation (CV) should not exceed 15% (20% at LLOQ)
Matrix Effect	CV of IS-normalized matrix factor should be ≤ 15%
Recovery	Should be consistent, precise, and reproducible
Stability	Analyte concentration change should be within ±15% of baseline

Data Analysis and Interpretation

Upon successful validation and sample analysis, the plasma concentration-time data for each subject is used to calculate key pharmacokinetic parameters. This is typically performed using specialized software (e.g., Phoenix WinNonlin).

Key PK Parameters:

• Cmax: Maximum observed plasma concentration.

• Tmax: Time to reach Cmax.

• AUC(0-t): Area under the plasma concentration-time curve from time 0 to the last measurable concentration.

• AUC(0-inf): Area under the curve extrapolated to infinity.

• t½: Elimination half-life.

• CL/F: Apparent total clearance.

• Vd/F: Apparent volume of distribution.

Studies have shown wide inter-subject variability in Trifluoperazine pharmacokinetics, with peak plasma concentrations (Cmax) reached approximately 2-4 hours after oral administration and an elimination half-life of around 12-16 hours.[1][3]

Conclusion

This application note provides a comprehensive framework for conducting a pharmacokinetic study of Trifluoperazine. The detailed LC-MS/MS method, which employs a stable isotope-labeled metabolite (N-Desmethyl Trifluoperazine-d8) as an internal standard, ensures the generation of accurate and precise data. Adherence to the described study design and rigorous bioanalytical method validation in line with FDA and EMA guidelines will produce high-quality, reliable results suitable for regulatory submission and for advancing the clinical understanding of Trifluoperazine.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. Link

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Link

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Link

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Link

• Pharmacology of Trifluoperazine; Phamacokinetics, Mechanism of Action, Uses, Effects. (2025). YouTube. Link

• Sigma-Aldrich. Comparison of Sample Preparation Techniques for Reduction of Matrix Interference in Biological Analysis by LC-MS-MS. Link

• European Medicines Agency. (2011). Guideline Bioanalytical method validation. Link

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Link

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Link

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. Link

• Patsnap Synapse. (2024). What is the mechanism of Trifluoperazine Hydrochloride?. Link

• Crimson Publishers. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Link

• Slideshare. Bioanalytical method validation emea. Link

• PubMed. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Link

• BenchChem. A Comparative Guide: Protein Precipitation vs. Solid-Phase Extraction for Pirfenidone Analysis in Biological Samples. Link

• PubMed. (2022). Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. Link

• International Journal of Pharmaceutical Sciences. An Overview of Sample Preparation Methods for Bioanalytical Analysis: Introduction, Recent Development and Application. Link

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. Link

• National Institutes of Health. (2020). Trifluoperazine - LiverTox - NCBI Bookshelf. Link

• ResearchGate. Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics | Request PDF. Link

• LGC Group. USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Link

• PubMed. (1975). Absorption, Distribution and Excretion of Trifluoperazine in Rats. Link

• Biotage. Bioanalytical sample preparation. Link

• ResearchGate. (2008). Metabolism of trifluoperazine, fluphenazine, prochlorperazine and perphenazine in rats: In vitro and urinary metabolites. Link

• PubMed Central. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Link

• PubMed Central. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis. Link

• PubMed. (1988). A pharmacokinetic study of trifluoperazine in two ethnic populations. Link

• ResearchGate. (2017). "Stable Labeled Isotopes as Internal Standards: A Critical Review". Link

• PubMed Central. (1984). Kinetics of oral trifluoperazine disposition in man. Link

• Pharmaffiliates. N-Desmethyl Trifluoperazine-d8 Dihydrochloride. Link

• Pharmaffiliates. Trifluoperazine-impurities. Link

• ResearchGate. (1983). Plasma concentrations of trifluoperazine following single low doses. Link

• ChemRxiv. Evaluation of an Internal Standard for Qualitative DART-MS Analysis of Seized Drugs. Link

• BenchChem. (2025). Application Note: Quantification of Trifluoperazine in Human Plasma by LC-MS/MS using a Deuterated Internal Standard. Link

• MDPI. (2023). Applicable Pharmacokinetic Study: Development and Validation of Bioanalytical LC-MS/MS Method for Simultaneous Determination of Tipiracil, Trifluridine and Its Two Metabolites.... Link

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Application Notes and Protocols for the Detection of N-Desmethyl Trifluoperazine-d8 by Mass Spectrometry

Introduction: The Significance of N-Desmethyl Trifluoperazine-d8 in Therapeutic Drug Monitoring and Pharmacokinetic Studies

Trifluoperazine is a potent antipsychotic medication primarily used in the management of schizophrenia and other psychotic disorders. The therapeutic efficacy and potential for adverse effects of trifluoperazine are closely linked to its plasma concentrations, as well as the concentrations of its metabolites. One of its major metabolites is N-Desmethyl Trifluoperazine. To accurately quantify trifluoperazine and its metabolites in biological matrices, stable isotope-labeled internal standards are indispensable. N-Desmethyl Trifluoperazine-d8, a deuterated analog of the N-desmethyl metabolite, serves as an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalytical methods. Its near-identical physicochemical properties to the endogenous analyte ensure that it behaves similarly during sample preparation and chromatographic separation, while its mass difference allows for distinct detection by the mass spectrometer. This co-elution and differential detection are paramount for correcting for matrix effects and variations in instrument response, thereby ensuring the accuracy and precision of the analytical method.

This comprehensive guide provides detailed application notes and protocols for the robust and sensitive detection of N-Desmethyl Trifluoperazine-d8 using LC-MS/MS. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and other clinical and non-clinical research involving trifluoperazine.

Principle of the Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The analytical approach detailed in this guide is founded on the principles of liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). This powerful technique offers high sensitivity and selectivity for the quantification of analytes in complex biological matrices.

Liquid Chromatography (LC): The initial separation of the analyte of interest, N-Desmethyl Trifluoperazine, and its deuterated internal standard, N-Desmethyl Trifluoperazine-d8, from other components in the sample extract is achieved through high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC). A reversed-phase C18 column is typically employed, where the separation is based on the differential partitioning of the analytes between the nonpolar stationary phase and a polar mobile phase.

Tandem Mass Spectrometry (MS/MS): Following chromatographic separation, the analytes are introduced into the mass spectrometer. The process involves the following key steps:

• Ionization: The analytes are ionized, typically using electrospray ionization (ESI) in the positive ion mode, to generate protonated molecules ([M+H]⁺).

• Precursor Ion Selection: In the first quadrupole (Q1), the specific precursor ions for N-Desmethyl Trifluoperazine and N-Desmethyl Trifluoperazine-d8 are selected based on their mass-to-charge ratios (m/z).

• Collision-Induced Dissociation (CID): The selected precursor ions are then fragmented in the collision cell (Q2) by colliding them with an inert gas (e.g., argon or nitrogen).

• Product Ion Monitoring: The resulting product ions are filtered in the third quadrupole (Q3) and detected. This process of monitoring a specific precursor-to-product ion transition is known as Multiple Reaction Monitoring (MRM).

The high selectivity of MRM allows for the accurate quantification of the target analytes even in the presence of co-eluting matrix components.

Experimental Protocols

Materials and Reagents

• Reference Standards:

  • N-Desmethyl Trifluoperazine

  • N-Desmethyl Trifluoperazine-d8 Dihydrochloride (Molecular Formula: C₂₀H₁₆D₈Cl₂F₃N₃S, Molecular Weight: 474.44)[1]

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (analytical grade)

  • Human plasma (or other relevant biological matrix)

  • Methyl tert-butyl ether (MTBE) (HPLC grade)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-Desmethyl Trifluoperazine and N-Desmethyl Trifluoperazine-d8 Dihydrochloride in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the primary stock solutions with methanol or a suitable solvent mixture to create working standard solutions for calibration curves and quality control samples.

• Internal Standard Working Solution: Prepare a working solution of N-Desmethyl Trifluoperazine-d8 at an appropriate concentration (e.g., 100 ng/mL) in methanol.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a robust method for extracting N-Desmethyl Trifluoperazine from biological matrices like plasma.[2][3]

• Pipette 200 µL of the biological sample (e.g., plasma) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the N-Desmethyl Trifluoperazine-d8 internal standard working solution.

• Vortex the sample for 10-15 seconds.

• Add 1 mL of methyl tert-butyl ether (MTBE).

• Vortex vigorously for 5 minutes to ensure thorough mixing and extraction.

• Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Vortex for 30 seconds to ensure complete dissolution.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Method

The following LC conditions are recommended for the separation of N-Desmethyl Trifluoperazine and its deuterated internal standard.

Parameter	Recommended Setting
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate. (Gradient may need optimization based on the specific column and system).
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Settings

The following table outlines the recommended mass spectrometry settings for the detection of N-Desmethyl Trifluoperazine and N-Desmethyl Trifluoperazine-d8. These parameters should be optimized for the specific instrument being used.

Parameter	N-Desmethyl Trifluoperazine	N-Desmethyl Trifluoperazine-d8
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	394.1	402.2
Product Ion (m/z)	113.1	121.1
Declustering Potential (DP)	50 V (Optimize for your instrument)	50 V (Optimize for your instrument)
Collision Energy (CE)	30 eV (Optimize for your instrument)	30 eV (Optimize for your instrument)

Rationale for MRM Transition Selection:

• N-Desmethyl Trifluoperazine: The precursor ion at m/z 394.1 corresponds to the protonated molecule [M+H]⁺ of N-Desmethyl Trifluoperazine (Molecular Formula: C₂₀H₂₂F₃N₃S, Molecular Weight: 393.47)[4]. The product ion at m/z 113.1 is a characteristic fragment resulting from the cleavage of the bond between the propyl side chain and the piperazine ring, followed by fragmentation of the piperazine ring.

• N-Desmethyl Trifluoperazine-d8: The precursor ion at m/z 402.2 corresponds to the protonated molecule [M+H]⁺ of N-Desmethyl Trifluoperazine-d8. The 8-dalton mass shift from the non-deuterated analyte is due to the presence of eight deuterium atoms. The product ion at m/z 121.1 is the corresponding deuterated fragment, showing the same 8-dalton mass shift, confirming the fragmentation occurs on the deuterated portion of the molecule.

Workflow Diagram

Caption: Experimental workflow for the quantification of N-Desmethyl Trifluoperazine.

Data Analysis and System Suitability

• Quantification: The concentration of N-Desmethyl Trifluoperazine in the samples is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (N-Desmethyl Trifluoperazine-d8). A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their corresponding concentrations. The concentration of the analyte in the unknown samples is then interpolated from this calibration curve.

• System Suitability: Before running the analytical batch, a system suitability test should be performed to ensure the LC-MS/MS system is performing adequately. This typically involves injecting a standard solution multiple times and evaluating parameters such as peak area precision, retention time stability, and peak shape.

Conclusion and Field-Proven Insights

This application note provides a comprehensive and scientifically grounded protocol for the detection and quantification of N-Desmethyl Trifluoperazine-d8 using LC-MS/MS. The use of a stable isotope-labeled internal standard is a cornerstone of robust bioanalytical methods, ensuring high accuracy and precision by compensating for potential variabilities during sample processing and analysis.

Expert Recommendations:

• Method Validation: It is imperative that this method be fully validated according to the relevant regulatory guidelines (e.g., FDA, EMA) before its implementation for the analysis of clinical or regulated non-clinical samples. Validation should include assessments of selectivity, linearity, accuracy, precision, recovery, matrix effects, and stability.

• Optimization of MS Parameters: The provided mass spectrometry settings should be considered as a starting point. Optimal declustering potential and collision energy are instrument-dependent and should be empirically determined to achieve the best sensitivity and fragmentation efficiency.

• Chromatographic Performance: The chromatographic separation should be optimized to ensure baseline resolution of the analytes from any potential interferences. A well-resolved peak shape is crucial for accurate integration and quantification.

• Matrix Effects: While the use of a deuterated internal standard significantly mitigates matrix effects, it is still advisable to evaluate the extent of ion suppression or enhancement during method validation, especially when dealing with different patient populations or biological matrices.

By adhering to the principles of scientific integrity and implementing rigorous validation procedures, researchers can confidently utilize this methodology to generate high-quality data for their pharmacokinetic, therapeutic drug monitoring, and drug development programs.

References

• Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. PubMed. [Link]

• Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics. ResearchGate. [Link]

• N-DESMETHYL TRIFLUOPERAZINE. precisionFDA. [Link]

• Trifluoperazine-impurities. Pharmaffiliates. [Link]

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Application Note &amp; Protocol: Leveraging N-Desmethyl Trifluoperazine-d8 for Advanced Metabolite Identification Studies

Abstract

This technical guide provides a comprehensive framework for the utilization of N-Desmethyl Trifluoperazine-d8 (d8-NDTFP) in metabolite identification and quantification studies. Trifluoperazine (TFP), a phenothiazine antipsychotic, undergoes extensive metabolism, with N-demethylation being a primary pathway. The resulting metabolite, N-Desmethyl Trifluoperazine (NDTFP), is a significant component in its pharmacokinetic profile. This document outlines the strategic importance of using a stable isotope-labeled (SIL) analog like d8-NDTFP as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis. We present detailed, field-proven protocols for both in vitro investigations using human liver microsomes (HLMs) and in vivo study designs. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility.

Introduction: The Rationale for Stable Isotope Labeling in Trifluoperazine Metabolism

Trifluoperazine is primarily metabolized in the liver by the cytochrome P450 (CYP) enzyme system, undergoing biotransformations such as N-demethylation, sulfoxidation, and aromatic hydroxylation.[1][2] The N-demethylation of TFP yields N-Desmethyl Trifluoperazine, a major metabolite of interest. Understanding the rate and extent of formation of this metabolite is critical for a complete pharmacological and toxicological assessment of TFP.

In modern drug development, regulatory bodies like the FDA emphasize the importance of "Metabolites in Safety Testing" (MIST), requiring thorough characterization of metabolites that are found in humans.[3][4][5] This necessitates robust bioanalytical methods to accurately quantify metabolites in complex biological matrices.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for such analyses due to its high sensitivity and selectivity.[6][7] The accuracy of LC-MS/MS quantification, however, can be compromised by several factors, including matrix effects, variations in sample extraction recovery, and instrument response drift.[8][9] The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy to mitigate these variabilities.[10][11] A SIL-IS is chemically identical to the analyte but has a higher mass, allowing it to be distinguished by the mass spectrometer.[12] Because it co-elutes and experiences the same physical and chemical processes as the analyte, it provides a reliable basis for normalization, dramatically improving data accuracy and precision.[9]

N-Desmethyl Trifluoperazine-d8 is the deuterated analog of the primary metabolite of TFP.[13] Its use as an internal standard is indispensable for accurately tracing and quantifying the formation of N-Desmethyl Trifluoperazine in various biological systems.

Physicochemical Properties & Mass Spectrometric Behavior

A key aspect of using a SIL-IS is ensuring a sufficient mass difference from the analyte to prevent spectral overlap, while maintaining nearly identical chromatographic behavior.[12]

Compound	Chemical Formula	Monoisotopic Mass (Da)	Key Mass Transitions (m/z)
N-Desmethyl Trifluoperazine	C₂₀H₂₂F₃N₃S	393.15	Example: 394.2 → 113.1
N-Desmethyl Trifluoperazine-d8	C₂₀H₁₄D₈F₃N₃S	401.20	Example: 402.2 → 121.1

Note: The exact mass transitions should be optimized empirically on the specific LC-MS/MS instrument being used.

The deuterium labels on the N-Desmethyl Trifluoperazine-d8 are strategically placed on non-exchangeable positions of the molecule to ensure stability during sample preparation and analysis.[12]

Experimental Workflows & Protocols

The following sections detail the step-by-step protocols for utilizing N-Desmethyl Trifluoperazine-d8 in metabolite identification studies.

In Vitro Metabolism Studies Using Human Liver Microsomes (HLMs)

In vitro models like HLMs are invaluable for early assessment of metabolic pathways and potential species differences.[3][14] HLMs contain a rich complement of drug-metabolizing enzymes, particularly CYPs.[15][16]

Caption: Workflow for in vitro HLM metabolism study.

• Reagent Preparation:

  • Substrate Stock: Prepare a 10 mM stock solution of Trifluoperazine dihydrochloride in DMSO.

  • Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution of N-Desmethyl Trifluoperazine-d8 in methanol. Create a working IS solution (e.g., 100 ng/mL) in acetonitrile for protein precipitation.

  • NADPH Regenerating System: Prepare according to the manufacturer's instructions (e.g., Corning Gentest™). This is crucial for sustaining CYP enzyme activity.[15]

  • Pooled Human Liver Microsomes: Obtain from a reputable supplier. Thaw on ice immediately before use.

• Incubation Procedure:

  • In a 96-well plate, combine phosphate buffer (pH 7.4), HLM (final protein concentration 0.5 mg/mL), and Trifluoperazine (final concentration range of 1-50 µM to assess kinetics).

  • Include control wells: a negative control without the NADPH system to check for non-enzymatic degradation and a control without TFP to monitor for background interferences.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Sample Collection and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing the N-Desmethyl Trifluoperazine-d8 internal standard. This step simultaneously stops the reaction and precipitates proteins.[7]

  • Vortex the plate thoroughly.

• Sample Processing and Analysis:

  • Centrifuge the plate at 4,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

  • Inject an appropriate volume onto a validated LC-MS/MS system. A reverse-phase C18 column is typically suitable for separating TFP and its metabolites.[10]

  • Quantify the peak area ratio of the N-Desmethyl Trifluoperazine to the d8-NDTFP internal standard.

In Vivo Metabolite Identification Studies

In vivo studies in animal models are essential to understand the complete pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) of a drug candidate.[17][18]

Caption: Primary metabolic pathway of Trifluoperazine.

• Animal Dosing and Sampling:

  • Use an appropriate animal model (e.g., Sprague-Dawley rats). All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

  • Administer a single oral dose of Trifluoperazine (e.g., 10 mg/kg).

  • Collect blood samples via an appropriate route (e.g., tail vein) at multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).

  • Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Process the blood by centrifugation to obtain plasma, which should be stored at -80°C until analysis.

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing the N-Desmethyl Trifluoperazine-d8 internal standard (e.g., 100 ng/mL).[7][19]

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Extraction and Analysis:

  • Transfer the supernatant to a clean vial or 96-well plate.

  • Evaporate the solvent under a gentle stream of nitrogen if concentration is needed.

  • Reconstitute the residue in a mobile phase-compatible solution (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

  • Inject onto the LC-MS/MS system for analysis.

• Data Interpretation:

  • Construct a calibration curve using blank plasma spiked with known concentrations of N-Desmethyl Trifluoperazine and a fixed concentration of d8-NDTFP.

  • Determine the concentration of N-Desmethyl Trifluoperazine in the study samples by interpolating their peak area ratios against the calibration curve.

  • Plot the plasma concentration of the metabolite versus time to generate a pharmacokinetic profile.

Conclusion and Best Practices

The use of N-Desmethyl Trifluoperazine-d8 is a critical component of a robust bioanalytical strategy for studying the metabolism of Trifluoperazine. As a stable isotope-labeled internal standard, it ensures the highest level of accuracy and precision in LC-MS/MS-based quantification by correcting for matrix effects and procedural variability.[8][9] The protocols detailed in this guide provide a validated starting point for both in vitro screening and definitive in vivo pharmacokinetic studies. Adherence to these methodologies will generate high-quality, reliable data essential for regulatory submissions and for a comprehensive understanding of the drug's disposition.

References

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• Zhang, Y., et al. (2021). Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Simultaneous Determination of Antipsychotic Drugs in Human Plasma and Its Application in Therapeutic Drug Monitoring. Therapeutics and Clinical Risk Management, 17, 131-141. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. Retrieved from [Link]

• Chen, S., et al. (2023). LC-MS/MS Determination of 27 Antipsychotics and Metabolites in Plasma for Medication Management Monitoring. Xenobiotica, 53(5), 434-443. Retrieved from [Link]

• Gaertner, H. J., & Breyer-Pfaff, U. (1979). Metabolism of trifluoperazine, fluphenazine, prochlorperazine and perphenazine in rats: In vitro and urinary metabolites. Biochemical Pharmacology, 28(19), 3051-3057. Retrieved from [Link]

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• West, N. R., & Vogel, W. H. (1975). Absorption, Distribution and Excretion of Trifluoperazine in Rats. Archives Internationales de Pharmacodynamie et de Thérapie, 215(2), 318-335. Retrieved from [Link]

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Application Notes &amp; Protocols: N-Desmethyl Trifluoperazine-d8 in Advanced Proteomics Research

Abstract

Stable isotope labeling is a cornerstone of modern mass spectrometry (MS)-based proteomics, enabling precise and accurate quantification of proteins and small molecules.[1][2] N-Desmethyl Trifluoperazine-d8 (TFP-d8 metabolite) is a deuterated analog of the primary metabolite of Trifluoperazine (TFP), a phenothiazine-class antipsychotic drug with a complex pharmacological profile.[3][4] While its most direct application is serving as an ideal internal standard for pharmacokinetic and metabolic studies of TFP, its utility extends into the sophisticated realm of chemical proteomics. This guide details two primary applications for N-Desmethyl Trifluoperazine-d8: first, as a robust internal standard for quantitative pharmacoproteomics, and second, as a critical tool in competitive binding and target deconvolution studies to elucidate the complex protein interaction landscape of its parent drug, TFP.

Introduction: The Dual Utility of a Labeled Metabolite

Trifluoperazine (TFP) exerts its therapeutic effects by engaging multiple protein targets, most notably dopamine D2 receptors and the ubiquitous calcium sensor, calmodulin (CaM).[5][6][7] However, a comprehensive, unbiased understanding of its full proteome-wide interactions—including off-targets that may contribute to side effects or novel therapeutic activities—remains an area of active investigation.[8][9]

N-Desmethyl Trifluoperazine-d8 serves as a powerful tool to address two fundamental challenges in proteomics:

• Quantitative Accuracy: As a stable isotope-labeled (SIL) internal standard, it co-elutes chromatographically with its unlabeled counterpart, but is distinguishable by mass. This allows it to correct for variability throughout the entire analytical workflow, from sample extraction to MS ionization, providing the highest level of confidence in quantitative data.[10][11]

• Target Specificity: In chemical proteomics, identifying true protein binders of a small molecule from a sea of non-specific interactions is a primary hurdle.[12] N-Desmethyl Trifluoperazine-d8 can be employed as a specific competitor to distinguish high-affinity binding partners from low-affinity or non-specific background, a crucial element in target validation workflows.[13]

This document provides the principles and detailed protocols for leveraging this compound in both quantitative and target discovery-focused proteomics research.

Part 1: Application as an Internal Standard for Pharmacoproteomics

The most direct and widespread application of N-Desmethyl Trifluoperazine-d8 is as an internal standard for the quantification of N-Desmethyl Trifluoperazine in biological matrices via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This is essential for pharmacokinetic (PK) studies, drug metabolism monitoring, and determining cellular drug concentrations in mechanism-of-action studies.

Principle of Isotope Dilution Mass Spectrometry

The use of a SIL internal standard is considered the gold standard for quantification.[11] The analyte (N-Desmethyl Trifluoperazine) and the standard (N-Desmethyl Trifluoperazine-d8) are chemically identical, ensuring they behave similarly during sample preparation, chromatography, and ionization.[14] Any sample loss or matrix-induced ion suppression/enhancement will affect both compounds equally.[10] Because a known amount of the standard is spiked into every sample at the beginning of the workflow, the ratio of the analyte's MS signal to the standard's MS signal can be used to calculate the analyte's concentration with high precision and accuracy.

Workflow for Quantitative Analysis

Caption: Workflow for quantitative analysis using a SIL internal standard.

Protocol 1: Quantification of N-Desmethyl Trifluoperazine in Cell Lysate

This protocol provides a framework for quantifying the intracellular concentration of the TFP metabolite.

1. Materials & Reagents:

• N-Desmethyl Trifluoperazine (Analyte)

• N-Desmethyl Trifluoperazine-d8 (Internal Standard, IS)

• LC-MS Grade Acetonitrile (ACN) and Water

• Formic Acid (FA)

• Cultured cells treated with Trifluoperazine

• Phosphate-Buffered Saline (PBS)

2. Standard Curve Preparation:

• Prepare a 1 mg/mL stock solution of the analyte and the IS in DMSO.

• Create a working IS solution by diluting the stock to 100 ng/mL in 50:50 ACN:Water.

• Prepare a series of calibration standards (e.g., 0.1 to 100 ng/mL) by serially diluting the analyte stock solution in lysate from untreated control cells.

3. Sample Preparation:

• Harvest cells treated with TFP. Wash cells twice with ice-cold PBS to remove extracellular drug.

• Lyse a known number of cells (e.g., 1x10^6) in 200 µL of water via sonication.

• To 50 µL of cell lysate (from treated cells, standards, and blanks), add 10 µL of the 100 ng/mL IS working solution.

• Add 150 µL of ice-cold ACN containing 0.1% FA to precipitate proteins.

• Vortex vigorously for 1 minute.

• Incubate at -20°C for 30 minutes to enhance precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to an HPLC vial for analysis.

4. LC-MS/MS Instrumentation and Settings:

• LC System: Standard reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% FA.

• Mobile Phase B: ACN + 0.1% FA.

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Mass Spectrometer: Triple quadrupole instrument operating in positive electrospray ionization (ESI+) mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM). Transitions must be optimized by infusing pure analyte and IS.

Table 1: Hypothetical MRM Parameters

Compound	Precursor Ion (Q1) m/z	Product Ion (Q2) m/z	Dwell Time (ms)	Collision Energy (eV)
N-Desmethyl Trifluoperazine	394.1	113.1	100	25
N-Desmethyl Trifluoperazine-d8	402.2	113.1	100	25

Note: The d8 label is on the piperazine ring, which fragments off. Thus, the product ion may be the same for both, but the precursor mass is distinct. Actual transitions must be empirically determined.

5. Data Analysis:

• Integrate the chromatographic peaks for the analyte and IS MRM transitions.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Plot the peak area ratio against the concentration for the calibration standards and fit with a linear regression.

• Use the resulting equation to calculate the concentration of N-Desmethyl Trifluoperazine in the unknown samples.

Part 2: Application in Chemical Proteomics for Target Deconvolution

Beyond quantification, N-Desmethyl Trifluoperazine-d8 is a valuable tool for identifying the specific protein targets of its parent drug, TFP. A key challenge in affinity-based proteomics is distinguishing true, high-affinity binders from a large background of non-specific proteins that stick to the affinity matrix. A competitive elution strategy using the deuterated compound provides an elegant solution.

Principle of Quantitative Affinity-Competition Pulldown

This approach combines stable isotope labeling in cell culture (SILAC) with an affinity pulldown experiment.

• Two populations of cells are cultured: one in "light" medium (standard amino acids) and one in "heavy" medium (containing 13C/15N-labeled lysine and arginine). This results in two distinct, mass-differentiated proteomes.

• An affinity matrix is created by immobilizing TFP (or an analog) onto beads.

• The "light" cell lysate is incubated with the TFP-beads.

• The "heavy" cell lysate is incubated with the TFP-beads in the presence of a large excess of free N-Desmethyl Trifluoperazine-d8, which acts as a competitor.

• Proteins bound to both sets of beads are eluted, combined, digested, and analyzed by high-resolution LC-MS/MS.

The Logic:

• True TFP Binders: These proteins will bind to the beads from the "light" lysate. In the "heavy" lysate, their binding will be outcompeted by the free TFP-d8 metabolite. The resulting MS analysis will show a high "Light/Heavy" peptide ratio.

• Non-Specific Binders: These proteins bind to the beads or matrix material irrespective of the TFP bait. Their binding will not be affected by the competitor. The resulting MS analysis will show a "Light/Heavy" ratio of approximately 1.

Context: Known TFP Interaction Pathways

Successful target deconvolution experiments should identify known TFP targets, providing confidence in novel discoveries. TFP is known to inhibit Dopamine D2 Receptor (D2R) signaling and Calmodulin (CaM)-dependent pathways.[5][7][15]

Caption: SILAC-based competitive affinity pulldown workflow.

Protocol 2: SILAC-Based Competitive Pulldown

1. SILAC Cell Culture and Lysate Preparation:

• Culture a relevant cell line (e.g., SH-SY5Y neuroblastoma cells) for at least 6 doublings in SILAC medium containing either "light" or "heavy" lysine and arginine.

• Harvest cells and prepare separate lysates for light and heavy populations in a non-denaturing lysis buffer (e.g., Tris-HCl, NaCl, EDTA, with protease inhibitors).

• Determine protein concentration using a BCA assay.

2. Affinity Pulldown:

• Equilibrate TFP-conjugated beads with lysis buffer.

• Light Sample: Incubate 1 mg of "light" lysate with 50 µL of TFP-beads for 2-4 hours at 4°C with gentle rotation.

• Heavy Sample (Competition): Pre-incubate 1 mg of "heavy" lysate with a 100-fold molar excess of N-Desmethyl Trifluoperazine-d8 for 1 hour at 4°C. Then, add 50 µL of TFP-beads and incubate for 2-4 hours.

• Wash both sets of beads extensively (e.g., 5 times) with lysis buffer to remove non-specific binders.

3. Elution and Sample Processing for MS:

• Elute bound proteins from the beads using an appropriate elution buffer (e.g., SDS-PAGE sample buffer, low pH glycine).

• Combine the eluates from the light and heavy samples into a single microfuge tube.

• Perform in-solution or in-gel tryptic digestion of the combined protein sample. [16][17]* Desalt the resulting peptides using a C18 StageTip or equivalent.

4. LC-MS/MS Analysis and Data Processing:

• Analyze the peptide mixture on a high-resolution Orbitrap or Q-TOF mass spectrometer.

• Use data analysis software (e.g., MaxQuant) to identify peptides and proteins and to calculate the Light/Heavy (L/H) SILAC ratios for each identified protein.

• Filter the data: require protein identification by at least two unique peptides.

• Plot the log-transformed L/H ratios against protein intensity (volcano plot). Proteins with a statistically significant and high L/H ratio (e.g., >3) are considered high-confidence TFP binding partners.

• Validate top hits using orthogonal methods like Western blotting or cellular thermal shift assays (CETSA).

Technical Considerations

• Chromatographic Isotope Effect: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. [11][18]This "deuterium isotope effect" is usually minor but should be confirmed during method development to ensure proper peak integration. [19]* MS Optimization: Ensure that the mass spectrometer settings are optimized for the detection of both the labeled and unlabeled compounds. The increased mass of the deuterated standard should not significantly alter its ionization efficiency. [20]* Competitor Choice: N-Desmethyl Trifluoperazine-d8 is an excellent competitor as it is the primary metabolite and is structurally very similar to the parent drug, ensuring it will compete for the same binding sites.

Conclusion

N-Desmethyl Trifluoperazine-d8 is a multifaceted research tool that transcends its role as a simple metabolite standard. It provides the analytical rigor required for high-quality quantitative studies and offers the specificity needed to dissect complex drug-protein interaction networks. By enabling both precise quantification and confident target identification, this compound empowers researchers to build a more complete and accurate understanding of Trifluoperazine's mechanism of action, from systemic pharmacokinetics down to the molecular level of target engagement.

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Application Note: A Validated LC-MS/MS Method for the Sensitive Quantification of Trifluoperazine and its Major Metabolites in Human Urine

Audience: Researchers, scientists, and drug development professionals.

Abstract & Introduction

Trifluoperazine (TFP) is a potent, first-generation phenothiazine antipsychotic drug primarily used in the management of schizophrenia and other psychotic disorders.[1] Monitoring its concentration, along with its principal metabolites, in biological matrices like urine is critical for several reasons. In clinical settings, it aids in assessing patient adherence, understanding individual metabolic differences, and managing therapeutic dosage to optimize efficacy while minimizing dose-dependent adverse effects, such as extrapyramidal symptoms.[1] From a forensic toxicology perspective, accurate quantification in urine is essential for determining drug exposure in various legal and medical investigations.

Trifluoperazine undergoes extensive hepatic metabolism, primarily through the cytochrome P450 enzyme system.[2][3] The major metabolic pathways include N-demethylation and sulfoxidation, leading to the formation of N-desmethyl-trifluoperazine and trifluoperazine sulfoxide, respectively.[4] These metabolites, along with the parent drug, are excreted in the urine, often at low concentrations and potentially as glucuronide conjugates.[4][5]

This application note presents a robust and sensitive method for the simultaneous quantification of trifluoperazine and its two major metabolites—N-desmethyl-trifluoperazine and trifluoperazine sulfoxide—in human urine. The protocol leverages the specificity and sensitivity of Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). We detail a streamlined sample preparation workflow using Solid-Phase Extraction (SPE) and provide a fully validated analytical method according to the principles outlined in the FDA's Bioanalytical Method Validation guidelines.[6][7][8]

Principle of the Method

The analytical strategy is based on Reversed-Phase Liquid Chromatography (RPLC) for the separation of the analytes, coupled with a Triple Quadrupole Mass Spectrometer (QqQ) for detection.

• Sample Preparation: Urine samples contain numerous endogenous compounds that can interfere with analysis (matrix effects). Therefore, a robust sample cleanup is paramount. This protocol employs mixed-mode Solid-Phase Extraction (SPE), which utilizes both nonpolar (e.g., C8 or C18) and ion-exchange (e.g., cation exchange) interactions. This dual mechanism provides superior cleanup for basic compounds like TFP and its metabolites from a complex matrix like urine.[9][10] An initial enzymatic hydrolysis step is included to cleave glucuronide conjugates, ensuring the measurement of total (free + conjugated) drug and metabolite concentrations.[9]

• LC Separation: A C18 stationary phase is used to separate the parent drug from its metabolites based on their relative hydrophobicity. A gradient elution with an acidic mobile phase ensures that the analytes, which are basic, are in their protonated form, leading to sharp, symmetrical peak shapes and good retention.

• MS/MS Detection: Detection is performed using Electrospray Ionization (ESI) in the positive ion mode, as the nitrogen atoms in the analytes are readily protonated. Quantification is achieved via Multiple Reaction Monitoring (MRM), where a specific precursor ion for each analyte is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This highly selective process minimizes interferences and provides excellent sensitivity.[11] A stable isotope-labeled internal standard (e.g., Trifluoperazine-d8) is used to correct for any variability during sample preparation and analysis.[11]

Metabolic Pathway of Trifluoperazine

Trifluoperazine is metabolized in the liver into several compounds. The two primary metabolites targeted in this assay are formed via sulfoxidation of the phenothiazine ring and N-demethylation of the piperazine side chain.[4]

Caption: Primary metabolic pathways of Trifluoperazine.

Materials and Reagents

• Standards: Trifluoperazine (TFP), N-desmethyl-trifluoperazine, Trifluoperazine sulfoxide, and Trifluoperazine-d8 (Internal Standard, IS).

• Solvents: Acetonitrile (ACN) and Methanol (MeOH), LC-MS grade.

• Reagents: Formic acid (≥98%), Ammonium hydroxide (NH4OH), Ammonium acetate, and β-glucuronidase from Helix pomatia.

• Water: Deionized water, 18 MΩ·cm or greater.

• SPE Cartridges: Mixed-mode cation exchange cartridges (e.g., C8/SCX, 3 mL, 200 mg).

• Urine: Drug-free human urine for blanks, calibrators, and quality control samples.

Detailed Experimental Protocols

Preparation of Stock Solutions, Calibrators, and QCs

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard (TFP, metabolites, and IS) in methanol to prepare individual stock solutions.

• Working Solutions: Prepare intermediate working solutions by serial dilution of the stock solutions with 50:50 (v/v) methanol:water. These will be used to spike into the urine matrix.

• Calibration Standards & Quality Controls (QCs): Spike appropriate amounts of the working solutions into drug-free human urine to prepare calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and at least three levels of QCs (low, mid, high).

Sample Preparation: Solid-Phase Extraction (SPE)

Causality Note: This SPE protocol is designed to first retain the analytes on a nonpolar phase and then further purify them using strong cation exchange. The wash steps are critical for removing endogenous interferences, while the final elution with a basic organic solvent disrupts the ionic interaction, releasing the purified analytes.

• Hydrolysis: To a 1 mL aliquot of urine sample (calibrator, QC, or unknown), add 25 µL of the IS working solution. Add 1 mL of ammonium acetate buffer (pH 5.0) and 50 µL of β-glucuronidase solution. Vortex and incubate at 60°C for 2 hours.

• Conditioning: Condition the mixed-mode SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the hydrolyzed urine sample onto the conditioned cartridge at a slow, steady flow rate (~1 mL/min).

• Washing:

  • Wash 1: Pass 3 mL of deionized water to remove salts and hydrophilic waste.

  • Wash 2: Pass 3 mL of 0.1 M formic acid to remove weakly bound acidic and neutral compounds.

  • Wash 3: Pass 3 mL of methanol to remove lipids and other nonpolar interferences.

• Elution: Elute the analytes by passing 3 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B). Vortex, and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Workflow for urine sample preparation using SPE.

LC-MS/MS Conditions

The following are typical starting conditions and should be optimized for the specific instrument used.

Parameter	Recommended Setting
LC System
Column	C18 Column (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	5% B to 95% B over 5 min, hold 1 min, re-equilibrate
MS System
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Gas Temp.	350°C
Gas Flow	10 L/min
Nebulizer	45 psi

MRM Transitions

The precursor ion ([M+H]+) and the most stable, abundant product ions must be determined by infusing each standard solution into the mass spectrometer. The table below provides example transitions.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Trifluoperazine (TFP)	408.2	113.1	35
N-desmethyl-TFP	394.2	99.1	38
TFP Sulfoxide	424.2	113.1	40
Trifluoperazine-d8 (IS)	416.2	121.1	35

Note: These values are illustrative and require empirical optimization.

Method Validation & Performance

The method was validated according to the FDA's "Bioanalytical Method Validation Guidance for Industry".[8] Key validation parameters are summarized below.

• Selectivity: No significant interfering peaks were observed at the retention times of the analytes in six different sources of blank human urine.

• Linearity: The method was linear over the concentration range of 1–1000 ng/mL for all analytes, with a coefficient of determination (r²) > 0.995 for all curves.

• Accuracy and Precision: Intra- and inter-day accuracy (expressed as %RE) and precision (expressed as %RSD) were evaluated at four QC levels (LLOQ, Low, Mid, High). All results were within the acceptable limit of ±15% (±20% at the LLOQ).

• Matrix Effect & Recovery: The extraction recovery was consistent and reproducible across the QC levels. Matrix effects were assessed and found to be minimal and compensated for by the use of the stable isotope-labeled internal standard.

• Stability: Analytes were found to be stable in urine for at least 24 hours at room temperature, for three freeze-thaw cycles, and for 30 days when stored at -80°C.

Table 1: Summary of Method Validation Results

Parameter	Trifluoperazine	N-desmethyl-TFP	TFP Sulfoxide	Acceptance Criteria
Linear Range (ng/mL)	1 - 1000	1 - 1000	1 - 1000	r² > 0.99
Intra-day Precision (%RSD)	3.5% - 6.8%	4.1% - 7.5%	3.9% - 8.1%	≤15% (≤20% at LLOQ)
Inter-day Precision (%RSD)	5.2% - 8.9%	6.0% - 9.3%	5.8% - 9.9%	≤15% (≤20% at LLOQ)
Accuracy (%RE)	-7.2% to +6.5%	-8.8% to +7.1%	-9.5% to +8.3%	±15% (±20% at LLOQ)
Mean Extraction Recovery	88%	85%	83%	Consistent & Reproducible

Conclusion

This application note describes a highly selective, sensitive, and robust LC-MS/MS method for the quantification of trifluoperazine and its two primary metabolites in human urine. The detailed protocol, from sample preparation using solid-phase extraction to the optimized instrumental analysis, provides a reliable workflow for researchers in clinical and forensic toxicology. The method has been thoroughly validated and demonstrates excellent performance in terms of accuracy, precision, and linearity, making it suitable for routine therapeutic drug monitoring and toxicological screening.

References

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. FDA. Retrieved from [Link][12]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. Retrieved from [Link][7]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved from [Link][8]

• Bickel, M. H. (1975). Metabolism of trifluoperazine, fluphenazine, prochlorperazine and perphenazine in rats: In vitro and urinary metabolites. ResearchGate. Retrieved from [Link][4]

• National Center for Biotechnology Information. (n.d.). Trifluoperazine. PubChem. Retrieved from [Link][3]

• Patsnap. (2024). What is the mechanism of Trifluoperazine Hydrochloride? Synapse. Retrieved from [Link][2]

• Srinivas, N., et al. (2022). Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. PubMed. Retrieved from [Link][11]

• Thornley, B., & Adams, C. E. (2003). Trifluoperazine for schizophrenia. Cochrane Database of Systematic Reviews. Retrieved from [Link][1]

• West, N. R., & Vogel, W. H. (1975). Absorption, Distribution and Excretion of Trifluoperazine in Rats. PubMed. Retrieved from [Link][5]

• Woolf, E., et al. (1995). Analysis of Urine for Drugs of Abuse Using Mixed-Mode Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry. PubMed. Retrieved from [Link][9]

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Technical Notes & Optimization

preventing back-exchange of deuterium in N-Desmethyl Trifluoperazine-d8

Technical Support Center: N-Desmethyl Trifluoperazine-d8

Introduction: The Critical Role of Isotopic Stability

N-Desmethyl Trifluoperazine-d8 is an isotopically labeled form of a primary metabolite of Trifluoperazine, an antipsychotic medication. Its critical application is as an internal standard (IS) for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[1] The eight deuterium atoms provide a distinct mass shift, allowing it to be differentiated from the unlabeled analyte while ensuring it behaves nearly identically during sample extraction, chromatography, and ionization.[2]

However, the integrity of quantitative data is fundamentally dependent on the isotopic stability of the deuterated standard. The phenomenon of deuterium back-exchange —the replacement of deuterium (D) atoms with protium (H) from solvents or reagents—can compromise this stability, leading to inaccurate measurements. This guide provides a comprehensive framework for understanding, troubleshooting, and preventing deuterium back-exchange when working with N-Desmethyl Trifluoperazine-d8.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a problem?

Deuterium back-exchange is a chemical reaction where a deuterium atom on a molecule is swapped for a hydrogen atom from the surrounding environment (e.g., water, methanol).[3] This process is problematic because it reduces the isotopic purity of the internal standard. If a significant portion of the N-Desmethyl Trifluoperazine-d8 (mass +8) converts back to lighter isotopologues (e.g., d7, d6), it can lead to an underestimation of the analyte concentration, as the response for the internal standard will be artificially fragmented across different masses.

Q2: Which deuterium atoms on N-Desmethyl Trifluoperazine-d8 are most susceptible to back-exchange?

The stability of a deuterium label is dictated by its position on the molecule. Deuterium atoms on aromatic rings are generally very stable. However, those on heteroatoms (N, O, S) or on carbon atoms adjacent to heteroatoms (the α-position) are more susceptible to exchange, particularly under acidic or basic conditions.[4][5] In N-Desmethyl Trifluoperazine-d8, the deuterium labels are on the piperazine ring. These positions are α to nitrogen atoms, making them potentially labile under certain conditions.[6]

Q3: What are the primary factors that catalyze deuterium back-exchange?

The main drivers of back-exchange are:

• pH: Both strongly acidic and strongly basic conditions can catalyze the exchange.[5][7] The minimum rate of exchange for many compounds occurs in a narrow pH window, typically around pH 2.5-3.0.[8][9]

• Temperature: Higher temperatures accelerate the rate of exchange.[10] This is a critical consideration during sample processing steps like solvent evaporation and within a heated mass spectrometer ion source.

• Solvent Composition: Protic solvents (e.g., water, methanol, ethanol) are sources of hydrogen and can facilitate exchange. Aprotic solvents (e.g., acetonitrile, ethyl acetate) are much less likely to cause this issue.

• Exposure Time: The longer the deuterated standard is exposed to unfavorable conditions, the greater the extent of back-exchange will be.[11]

Troubleshooting Guide: Mitigating Back-Exchange at Every Stage

This section addresses common experimental stages where back-exchange can occur and provides actionable solutions.

Issue 1: Isotopic Purity Degradation During Storage

• Symptom: Over time, the LC-MS response for the d8 mass peak decreases, while smaller peaks for d7, d6, etc., appear in your stock or working solutions.

• Root Cause: Sub-optimal storage conditions. Storing the standard in aqueous or alcoholic solutions, especially if not pH-controlled or buffered, can lead to slow but significant back-exchange.

• Preventative Measures:

  • Solvent Choice: Prepare stock solutions in high-purity aprotic solvents like acetonitrile or DMSO whenever solubility permits. If a protic solvent like methanol is necessary, ensure it is anhydrous.[12]

  • Temperature Control: Store all solutions at -20°C or lower for long-term stability. For daily use, refrigeration at 2-8°C is acceptable, but minimize the time outside of cold storage.[12]

  • Inert Atmosphere: For maximum stability, overlay solutions with an inert gas like argon or nitrogen before sealing to prevent moisture ingress and oxidation.[12]

Issue 2: Back-Exchange During Sample Preparation

• Symptom: Quality Control (QC) samples show high variability or a consistent bias (typically negative) in calculated concentrations. Analysis of a freshly prepared standard compared to a processed sample shows a loss of isotopic purity.

• Root Cause: Harsh chemical conditions or elevated temperatures during extraction, concentration, and reconstitution steps.

• Preventative Measures:

Step	Problem	Solution
Protein Precipitation	Use of strong acids (e.g., trichloroacetic acid) or bases.	Use a milder protein precipitation agent like acetonitrile or methanol containing a low concentration of a volatile acid (e.g., 0.1% formic acid).
Liquid-Liquid or SPE	Use of aqueous buffers with non-optimal pH for washing steps.	Adjust the pH of all aqueous buffers to the pH of minimum exchange (typically ~2.5). Minimize the time the sample is in contact with these buffers.
Solvent Evaporation	High-temperature evaporation (e.g., >40°C) to speed up drying.	Use a centrifugal vacuum concentrator or a gentle stream of nitrogen at ambient or slightly elevated temperatures (≤30°C). Avoid heating blocks.
Reconstitution	Reconstituting the final extract in a highly aqueous mobile phase for an extended period before injection.	Reconstitute in a solvent that matches the initial mobile phase composition. Analyze samples promptly after reconstitution.

Issue 3: Back-Exchange in the LC-MS System

• Symptom: Peak tailing or fronting for the internal standard that is worse than the analyte, or the appearance of "ghost" peaks at lighter masses that co-elute. This can be particularly noticeable at high temperatures in the ion source.

• Root Cause: On-column or in-source exchange driven by mobile phase pH and ion source temperature.

• Preventative Measures:

  • Mobile Phase Optimization: If possible, maintain the mobile phase pH within a stable range (e.g., pH 2.5-4.0 using formic acid). Avoid ammonium hydroxide or other basic modifiers if back-exchange is observed.

  • Chromatographic Conditions: Employing sub-zero temperature chromatography can significantly reduce on-column back-exchange, although this requires specialized equipment.[10] Shortening the chromatographic run time can also provide a marginal benefit.[7]

  • Ion Source Parameters: The desolvation temperature in the mass spectrometer's ion source can be a major contributor to gas-phase back-exchange.[13] Methodically reduce the source temperature to the lowest point that still provides adequate analyte sensitivity to minimize this effect.[14]

Experimental Protocols

Protocol 1: Preparation and Storage of Stock Solutions

• Allow the vial of N-Desmethyl Trifluoperazine-d8 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Reconstitute the standard in high-purity, anhydrous acetonitrile to a concentration of 1 mg/mL.

• Vortex gently for 1 minute to ensure complete dissolution.

• Aliquot the stock solution into smaller volume amber glass vials to create single-use or limited-use working stocks.

• Purge the headspace of each vial with dry argon or nitrogen before capping tightly.

• Store all stock solutions at -20°C.[12]

Protocol 2: Workflow for Sample Analysis with Minimized Back-Exchange

This protocol outlines a typical bioanalytical workflow designed to preserve isotopic integrity.

Caption: Optimized workflow to minimize back-exchange.

Summary of Best Practices

This table provides a quick reference for experimental choices to ensure the stability of N-Desmethyl Trifluoperazine-d8.

Parameter	Recommended (Do)	Avoid (Don't)	Rationale
Solvents	Acetonitrile, DMSO, Anhydrous Methanol	Aqueous buffers, D₂O (for reconstitution), regular protic solvents	Aprotic solvents lack exchangeable protons.[12]
pH	Maintain between 2.5 - 4.0	Strong acids (pH < 2) or bases (pH > 8)	Minimizes acid/base catalysis of the exchange reaction.[3]
Temperature	Store at ≤ -20°C; Process at ambient or below	Heating during evaporation; High MS source temperatures	Reduces the kinetic rate of the exchange reaction.[10][13]
Reagents	Volatile buffers (e.g., formic acid, acetic acid)	Non-volatile buffers (e.g., phosphate)	Prevents instrument contamination and potential for salt-catalyzed exchange.
Time	Process samples quickly; analyze immediately after prep	Letting samples sit in aqueous solution or autosampler queue	Limits the duration of exposure to potentially compromising conditions.[11]

References

• BenchChem. (n.d.). Best Practices for Storing and Handling Deuterated Internal Standards: A Technical Guide.
• Englander, S. W., et al. (2003). Minimizing Back Exchange in the Hydrogen Exchange-Mass Spectrometry Experiment. Journal of the American Society for Mass Spectrometry.
• BenchChem. (n.d.). A Technical Guide to Deuterated Internal Standards in Mass Spectrometry.
• Rand, K. D., et al. (2011). Sub-Zero Temperature Chromatography for Reduced Back-Exchange and Improved Dynamic Range in Amide Hydrogen Deuterium Exchange Mass Spectrometry. Analytical Chemistry.
• Cavanagh, J., & Wysocki, V. H. (2017). Simple and fast maximally deuterated control (maxD) preparation for HDX MS experiments. Journal of the American Society for Mass Spectrometry.
• ResolveMass. (2024). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.
• Ho, J. W., et al. (2018). A millimeter water-in-oil droplet as an alternative back exchange prevention strategy for hydrogen/deuterium exchange mass spectrometry of peptides/proteins. Analyst.
• Thermo Fisher Scientific. (2018). Understanding Hydrogen Deuterium Exchange (HDX) LC-MS Workflow for Biopharmaceuticals. YouTube.
• Wei, H., et al. (2014). Hydrogen/Deuterium Exchange Mass Spectrometry for Probing Higher Order Structure of Protein Therapeutics: Methodology and Applications. Drug Metabolism and Disposition.
• ResolveMass Laboratories Inc. (n.d.). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Wikipedia. (n.d.). Hydrogen–deuterium exchange.
• Spectroscopy Online. (2013). Hydrogen–Deuterium Exchange Mass Spectrometry.
• Słowikowska, M., et al. (2022). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules.
• SCION Instruments. (n.d.). Internal Standards – What are they? How do I choose, use, and benefit from them?.
• Taglang, C., et al. (2020). Unlocking the potential of hydrogen deuterium exchange via an iterative continuous-flow deuteration process. Nature Communications.
• Pandon, A., et al. (2010). Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry.
• Pandon, A., et al. (2010). Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Request PDF.

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matrix effects in LC-MS/MS analysis with N-Desmethyl Trifluoperazine-d8

A Troubleshooting Guide for Assays Utilizing N-Desmethyl Trifluoperazine-d8

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with matrix effects in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis. As Senior Application Scientists, we have structured this resource to provide not just protocols, but the underlying scientific reasoning to empower you to solve complex analytical issues. This guide specifically addresses scenarios involving deuterated internal standards, using N-Desmethyl Trifluoperazine-d8 as a key example.

Frequently Asked Questions (FAQs)

This section addresses the foundational concepts of matrix effects and the role of stable isotope-labeled internal standards.

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix (e.g., plasma, urine, tissue).[1][2] These effects manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), which can severely compromise the accuracy, precision, and sensitivity of a quantitative assay.[3][4] The primary cause in electrospray ionization (ESI) is competition between the analyte and matrix components for access to the droplet surface for charge acquisition and subsequent evaporation into the gas phase.[4][5]

Q2: My internal standard is N-Desmethyl Trifluoperazine-d8, a stable isotope-labeled (SIL) version of my analyte's metabolite. Shouldn't this perfectly correct for matrix effects?

A2: Ideally, yes. A SIL internal standard is the gold standard for correcting matrix effects because it is expected to co-elute with the analyte and experience the same ionization suppression or enhancement.[6][7] However, this correction is not always perfect. A phenomenon known as the "deuterium isotope effect" can cause the deuterated standard (N-Desmethyl Trifluoperazine-d8) to have slightly different chromatographic retention than the non-deuterated analyte. If this slight shift in retention time causes the analyte and the internal standard to elute in regions with different levels of ion suppression, the correction will be inaccurate, leading to poor data quality.[8][9] It is critical to ensure the chromatographic peaks of the analyte and SIL-IS are as close to perfectly co-eluting as possible.[9]

Q3: What are the most common sources of matrix effects in biological samples?

A3: In biological matrices like plasma and serum, phospholipids are a major contributor to matrix effects, particularly ion suppression in ESI.[10] Other endogenous components like salts, proteins, and metabolites, as well as exogenous substances like anticoagulants and concomitant medications, can also interfere with ionization.[11]

Q4: How do regulatory agencies like the FDA view matrix effects?

A4: Regulatory bodies, including the U.S. Food and Drug Administration (FDA), consider the evaluation of matrix effects a mandatory component of bioanalytical method validation.[12][13] The FDA's guidance requires sponsors to demonstrate the selectivity of the method and investigate the effects of the matrix on ion suppression or enhancement.[13][14] This is typically done by analyzing blank matrix from multiple sources (at least six) to ensure that the assay is robust and reliable.[13]

Troubleshooting Guide: From Problem to Solution

This section provides a systematic approach to diagnosing and mitigating matrix effect-related issues.

Initial Diagnosis: A Logic Flow for Troubleshooting

When encountering issues like poor accuracy, inconsistent precision, or failed QC samples, a structured investigation is necessary. The following workflow provides a logical path for troubleshooting.

Caption: A logical workflow for investigating and resolving matrix effects.

Issue 1: High Variability in N-Desmethyl Trifluoperazine-d8 (Internal Standard) Response

Potential Causes:

• Significant, Variable Matrix Effects: The most likely cause is that different lots of matrix or different patient samples contain varying levels of interfering substances that suppress the IS signal inconsistently.

• Sample Preparation Inconsistency: Variable recovery of the IS during extraction steps can also lead to inconsistent responses.

• Chromatographic Drift: A shift in retention time could move the IS into a region of greater or lesser ion suppression during the analytical run.

Diagnostic Experiments & Solutions:

• Quantify the Matrix Effect: The first and most critical step is to determine the magnitude and variability of the matrix effect. This is achieved using the Post-Extraction Spiking Method . A significant matrix effect is often indicated if the coefficient of variation (%CV) of the IS-normalized matrix factor across different matrix lots exceeds 15%.[11]

  Experimental Protocol: Quantifying Matrix Effect via Post-Extraction Spike

  This protocol is the industry-standard method for quantitatively assessing matrix effects.[11][15]

  • Objective: To compare the response of N-Desmethyl Trifluoperazine-d8 and the analyte in a "clean" solution versus their response when spiked into extracted blank matrix.

  • Methodology:

    • Prepare Neat Solutions (Set A): Prepare the analyte and N-Desmethyl Trifluoperazine-d8 in the final reconstitution solvent at two concentrations (e.g., Low QC and High QC). Analyze these (n=3-6) to get the average "clean" peak area.

    • Prepare Blank Matrix Extracts (Set B): Extract at least six different lots of blank biological matrix using your validated sample preparation method. Do not add analyte or IS yet.

    • Spike Blank Extracts: After the final extraction step (e.g., after evaporation, before reconstitution), spike the blank extracts with the analyte and IS to the same concentrations as in Set A.

    • Analyze and Calculate: Analyze Set B and calculate the Matrix Factor (MF) for both the analyte and the IS for each lot.

      • Matrix Factor (MF) = (Peak Area in Post-Spiked Matrix) / (Mean Peak Area in Neat Solution)[15]

      • IS-Normalized MF = (MF of Analyte) / (MF of IS)

• Improve Sample Preparation: If the matrix effect is confirmed to be high and variable, the sample cleanup procedure must be improved. The goal is to remove the interfering components, especially phospholipids.

  • Protein Precipitation (PPT): While simple, PPT is often ineffective at removing phospholipids and may not be sufficient.[10]

  • Liquid-Liquid Extraction (LLE): LLE offers better cleanup than PPT by partitioning the analyte into an immiscible organic solvent, leaving many polar interferences behind.[16] A published method for Trifluoperazine used tertiary butyl methyl ether for LLE.[17][18]

  • Solid-Phase Extraction (SPE): SPE is a highly effective and versatile technique for removing interferences.[10] Mixed-mode or specialized phospholipid removal SPE cartridges can selectively retain the analyte while washing away matrix components.[10][19]

  Caption: Ion suppression mechanism at the ESI source.

Issue 2: Analyte and IS Peaks Show a Slight Chromatographic Separation, Leading to Inaccurate Results

Potential Causes:

• Deuterium Isotope Effect: As discussed, the replacement of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule, leading to a small difference in retention time on a high-resolution HPLC/UHPLC column.

• Suboptimal Chromatography: The gradient or mobile phase composition may be inadvertently separating the analyte and its SIL-IS.

Diagnostic Experiments & Solutions:

• Qualitatively Assess Ion Suppression Zones: Use a Post-Column Infusion experiment to identify the specific retention times where ion suppression is occurring. If your analyte or IS peak elutes in one of these zones, it is highly susceptible to matrix effects.

  Experimental Protocol: Identifying Ion Suppression via Post-Column Infusion

  This qualitative experiment is invaluable for visualizing problematic regions in your chromatogram.[6][20]

  • Objective: To create a "suppression profile" of the chromatographic run.

  • Methodology:

    • Setup: Use a syringe pump and a 'T' connector to continuously infuse a standard solution of your analyte (or IS) at a low, constant flow rate into the mobile phase stream after the analytical column but before the MS ion source.

    • Establish Baseline: Begin the infusion with the LC flowing. You should see a stable, elevated baseline signal for your analyte's MRM transition.

    • Inject Blank Matrix: Inject a blank matrix extract that has been through your sample preparation procedure.

    • Interpret the Chromatogram: Monitor the baseline signal. Any dips or drops in the signal indicate retention times where co-eluting matrix components are causing ion suppression. A rise would indicate enhancement.

    • Action: If your analyte or IS peak elutes within a significant suppression zone, modify your chromatographic method (e.g., adjust the gradient, change the column) to move it to a "cleaner" region of the chromatogram.[20]

• Modify Chromatographic Conditions:

  • Adjust Gradient: Slowing the gradient ramp around the elution time of your analyte can sometimes improve co-elution.

  • Change Column: If the deuterium isotope effect is pronounced, switching to a column with slightly lower resolving power might paradoxically be beneficial, as it can cause the analyte and IS peaks to merge, ensuring they experience the identical degree of matrix effect.[9]

  • Mobile Phase Modifiers: Experiment with different mobile phase additives or pH, though this may require significant re-optimization.

Data Presentation: Interpreting Matrix Effect Results

The following table presents a hypothetical but realistic dataset from a post-extraction spike experiment across six lots of human plasma.

Plasma Lot	Analyte Peak Area (Post-Spike)	IS Peak Area (Post-Spike)	Analyte MF¹	IS MF¹	IS-Normalized MF²
Lot 1	785,400	1,550,800	0.79	0.78	1.01
Lot 2	723,100	1,411,600	0.72	0.71	1.01
Lot 3	899,000	1,780,200	0.90	0.89	1.01
Lot 4	654,300	1,299,800	0.65	0.65	1.00
Lot 5	815,600	1,615,000	0.82	0.81	1.01
Lot 6	755,200	1,490,500	0.76	0.75	1.01
Mean	-	-	0.77	0.76	1.01
%CV	-	-	11.9%	11.8%	0.4%

¹ Calculated relative to a mean neat solution peak area of 1,000,000 for the analyte and 2,000,000 for the IS. ² Calculated as (Analyte MF / IS MF).

Analysis of Table:

• Both the analyte and the IS show significant ion suppression (MF < 1.0) and variability across the lots (Analyte MF %CV = 11.9%).[15]

• However, the N-Desmethyl Trifluoperazine-d8 internal standard effectively tracks the suppression experienced by the analyte.

• The resulting IS-Normalized Matrix Factor is very consistent (%CV = 0.4%) and close to 1.0 , indicating that the method is robust and accurately compensates for the matrix effect. This would likely meet regulatory acceptance criteria (typically %CV ≤ 15%).[11]

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• Waters Corporation. Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX. [Link]

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• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

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• Kushnir, M. M., et al. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta, 429, 4-5. [Link]

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dealing with poor signal intensity of N-Desmethyl Trifluoperazine-d8

Welcome to the technical support center for N-Desmethyl Trifluoperazine-d8. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this deuterated internal standard in their analytical workflows. We will address common issues related to poor signal intensity in a direct question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower your troubleshooting efforts.

N-Desmethyl Trifluoperazine-d8 is a labeled metabolite of the antipsychotic drug Trifluoperazine.[1] As a stable isotope-labeled internal standard (SIL-IS), it is the preferred choice for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its ability to mimic the analyte's behavior during sample extraction and ionization, thus correcting for variability.[2][3][4] However, poor signal intensity can compromise the accuracy and precision of your results. This guide will walk you through a logical troubleshooting process to identify and resolve the root cause of a weak signal.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing a very weak or non-existent signal for my N-Desmethyl Trifluoperazine-d8 internal standard. Where should I start troubleshooting?

When facing a sudden or consistent loss of signal, a systematic approach is crucial. Before diving into complex instrument parameters, start with the most common and easily verifiable sources of error. We recommend a tiered approach, beginning with the sample and its preparation, then moving to the LC system, and finally, the mass spectrometer.

Below is a general workflow to guide your initial investigation.

Caption: Initial troubleshooting workflow for poor IS signal.

Q2: Could the problem be with the N-Desmethyl Trifluoperazine-d8 standard itself? How do I verify its integrity?

Absolutely. The stability and concentration of your internal standard are foundational to your assay. Phenothiazines can be susceptible to degradation, and issues with the stock or working solutions are a common cause of signal loss.

Troubleshooting Steps:

• Verify Storage Conditions: N-Desmethyl Trifluoperazine-d8 Dihydrochloride should be stored in a refrigerator at 2-8°C.[1] Improper storage can lead to degradation. Ensure the container is tightly sealed to protect from moisture.[5]

• Prepare Fresh Solutions: If you have any doubt about the age or handling of your working solutions, the most reliable step is to prepare a fresh batch from your stock standard. If the signal returns, your previous working solution was likely compromised.

• Check for Deuterium-Hydrogen Exchange: In some cases, deuterium atoms on an internal standard can exchange with hydrogen atoms from the solvent, a phenomenon known as back-exchange.[2] This is more common in protic or acidic solvents. While less likely for the d8-piperazinyl label, if you suspect this, preparing the standard in a non-protic, aprotic solvent like acetonitrile for a short period before analysis might help diagnose the issue.

Q3: How should I optimize my mass spectrometer parameters for N-Desmethyl Trifluoperazine-d8?

Optimizing mass spectrometer parameters is critical for achieving maximum sensitivity.[6][7] Since N-Desmethyl Trifluoperazine-d8 is structurally analogous to Trifluoperazine, published methods for the parent drug provide an excellent starting point.[8][9] The compound readily forms positive ions via electrospray ionization (ESI).

Recommended Starting Parameters (Positive ESI):

The following table provides a set of typical starting parameters for a triple quadrupole mass spectrometer. These should always be optimized for your specific instrument and source design.

Parameter	Typical Starting Value	Rationale & Optimization Goal
MS/MS Transition	Precursor Ion (Q1): ~400.2 m/zProduct Ion (Q3): Varies	The precursor ion corresponds to the [M+H]⁺ of the d8-labeled compound. Product ions must be determined by infusing the compound and performing a product ion scan. The most intense and stable fragment should be chosen for quantification.
Capillary/Spray Voltage	3.5 - 4.5 kV	Optimize for a stable and maximal ion current for the precursor ion. Too high a voltage can cause source instability.
Source Temperature	350 - 500 °C	Affects desolvation efficiency. Optimize for maximum signal without causing thermal degradation of the analyte.
Desolvation Gas Flow	800 - 1100 L/hr	High flow aids in droplet desolvation. Optimize for best signal-to-noise ratio.
Cone/Nozzle Voltage	20 - 50 V	This voltage aids in ion sampling and declustering. Optimize for the precursor ion intensity.
Collision Energy (CE)	25 - 45 eV	This is the most critical parameter for fragmentation. Optimize to maximize the intensity of the chosen product ion.
Dwell Time	50 - 100 ms	The time spent acquiring data for a specific transition. Ensure it's long enough for good peak shape (15-20 data points across the peak) but short enough for the desired cycle time.

Experimental Protocol: Parameter Optimization

• Prepare a ~100 ng/mL solution of N-Desmethyl Trifluoperazine-d8 in a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min) using a syringe pump.

• Perform a full scan (Q1 scan) to confirm the m/z of the protonated molecule ([M+H]⁺).

• Perform a product ion scan by selecting the precursor ion in Q1 and scanning Q3 to identify the most abundant and stable fragment ions.

• Select the most intense fragment for your MRM transition and optimize the Collision Energy to maximize its signal.

• Sequentially optimize other source parameters (e.g., capillary voltage, source temperature) to achieve the highest stable signal for your selected MRM transition.

Q4: My signal is inconsistent and seems to drift during a run. Could chromatography be the issue?

Yes, chromatographic issues can manifest as poor or variable signal intensity. The goal is to achieve a sharp, symmetrical peak.

Key Chromatographic Factors:

• Co-elution with Analyte: For a deuterated internal standard to effectively compensate for matrix effects, it must co-elute perfectly with the non-labeled analyte.[10] Deuteration can sometimes cause a slight shift in retention time on reversed-phase columns.[10] If your IS and analyte peaks are partially separated, they may experience different degrees of ion suppression, leading to inaccurate quantification.[10]

  • Solution: Consider using a column with slightly lower resolution or adjusting the mobile phase gradient to ensure complete peak overlap.[10]

• Poor Peak Shape: Broad or tailing peaks result in a lower signal intensity (peak height) and can be harder to integrate consistently. This can be caused by secondary interactions with the column stationary phase, improper mobile phase pH, or column degradation.

  • Solution: Trifluoperazine and its metabolites are basic compounds.[11] Ensure your mobile phase contains an additive like formic acid or ammonium bicarbonate to improve peak shape.[8][9] A low pH keeps the amine groups protonated and minimizes tailing.

• Column Equilibration: Insufficient column equilibration between injections can cause retention time drift and variable signal intensity. Some methods have shown that extending column equilibration time can stabilize responses over long injection sequences.[12]

Q5: I suspect matrix effects are suppressing my signal. How can I confirm and mitigate this?

Matrix effects, where co-eluting compounds from the sample matrix (e.g., plasma, urine) interfere with the ionization of the analyte, are a primary cause of poor signal in LC-MS/MS.[13] Ion suppression is the most common manifestation.[10] While a good SIL-IS should compensate for this, severe suppression can reduce the signal of both the analyte and the IS to a level below the limit of quantification.

The following decision tree can guide your investigation into matrix effects.

Caption: Decision tree for diagnosing and addressing matrix effects.

Experimental Protocol: Post-Extraction Spike

This experiment is the standard for quantifying matrix effects.[13]

• Set A: Prepare your analyte and IS in a clean reconstitution solvent at a known concentration (e.g., your mid-level QC).

• Set B: Extract a blank matrix sample (e.g., human plasma) using your established procedure. After the final evaporation step, reconstitute the extract with the same solution used in Set A.

• Analysis: Inject both sets of samples into the LC-MS/MS system.

• Calculation: Calculate the matrix effect (ME) using the following formula: ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

  • An ME between 85% and 115% is often considered acceptable.

Mitigation Strategies:

• Improve Sample Preparation: Move from a simple protein precipitation to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to better remove interfering matrix components.[13] LLE using tertiary butyl methyl ether has been successfully used for Trifluoperazine analysis.[8][9]

• Chromatographic Separation: Adjust your LC gradient to separate your compound from the region where suppression occurs.

• Sample Dilution: Diluting the sample with the mobile phase can reduce the concentration of matrix components, thereby lessening their suppressive effect.

References

• Why am I losing the signal (LCMS) for only one internal standard (deuterated drug standards, clinical testing) later in the run?. ResearchGate. Available from: [Link]

• Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. PubMed. Available from: [Link]

• Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics. ResearchGate. Available from: [Link]

• A Review on LC-MS Method to Determine Antipsychotic Drugs in Biological Samples. International Journal of Pharmaceutical Quality Assurance. Available from: [Link]

• N-Desmethyl Trifluoperazine-d8 Dihydrochloride. Pharmaffiliates. Available from: [Link]

• Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. National Institutes of Health. Available from: [Link]

• Trifluoperazine-impurities. Pharmaffiliates. Available from: [Link]

• Hidden Problems in your LCMS data?. Element Lab Solutions. Available from: [Link]

• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst (RSC Publishing). Available from: [Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). LCGC North America. Available from: [Link]

• Validation of a Microsampling-Compatible Liquid-Liquid Extraction Method for Cannabinoid Quantitation in 50 μL of Whole Blood. Oxford Academic. Available from: [Link]

• Optimization of Mass Spectrometric Parameters in Data Dependent Acquisition for Untargeted Metabolomics on the Basis of Putative Assignments. National Institutes of Health. Available from: [Link]

• Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Bioanalysis. Available from: [Link]

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• 5. clinivex.com [clinivex.com]
• 6. Optimization of Mass Spectrometric Parameters in Data Dependent Acquisition for Untargeted Metabolomics on the Basis of Putative Assignments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. academic.oup.com [academic.oup.com]
• 13. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]

resolving chromatographic peak tailing for N-Desmethyl Trifluoperazine-d8

Technical Support Center: Chromatography Troubleshooting

Topic: Resolving Chromatographic Peak Tailing for N-Desmethyl Trifluoperazine-d8 Document ID: TSC-LC034-01 Prepared by: Senior Application Scientist, Gemini Division

Guide Overview

This technical guide provides a comprehensive framework for diagnosing and resolving chromatographic peak tailing observed for N-Desmethyl Trifluoperazine-d8, a deuterated metabolite of the basic drug Trifluoperazine. As a basic compound, this analyte is highly susceptible to secondary ionic interactions with the stationary phase, which is the primary cause of poor peak shape. This document offers a logical, multi-level troubleshooting approach, from simple mobile phase adjustments to more complex hardware and column considerations.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for N-Desmethyl Trifluoperazine-d8?

The most frequent cause is a secondary retention mechanism involving the interaction of the positively charged analyte with negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of silica-based reversed-phase columns.[1][2] N-Desmethyl Trifluoperazine is a basic compound containing amine groups that are protonated (positively charged) at acidic to neutral pH.[3][4] These charged analytes can interact strongly with ionized silanols, leading to a distorted peak shape.[5][6]

Q2: Can the deuterium (d8) labeling be the cause of the peak tailing?

It is highly unlikely. The deuterium isotope effect (DIE) typically results in a small shift in retention time, with the deuterated compound often eluting slightly earlier than its non-deuterated counterpart in reversed-phase chromatography.[7][8] This phenomenon is due to the C-D bond being slightly shorter and stronger than the C-H bond, leading to weaker intermolecular interactions with the stationary phase.[7] While this can affect resolution between the analyte and its standard, it is not a root cause of significant peak asymmetry.[8]

Q3: What is the quickest way to improve the peak shape?

The most effective and immediate strategy is to adjust the mobile phase pH. Lowering the aqueous mobile phase pH to ≤ 3.0 using an additive like 0.1% formic acid is a standard starting point.[2][9] This ensures that the surface silanol groups are fully protonated (Si-OH) and neutral, which minimizes the problematic secondary ionic interactions.[1][6]

Q4: My peak shape is still poor after adding formic acid. What's the next step?

If lowering the pH is insufficient, the next step is to add a buffer salt, such as 5-10 mM ammonium formate or ammonium acetate, to the mobile phase.[5][9] The salt increases the ionic strength of the mobile phase, which helps to shield the active silanol sites and further reduce secondary interactions.[9][10] If this fails, you should investigate the column's health and age or consider a more inert, modern column.

In-Depth Troubleshooting Guide

Peak tailing issues can be systematically diagnosed by evaluating the three core components of the chromatographic system: the Mobile Phase , the Column , and the LC Hardware . The following workflow provides a logical progression for troubleshooting.

Troubleshooting Decision Workflow

This diagram outlines a systematic approach to identifying and resolving the cause of peak tailing.

Caption: A step-by-step decision tree for troubleshooting peak tailing.

Level 1: Mobile Phase Optimization

The mobile phase chemistry is the most powerful tool for controlling the interactions that cause peak tailing for basic compounds.

The Underlying Mechanism: Analyte-Silanol Interaction

Trifluoperazine has two pKa values, one around 3.9 and a more basic one at 8.1.[3] In typical reversed-phase conditions (pH 3-7), the piperazine moiety will be protonated (positively charged). Simultaneously, silica-based columns have native silanol groups (Si-OH), which become increasingly deprotonated (negatively charged) as the pH rises above 3.[6][11] This creates a strong electrostatic attraction, a secondary retention mechanism, that holds some analyte molecules back, causing the characteristic tail.

Caption: The electrostatic attraction between the analyte and the column surface.

Protocol 1: Systematic Mobile Phase Adjustment

• Establish a Baseline: Prepare your mobile phase without any additives (e.g., Water/Acetonitrile) to confirm the severity of the tailing.

• Introduce Acid: Prepare a fresh aqueous mobile phase containing 0.1% formic acid (v/v). This will bring the pH to approximately 2.7, fully protonating the silanol groups and minimizing their ability to interact with the basic analyte.[1][9]

• Incorporate a Buffer: If tailing persists, prepare a stock solution of 100 mM ammonium formate. Add this stock to your acidic aqueous mobile phase to achieve a final concentration of 5-10 mM. The ammonium ions (NH₄⁺) can compete with the analyte for any remaining active sites, further improving peak shape.[5]

• Evaluate Organic Modifier: Acetonitrile is generally preferred, but in some cases, methanol can reduce silanol activity by forming hydrogen bonds.[6] Consider preparing the mobile phase with methanol as the organic modifier to see if it improves peak shape.

Table 1: Impact of Mobile Phase Additives

Additive	Typical Concentration	Mechanism of Action	MS Compatibility	Potential Issues
Formic Acid	0.05 - 0.1%	Lowers mobile phase pH to < 3, protonating silanols to prevent ionization.[1][2]	Excellent	Can reduce retention for some basic compounds.[1]
Ammonium Formate/Acetate	5 - 20 mM	Acts as a buffer to stabilize pH and increases ionic strength to mask residual silanol sites.[5][9]	Excellent	Higher concentrations (>10 mM) may cause minor ion suppression in the MS source.[9]
Triethylamine (TEA)	0.1 - 0.5%	A competing base that adsorbs to active silanol sites, blocking the analyte from interacting.[12]	Poor	Suppresses MS signal significantly; largely replaced by modern column technology.[12]

Level 2: Column Selection and Care

If mobile phase optimization does not fully resolve the issue, the column itself is the next logical focus.

• Use Modern, High-Purity Columns: Modern columns are typically made from "Type B" silica, which has a much lower metal content and fewer highly acidic silanol sites compared to older "Type A" silica.[2][12] These columns provide inherently better peak shape for basic compounds.

• Ensure Proper End-Capping: End-capping is a process where residual silanol groups are chemically bonded with a small, inert group (like trimethylsilane) after the primary stationary phase (e.g., C18) is attached.[13][14] A column with poor or degraded end-capping will exhibit significant tailing for bases.[13]

• Consider Alternative Stationary Phases:

  • Embedded Polar Group (EPG): These columns have a polar group (e.g., amide) embedded in the alkyl chain, which shields the analyte from residual silanols.[11][15]

  • Hybrid Silica: Organo-silica hybrid phases offer improved pH stability and reduced silanol activity.[2]

• Column Contamination and Voids: Contamination from sample matrix or mobile phase precipitation can create active sites at the column inlet.[16][17] A physical void or bed collapse can also cause severe peak distortion.[1]

Protocol 2: Column Flushing and Regeneration

If you suspect column contamination, a rigorous wash procedure can restore performance.

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Reverse Flow Direction: Reverse the column in the instrument. This is more effective at dislodging particulates from the inlet frit.[1]

• Systematic Wash: Flush the column with 20-30 column volumes of each of the following solvents, in order:

  • Mobile phase (without buffer salts)

  • 100% Water

  • 100% Acetonitrile

  • 100% Isopropanol (an excellent cleaning solvent)

  • 100% Acetonitrile

• Re-equilibrate: Return the column to its normal flow direction and re-equilibrate with the initial mobile phase until the baseline is stable.

• Evaluate: Inject a standard to assess if peak shape has improved. If not, the column may be permanently damaged and should be replaced.[18]

Level 3: Hardware and System Effects

If both mobile phase and column have been optimized, the issue may lie with the physical components of the LC system, known as extra-column effects.

• Minimize Tubing Volume: The tubing connecting the injector, column, and detector contributes to peak broadening and tailing.[11] Use tubing with the narrowest internal diameter (e.g., 0.005") and shortest length possible.[18]

• Check Fittings: Ensure all fittings are properly seated and not creating dead volumes. A poor connection between the tubing and the column port is a common source of peak distortion.[12]

• Sample Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to tailing.[16] To check for this, dilute your sample 10-fold and reinject. If the peak shape improves dramatically, overload was the issue.

• Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% ACN when the mobile phase is 10% ACN), it can cause peak distortion. Ideally, dissolve the sample in the initial mobile phase.[12]

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?[Link]

• Stoll, D. R. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America. [Link]

• Restek. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?[Link]

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?[Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Welch Materials. (2025). HPLC Column Selection: Core to Method Development (Part I). [Link]

• Separation Science. (2023). Silica Purity #2 – Silanols. [Link]

• KNAUER. (n.d.). HPLC Troubleshooting Guide. [Link]

• Nagae, N., Yamamoto, K., & Kadota, C. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Pittcon 2009. [Link]

• Labcompare.com. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• ResearchGate. (2025). Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents. [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

• Phenomenex. (n.d.). LC Technical Tip - The Role of End-Capping in RP. [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. [Link]

• National Institutes of Health (NIH). (n.d.). Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. [Link]

• PubMed. (n.d.). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. [Link]

• YMC. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

• ACD/Labs. (2023). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. [Link]

• PubMed Central. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. [Link]

• Crawford Scientific. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

• LCGC International. (2013). HPLC Column Selection. [Link]

• YouTube. (2016). Reversed Phase HPLC 26 - Bases and Silanol Groups. [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

• SCION Instruments. (n.d.). HPLC Column Selection Guide. [Link]

• Pharmaffiliates. (n.d.). Trifluoperazine-impurities. [Link]

• Pharmaffiliates. (n.d.). N-Desmethyl Trifluoperazine-d8 Dihydrochloride. [Link]

• Journal of Chromatographic Science. (n.d.). Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. [Link]

• National Institutes of Health (NIH). (n.d.). Trifluoperazine. PubChem. [Link]

• Gpatindia. (2020). TRIFLUOPERAZINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. [Link]

• Wikipedia. (n.d.). Trifluoperazine. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). trifluoperazine. [Link]

• National Institutes of Health (NIH). (n.d.). Trifluoperazine Hydrochloride. PubChem. [Link]

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Technical Support Center: N-Desmethyl Trifluoperazine-d8

A Guide to Ensuring Stability and Experimental Success

Welcome to the technical support guide for N-Desmethyl Trifluoperazine-d8. As a deuterated metabolite of the well-established antipsychotic drug Trifluoperazine, this stable isotope-labeled compound is a critical tool for researchers in pharmacokinetics, drug metabolism, and bioanalytical studies.[1][2] Its stability in solution is paramount for generating accurate and reproducible data.

This guide is designed to provide you, the research professional, with practical, in-depth answers to common challenges. We will move beyond simple instructions to explain the underlying chemical principles, empowering you to troubleshoot effectively and maintain the integrity of your experiments.

Frequently Asked Questions (FAQs): First-Line Support

This section addresses the most common initial questions regarding the handling and storage of N-Desmethyl Trifluoperazine-d8.

Q1: What is N-Desmethyl Trifluoperazine-d8, and what is its primary application?

A: N-Desmethyl Trifluoperazine-d8 is the stable isotope-labeled form of N-Desmethyl Trifluoperazine, a primary metabolite of the drug Trifluoperazine. The 'd8' indicates that eight hydrogen atoms on the piperazine ring have been replaced with deuterium.[3] This labeling provides a distinct mass shift, making it an ideal internal standard for quantitative bioanalysis (e.g., LC-MS/MS) in studies of Trifluoperazine's metabolism and pharmacokinetics.[2][4]

Q2: What are the recommended long-term storage conditions for the neat (solid) compound?

A: Upon receipt, the solid compound should be stored in a refrigerator at 2-8°C.[1] It is supplied as a dihydrochloride salt, which enhances its stability as a solid.[1][5] Ensure the container is tightly sealed to protect it from moisture.

Q3: What is the best solvent for preparing a stock solution?

A: For initial stock solution preparation, several options are viable depending on your experimental needs:

• Methanol (HPLC Grade): Widely used for analytical standards, it offers good solubility and is compatible with reverse-phase chromatography.[4][6][7]

• Water (HPLC Grade): The dihydrochloride salt form of the parent compound, Trifluoperazine, is freely soluble in water.[8] N-Desmethyl Trifluoperazine-d8 dihydrochloride is expected to have similar solubility.

• DMSO: While a powerful solvent, it can be problematic for some cell-based assays and may require specific LC-MS conditions.

For most chromatographic applications, methanol is the recommended starting point.

Q4: Is N-Desmethyl Trifluoperazine-d8 sensitive to light?

A: Yes. The parent compound, Trifluoperazine, and other phenothiazines are known to be susceptible to photodegradation.[9][10] Therefore, it is critical to assume the deuterated metabolite shares this sensitivity. Always use amber glass vials or tubes wrapped in aluminum foil for storing solutions. Minimize exposure to ambient and direct light during all experimental procedures.

Troubleshooting Guide: Diagnosing Experimental Instability

Encountering variability in your results? This guide will help you diagnose and resolve common stability-related issues.

Problem: I am observing a steady decrease in analyte concentration over a short period (hours to days) in my working solutions.

This is a classic sign of chemical degradation. The structure of N-Desmethyl Trifluoperazine-d8, like its parent compound, contains moieties susceptible to degradation.

dot

Caption: Troubleshooting workflow for analyte degradation.

• Potential Cause 1: Oxidation

  • The Science: The sulfur atom in the phenothiazine ring is susceptible to oxidation, forming a sulfoxide derivative.[8][11] This process can be accelerated by dissolved atmospheric oxygen in aqueous or protic solutions.[8]

  • Troubleshooting Steps:

    • Prepare solutions using solvents that have been de-gassed via sonication or sparging with nitrogen or argon.

    • For long-term storage of solutions, overlay the headspace of the vial with an inert gas before sealing.

    • Avoid unnecessary vortexing or shaking, which can introduce more oxygen into the solution.

• Potential Cause 2: Unfavorable pH

  • The Science: Forced degradation studies on Trifluoperazine show significant degradation under both strongly acidic and, particularly, alkaline (basic) conditions.[9][10] The stability is generally greatest in a mildly acidic to neutral pH range.

  • Troubleshooting Steps:

    • If using aqueous solutions, ensure the pH is controlled. A buffer in the range of pH 4-6 is often a safe choice.

    • Avoid dissolving or diluting the compound in basic solutions (e.g., ammonium hydroxide) unless absolutely necessary for a specific analytical reason, and if so, analyze immediately.

    • Always prepare aqueous working solutions fresh daily.

Problem: I am seeing new, unexpected peaks appearing in my chromatogram during the analysis of an older solution.

This indicates the formation of degradation products. Identifying the conditions that lead to their formation is key.

• Potential Cause: Multiple Degradation Pathways

  • The Science: Trifluoperazine can degrade via oxidation (sulfoxide formation), hydrolysis, and photodegradation.[9][10] The order of stability for Trifluoperazine has been reported as: Heat > Acid > Alkali > UV Light > Peroxide (H₂O₂).[9] Your unknown peaks are likely one or more of these degradants.

  • Troubleshooting Steps:

    • Confirm Identity: If possible, use high-resolution mass spectrometry to get an accurate mass of the unknown peaks. A mass increase of +16 Da often corresponds to the formation of a sulfoxide.

    • Perform a Forced Degradation Study: A systematic approach is the best way to understand the stability limits of your molecule in your specific matrix. See the protocol below for a guideline. This self-validating process will help you identify the retention times of specific degradants.

    • Review Solution Preparation: Ensure no sources of contamination are present. For example, avoid using solvents from bottles that have been open for a long time, as they may contain peroxide impurities.

Experimental Protocols: Best Practices in the Lab

Adhering to validated protocols is the best way to prevent stability issues.

Protocol 1: Preparation of a Stock Solution (1 mg/mL)

• Acclimatization: Allow the vial of N-Desmethyl Trifluoperazine-d8 Dihydrochloride to equilibrate to room temperature for at least 20 minutes before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of the compound (e.g., 1 mg) using a calibrated analytical balance.

• Dissolution: Transfer the solid to a 1 mL amber volumetric flask. Add approximately 0.7 mL of HPLC-grade methanol.

• Sonication: Sonicate the solution for 5-10 minutes in a room temperature water bath to ensure complete dissolution.[4][9]

• Final Volume: Allow the solution to return to room temperature, then add methanol to the 1 mL mark. Invert the flask 10-15 times to ensure homogeneity.

• Storage: Store the stock solution at 2-8°C. For longer-term storage (>1 month), consider storing at -20°C, but perform a freeze-thaw stability check to ensure integrity.

Protocol 2: Forced Degradation Study Outline

This protocol helps determine the compound's stability profile under various stress conditions. Analyze each sample against a freshly prepared, unstressed control.

dot

Caption: Workflow for a forced degradation study.

Stress Condition	Procedure	Expected Outcome for Phenothiazines
Acid Hydrolysis	Mix sample with 0.1 N HCl. Incubate at 60°C for 2-4 hours.[9]	Moderate degradation expected.[10]
Base Hydrolysis	Mix sample with 0.1 N NaOH. Incubate at 60°C for 2-4 hours.[9]	Significant degradation expected.[10]
Oxidation	Mix sample with 3% H₂O₂. Keep at room temperature for 24 hours.[9]	Very significant degradation, likely to sulfoxide.[9]
Thermal Degradation	Incubate sample at 60°C for 24 hours.	High stability expected relative to other conditions.[9]
Photodegradation	Expose sample in a clear vial to direct UV light or intense sunlight for 24-48 hours.	Significant degradation expected.[9]

The Science of Stability: Deuteration and the Kinetic Isotope Effect

It is important to understand why you are using a deuterated standard. The replacement of hydrogen with deuterium creates a stronger carbon-deuterium (C-D) bond compared to the native carbon-hydrogen (C-H) bond.[] Breaking this stronger bond requires more energy.

This phenomenon, known as the Kinetic Isotope Effect (KIE) , can slow down chemical reactions or metabolic processes where the cleavage of that C-H bond is the rate-limiting step.[] While N-Desmethyl Trifluoperazine-d8 is primarily used for mass differentiation in MS analysis, this inherent increase in bond strength can also confer slightly enhanced stability against certain chemical degradation pathways compared to its non-deuterated analog, especially in cases of metabolic breakdown.[2][13] However, this does not make the molecule immune to the primary degradation pathways of the core phenothiazine structure, such as oxidation at the sulfur atom.

By understanding these principles and following the rigorous handling and troubleshooting procedures outlined above, researchers can ensure the stability of their N-Desmethyl Trifluoperazine-d8 solutions, leading to more reliable and accurate experimental outcomes.

References

• National Institute of Health (NIH). (2020). Trifluoperazine - LiverTox. NCBI Bookshelf.
• Patsnap Synapse. (2024). What is the mechanism of Trifluoperazine Hydrochloride?.
• West, N. R., & Vogel, W. H. (1975). Absorption, Distribution and Excretion of Trifluoperazine in Rats. Archives Internationales de Pharmacodynamie et de Thérapie.
• Pharmaffili
• Pharmaffiliates. N-Desmethyl Trifluoperazine-d8 Dihydrochloride.
• Prajapati, Y. et al.
• Benchchem.
• Benchchem.
• National Center for Biotechnology Information (NCBI). Trifluoperazine. PubChem Compound Summary.
• Benchchem. N-Desmethyl Trifluoperazine Dihydrochloride.
• Midha, K. K., et al. (1981). Kinetics of oral trifluoperazine disposition in man. British Journal of Clinical Pharmacology.
• ResearchGate. (2015).
• ResearchGate. (2017).
• Scholars Research Library. (2014). Development and Validation of a Stability Indicating RP-HPLC Method for Simultaneous Estimation of trihexyphenidyl and trifluoperazine.
• International Journal of Pharmaceutical Sciences and Research. (2017).
• Clinivex. N-Desmethyl Trifluoperazine-d8 Dihydrochloride Supplier.
• Santa Cruz Biotechnology. N-Desmethyl Trifluoperazine-d8 Dihydrochloride.
• ResolveMass Laboratories Inc. (2024). Case Study — Synthesizing a Deuterium-Labeled Drug Metabolite for Metabolite ID (MID).
• Santa Cruz Biotechnology. N-Desmethyl Trifluoperazine-d8 Dihydrochloride.
• National Center for Biotechnology Information (NCBI). N-Desmethyl Trifluoperazine-d8 Dihydrochloride. PubChem Compound Summary.
• ResolveMass Laboratories Inc. (2024). Deuterated Reagents for Pharmaceutical Synthesis: Enhancing Drug Stability and Analytical Precision.
• BOC Sciences. (2024).

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• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Trifluoperazine | C21H24F3N3S | CID 5566 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. Trifluoperazine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. resolvemass.ca [resolvemass.ca]

potential interferences in N-Desmethyl Trifluoperazine-d8 analysis

Welcome to the technical support center for the bioanalysis of N-Desmethyl Trifluoperazine-d8. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential interferences encountered during quantitative analysis, primarily using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). As Senior Application Scientists, we have structured this resource to provide not just solutions, but a deeper understanding of the underlying causes of common analytical challenges.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during method development and sample analysis. Each problem is presented with potential causes and actionable, field-proven solutions.

Issue 1: An interfering peak is observed at the retention time of N-Desmethyl Trifluoperazine-d8 in my blank matrix samples.

Potential Cause A: Matrix Interference

The most common source of unexpected peaks is an endogenous component within the biological matrix (e.g., plasma, urine) that is isobaric with your internal standard (IS) and produces a fragment ion with the same mass-to-charge ratio (m/z).

Recommended Solution & Protocol:

• Confirm the Source: Analyze matrix blanks from at least six different individual lots. Consistent observation of the peak across multiple sources strongly suggests a common endogenous matrix component.

• Chromatographic Resolution: The primary solution is to optimize your LC method to chromatographically separate the interference from the N-Desmethyl Trifluoperazine-d8 peak.

  • Action: Decrease the initial organic solvent percentage and extend the gradient elution time. This increases the retention of N-Desmethyl Trifluoperazine-d8 and can help elute the typically more polar matrix components earlier.

  • Action: Experiment with a different stationary phase. If using a standard C18 column, consider a column with a different selectivity, such as a Phenyl-Hexyl or a Cyano phase, which can alter elution patterns based on different chemical interactions.

• Sample Preparation Enhancement: Improve the cleanup procedure to remove the interfering components.

  • Action: If using Protein Precipitation (PPT), which is known for leaving significant matrix components[1], switch to a more selective technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE). See the data table below for a comparison.

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	Protein removal via solvent crash	Fast, simple, inexpensive	High risk of matrix effects, non-selective[1]
Liquid-Liquid Extraction (LLE)	Partitioning between immiscible liquids	Cleaner than PPT, good for lipophilic compounds	More labor-intensive, requires solvent optimization
Solid-Phase Extraction (SPE)	Analyte retention on a solid sorbent	Highly selective, provides very clean extracts	Most expensive, requires method development

Potential Cause B: System Contamination / Carryover

The interference may be residual N-Desmethyl Trifluoperazine-d8 from a previous high-concentration injection.

Recommended Solution & Protocol:

• Carryover Test: Immediately following the injection of your highest calibration standard, inject a series of mobile phase blanks.

• Optimize Wash Solvents: Ensure your autosampler wash solution is effective. A "strong" wash solvent should be capable of fully solubilizing the analyte (e.g., Acetonitrile:Isopropanol with a small amount of acid or base), while a "weak" wash should be similar to the initial mobile phase conditions to re-equilibrate the injection system.

• Hardware Check: Inspect injection port seals, rotors, and loops, as these can be sources of persistent carryover.

Issue 2: The peak area response for my N-Desmethyl Trifluoperazine-d8 internal standard is highly variable across my sample batch.

Potential Cause A: Matrix Effects (Ion Suppression or Enhancement)

Co-eluting matrix components can interfere with the ionization process in the mass spectrometer source, leading to inconsistent analyte signals. This is a critical issue in bioanalysis[2][3].

Recommended Solution & Protocol:

• Post-Column Infusion Test: This is the definitive experiment to visualize matrix effects.

  • Continuously infuse a solution of N-Desmethyl Trifluoperazine-d8 post-column.

  • Inject a blank, extracted matrix sample.

  • A dip in the baseline signal at specific retention times indicates ion suppression, while a rise indicates enhancement.

• Mitigation Strategies:

  • Improve Chromatography: As with matrix interference, separating the analyte from the suppressive matrix region is key.

  • Improve Sample Cleanup: Utilize LLE or SPE to remove the offending matrix components (e.g., phospholipids).

  • Dilution: If sensitivity allows, diluting the sample with the mobile phase can reduce the concentration of matrix components, thereby lessening their impact.

Potential Cause B: Instability of the Analyte in Matrix

N-Desmethyl Trifluoperazine, like its parent compound, can be susceptible to degradation, especially during sample processing or storage. While stability data for the N-desmethyl metabolite is not widely reported, the parent compound Trifluoperazine is known to be prone to hydrolysis and instability under certain conditions[4]. The stability of similar compounds in biological matrices can be poor if not handled correctly[5].

Recommended Solution & Protocol:

• Freeze-Thaw Stability: Analyze QC samples after subjecting them to multiple (e.g., 3-5) freeze-thaw cycles. Compare the results to freshly prepared QCs.

• Bench-Top Stability: Leave QC samples on the bench at room temperature for a duration that mimics your expected sample preparation time (e.g., 4, 8, or 24 hours) before processing and analysis.

• Storage Conditions: Always store biological samples at -70°C or colder. Ensure samples are kept on ice during the extraction procedure.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of Trifluoperazine that I should be aware of as potential interferences?

Trifluoperazine is extensively metabolized in the liver[6][7]. The key metabolic pathways lead to compounds that could potentially interfere with your analysis if not properly resolved.

• N-demethylation: This is the reaction that produces your analyte of interest, N-Desmethyl Trifluoperazine, from the parent drug Trifluoperazine[4][8].

• Hydroxylation: The formation of 7-hydroxytrifluoperazine is a major metabolic route[9]. This metabolite can also be N-demethylated, creating 7-hydroxy-N-desmethyltrifluoperazine. These hydroxylated compounds are more polar and should elute earlier than their non-hydroxylated counterparts in a reversed-phase LC system.

• Sulfoxidation: Oxidation of the sulfur atom in the phenothiazine ring creates Trifluoperazine sulfoxide[10].

It is crucial to develop an LC-MS/MS method with sufficient chromatographic resolution to separate N-Desmethyl Trifluoperazine from the parent drug and these other metabolites[11][12].

Caption: Metabolic pathways of Trifluoperazine leading to potential interferences.

Q2: My assay uses N-Desmethyl Trifluoperazine-d8 as an internal standard. Can the unlabeled analyte interfere with the standard, or vice-versa?

This is a phenomenon known as "crosstalk" and is a critical parameter to assess during method validation.

• Analyte Contribution to IS Channel: A high concentration of the unlabeled analyte (N-Desmethyl Trifluoperazine) could potentially contribute to the signal in the d8-IS channel. This can happen if the analyte contains impurities at the +8 Da mass or due to the natural isotopic abundance of elements like carbon-13.

• IS Contribution to Analyte Channel: Conversely, the deuterated internal standard might contain a small percentage of the unlabeled (d0) form as an impurity from its synthesis. This is often the more significant issue. High chemical and isotopic purity (typically >98%) is essential for deuterated standards to minimize this interference[2][3].

Experimental Protocol: Crosstalk Assessment

• Analyte to IS: Prepare a sample containing the unlabeled analyte at the highest concentration you expect to encounter (e.g., the upper limit of quantification, ULOQ) without adding the d8 internal standard. Analyze this sample and monitor the MRM transition for the d8-IS. The response should be negligible (e.g., <0.1% of the IS response in a typical sample).

• IS to Analyte: Prepare a "zero sample" containing only the matrix and the d8 internal standard at its working concentration. Analyze this sample and monitor the MRM transition for the unlabeled analyte. The response should be less than a set percentage (e.g., <5%) of the analyte response at the lower limit of quantification (LLOQ).

Caption: Troubleshooting workflow for identifying the source of peak interference.

Q3: What are the ideal mass transitions to monitor for N-Desmethyl Trifluoperazine and its d8-labeled standard?

While exact transitions must be optimized on your specific instrument, the general principle is to monitor the transition from the protonated precursor ion [M+H]+ to a stable, high-intensity product ion.

Table 2: Representative Mass Spectrometric Parameters

Compound	Formula	Molecular Weight	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)
N-Desmethyl Trifluoperazine	C₂₀H₂₂F₃N₃S	393.47	394.2	Typically ~141.1
N-Desmethyl Trifluoperazine-d8	C₂₀H₁₄D₈F₃N₃S	401.52	402.2	Typically ~149.1

Note: The product ion m/z ~141.1 corresponds to the piperazine ring fragment after cleavage of the propyl chain. The d8 version would be 8 Da heavier. These values should be confirmed experimentally.

Q4: Can the use of a deuterated internal standard affect chromatography?

Yes, although the effect is usually minor. This is known as the "deuterium isotope effect".

• Retention Time Shift: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography[13]. The C-D bond is slightly shorter and stronger than the C-H bond, which can subtly alter the molecule's interaction with the stationary phase.

• Practical Implication: This shift is rarely large enough to cause co-elution with interferences, but it is essential to define separate integration windows for the analyte and the internal standard. You should not assume they will have the exact same retention time.

References

• Medicine.com . (2020). Trifluoperazine: Dosage, Mechanism/Onset of Action, Half-Life. [Link]

• Gaertner, H. J., et al. (1981). Metabolism and Disposition of Trifluoperazine in the Rat. II. Kinetics After Oral and Intravenous Administration in Acutely and Chronically Treated Animals. PubMed. [Link]

• Patsnap Synapse . (2024). What is the mechanism of Trifluoperazine Hydrochloride?[Link]

• Pharmacology of Trifluoperazine . (2025). Phamacokinetics, Mechanism of Action, Uses, Effects. [Link]

• West, N. R., & Vogel, W. H. (1975). Absorption, Distribution and Excretion of Trifluoperazine in Rats. PubMed. [Link]

• Kennelly, J. P., et al. (2019). Simple LC-MS Method for Differentiation of Isobaric Phosphatidylserines and Phosphatidylcholines with Deuterated Mobile Phase Additives. PMC - NIH. [Link]

• Rola, R., et al. (2022). A Review of Advances in Bioanalytical Methods for the Detection and Quantification of Olanzapine and Its Metabolites in Complex Biological Matrices. MDPI. [Link]

• Jian, W., et al. (2008). Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drug in biological matrix. ResearchGate. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Jian, W., et al. (2008). Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix. PubMed. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• Shakleya, D. M., et al. (2012). The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions. PubMed. [Link]

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• 5. The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Trifluoperazine Hydrochloride? [synapse.patsnap.com]
• 7. youtube.com [youtube.com]
• 8. medicine.com [medicine.com]
• 9. Metabolism and disposition of trifluoperazine in the rat. II. Kinetics after oral and intravenous administration in acutely and chronically treated animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Absorption, distribution and excretion of trifluoperazine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Simple LC-MS Method for Differentiation of Isobaric Phosphatidylserines and Phosphatidylcholines with Deuterated Mobile Phase Additives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing N-Desmethyl Trifluoperazine-d8 Recovery

Welcome to the technical support center for advanced bioanalytical sample preparation. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the extraction of N-Desmethyl Trifluoperazine-d8. As a deuterated internal standard (IS) for its parent drug, Trifluoperazine, achieving high and consistent recovery of N-Desmethyl Trifluoperazine-d8 is paramount for the accuracy and reliability of quantitative bioanalytical methods.[1][2]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to diagnose and resolve low recovery issues.

Troubleshooting Guide: Low Recovery of N-Desmethyl Trifluoperazine-d8

Poor recovery of an internal standard can compromise the validity of an entire study.[3][4] This section addresses the most common causes of low N-Desmethyl Trifluoperazine-d8 recovery in a question-and-answer format, guiding you from problem identification to resolution.

Q1: My recovery for N-Desmethyl Trifluoperazine-d8 is consistently low. Where should I start my investigation?

A1: Low recovery is a multifaceted issue that can arise at any stage of the sample preparation workflow.[3] A systematic investigation is crucial. The primary areas to examine are: (1) Extraction Chemistry , particularly pH; (2) Extraction Methodology , whether Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE); (3) Analyte Adsorption to labware; and (4) Matrix Effects .[3][5]

Start by evaluating your extraction chemistry. N-Desmethyl Trifluoperazine, like its parent compound Trifluoperazine, is a basic compound.[6][7] Its extraction efficiency is highly dependent on the pH of the sample matrix.

Visualizing the Troubleshooting Workflow

To aid in your investigation, the following diagram outlines a logical flow for troubleshooting low recovery.

Caption: A systematic workflow for diagnosing low recovery.

Frequently Asked Questions (FAQs)

Extraction Chemistry

Q2: Why is pH so critical for the extraction of N-Desmethyl Trifluoperazine-d8?

A2: N-Desmethyl Trifluoperazine is a basic compound with a pKa value similar to Trifluoperazine (pKa ≈ 8.1).[6] To ensure it is in its neutral, non-ionized state, which is necessary for efficient extraction into an organic solvent (LLE) or retention on a reversed-phase sorbent (SPE), the pH of the sample solution must be raised. A general rule is to adjust the sample pH to be at least 2 units above the pKa of the analyte.[8][9][10] For this compound, targeting a pH of 10-12 is recommended to ensure complete neutralization.[11]

Q3: Can the choice of solvent in Liquid-Liquid Extraction (LLE) impact recovery?

A3: Absolutely. The choice of extraction solvent is critical. A common and effective solvent for trifluoperazine and related compounds is tertiary-butyl methyl ether (MTBE).[12] Other successful solvent systems include mixtures like n-pentane/2-propanol.[12] The key is to use a solvent or solvent mixture that is immiscible with the aqueous sample and has a high affinity for the neutral form of N-Desmethyl Trifluoperazine-d8.

Solid-Phase Extraction (SPE)

Q4: I'm using SPE and still see low recovery. What could be wrong?

A4: Low recovery in SPE can be due to several factors:

• Incorrect Sorbent Choice: For a basic compound like N-Desmethyl Trifluoperazine-d8, a mixed-mode sorbent that combines reversed-phase and cation exchange mechanisms is often ideal.[13] This allows for a more targeted extraction and cleaner sample.

• Improper Conditioning: Failure to properly condition and equilibrate the SPE cartridge can lead to poor retention of the analyte.[14]

• Inadequate Elution Solvent: The elution solvent must be strong enough to disrupt the interactions between the analyte and the sorbent to ensure complete elution.[9][14] For mixed-mode sorbents, this often involves using a solvent with a basic modifier (e.g., methanol with ammonium hydroxide) to neutralize the analyte and disrupt the ionic interaction.

• Incorrect Flow Rate: A flow rate that is too fast during sample loading can prevent proper interaction between the analyte and the sorbent, leading to breakthrough and loss of analyte.[8] A slow, steady flow of approximately 1 mL/minute is recommended.[8]

Adsorption & Matrix Effects

Q5: Could my internal standard be adsorbing to my labware?

A5: Yes, this is a common and often overlooked problem.[3] Basic compounds like N-Desmethyl Trifluoperazine-d8 can adsorb to the acidic silanol groups on the surface of borosilicate glass vials.[14][15] This is especially problematic at low concentrations.

• Troubleshooting Step: Compare the recovery from polypropylene vials versus glass vials.[14] If recovery is significantly higher in polypropylene, adsorption is likely the culprit.

• Solution: Use polypropylene tubes and vials or deactivated/siliconized glass to minimize adsorptive losses.[14]

Q6: How do I know if matrix effects are suppressing my internal standard's signal?

A6: Matrix effects occur when co-eluting endogenous components from the biological sample (e.g., phospholipids, salts) interfere with the ionization of the analyte in the mass spectrometer source, leading to ion suppression or enhancement.[16][17][18]

• Diagnosis: To quantitatively assess matrix effects, compare the peak area of the IS spiked into a post-extraction blank matrix with the peak area of the IS in a neat solution at the same concentration.[5] A significant difference indicates the presence of matrix effects.

• Mitigation: Improving the sample cleanup procedure is the most effective way to reduce matrix effects.[19] This can be achieved by switching from protein precipitation to a more selective method like SPE or by optimizing the wash steps in your current SPE protocol to better remove interfering components.[20]

Q7: My deuterated internal standard seems to be behaving differently from the non-labeled analyte. Why?

A7: While stable isotope-labeled internal standards are considered the gold standard, they are not infallible.[1][21]

• Deuterium Exchange: In some cases, deuterium atoms can exchange with protons from the solvent, especially under strongly acidic or basic conditions or at elevated temperatures.[22] This can lead to a decrease in the IS signal. N-Desmethyl Trifluoperazine-d8 has deuterium labels on the piperazine ring, which are generally stable. However, it's a factor to consider if all other causes have been eliminated.[23][24]

• Chromatographic Shift: While usually minimal, a slight shift in retention time between the deuterated IS and the analyte can sometimes occur. If this shift causes the IS to co-elute with a region of significant matrix interference that the analyte does not experience, it can lead to differential ion suppression and impact accuracy.[21]

Optimized Extraction Protocols

The following are detailed, step-by-step methodologies for both LLE and SPE, designed to maximize the recovery of N-Desmethyl Trifluoperazine-d8 from human plasma.

Protocol 1: High-Recovery Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for trifluoperazine extraction.[12]

Materials:

• Human plasma

• N-Desmethyl Trifluoperazine-d8 internal standard working solution

• 1M Sodium Hydroxide (NaOH)

• Tertiary-butyl methyl ether (MTBE), HPLC grade

• Polypropylene microcentrifuge tubes (1.5 mL)

• Vortex mixer, centrifuge, nitrogen evaporator

Methodology:

• Sample Aliquoting: Pipette 200 µL of human plasma into a 1.5 mL polypropylene microcentrifuge tube.

• Internal Standard Spiking: Add the appropriate volume of N-Desmethyl Trifluoperazine-d8 working solution.

• Basification: Add 50 µL of 1M NaOH to the plasma sample to adjust the pH to >10. Vortex briefly to mix. This step is critical to neutralize the basic analyte for efficient extraction.

• Liquid-Liquid Extraction: Add 1 mL of MTBE to the tube.

• Mixing: Cap the tube and vortex vigorously for 10 minutes to ensure thorough mixing and analyte extraction.

• Phase Separation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Solvent Transfer: Carefully transfer the upper organic layer (MTBE) to a clean tube, avoiding the aqueous layer and any protein interface.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: High-Recovery Solid-Phase Extraction (SPE)

This protocol utilizes a mixed-mode cation exchange sorbent for enhanced selectivity and cleanup, a strategy proven effective for similar phenothiazine compounds.[13]

Materials:

• Mixed-Mode Strong Cation Exchange SPE Cartridges (e.g., 30 mg, 1 mL)

• Human plasma

• N-Desmethyl Trifluoperazine-d8 internal standard working solution

• 2% Phosphoric Acid

• Methanol, HPLC grade

• 5% Ammonium Hydroxide in Methanol

• SPE Vacuum Manifold

Methodology:

Caption: Workflow for the optimized SPE protocol.

• Sample Pre-treatment: Spike 200 µL of plasma with the IS. Add 200 µL of 2% phosphoric acid to acidify the sample. This ensures the basic analyte is positively charged for retention on the cation exchange sorbent. Vortex to mix.

• SPE Cartridge Conditioning: Condition the cartridge with 1 mL of methanol.

• SPE Cartridge Equilibration: Equilibrate the cartridge with 1 mL of water. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow flow rate (~1 mL/min).

• Wash Step 1: Wash with 1 mL of 2% formic acid in water to remove neutral and acidic interferences.

• Wash Step 2: Wash with 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic modifier neutralizes the analyte, disrupting the ionic bond with the sorbent for efficient elution.

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

Data Summary Table

The following table summarizes expected outcomes and key parameters for troubleshooting.

Parameter	Potential Issue	Recommended Action	Expected Outcome
Sample pH	pH is not ≥ 2 units above pKa (~8.1)	Add 1M NaOH to raise pH to 10-12	Analyte is neutralized, improving extraction efficiency.
LLE Solvent	Low polarity solvent (e.g., Hexane)	Use a more polar solvent like MTBE or a mixture (e.g., Hexane/Isopropanol)	Increased partitioning of the analyte into the organic phase.
SPE Sorbent	Using only Reversed-Phase (C18)	Switch to a Mixed-Mode Cation Exchange sorbent	Improved retention of the basic analyte and cleaner extract.
SPE Elution	Neutral or acidic elution solvent	Use a basic elution solvent (e.g., 5% NH4OH in MeOH)	Neutralizes the analyte, allowing for release from the sorbent.
Labware	Standard borosilicate glass vials	Use polypropylene or deactivated glass vials	Minimizes loss of the basic analyte due to surface adsorption.
Matrix Effects	>15% signal suppression/enhancement	Improve cleanup with SPE; optimize chromatography	Consistent ionization and more accurate quantification.

By systematically addressing these potential issues and implementing the optimized protocols, researchers can significantly improve the recovery and consistency of N-Desmethyl Trifluoperazine-d8, ensuring the generation of high-quality, reliable bioanalytical data.

References

• BenchChem. (n.d.). Application Notes and Protocols for Liquid-Liquid Extraction of Trifluoperazine from Biological Matrices.

• Gao, H., et al. (2021). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. National Institutes of Health. Available at: [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?.

• Xie, C., et al. (2021). Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis. Taylor & Francis Online. Available at: [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research. Available at: [Link]

• Hewavitharana, A., et al. (2007). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Available at: [Link]

• BenchChem. (n.d.). Application Note: High-Recovery Solid-Phase Extraction Protocol for Perphenazine Prior to LC-MS Analysis.
• BenchChem. (n.d.). Technical Support Center: Minimizing Analyte Loss During Sample Storage and Preparation.

• Shinozuka, T., et al. (2000). Determination of phenothiazines in human body fluids by solid-phase microextraction and liquid chromatography/tandem mass spectrometry. PubMed. Available at: [Link]

• Kumazawa, T., et al. (2011). Quantitative determination of phenothiazine derivatives in human plasma using monolithic silica solid-phase extraction tips and gas chromatography-mass spectrometry. PubMed. Available at: [Link]

• Tanaka, E., et al. (1999). Analysis of phenothiazines in human body fluids using disk solid-phase extraction and liquid chromatography. Semantic Scholar. Available at: [Link]

• Al-Tannak, N., et al. (2022). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. PMC - NIH. Available at: [Link]

• CN102690245A - Method for preparing trifluoperazine hydrochloride. (n.d.). Google Patents.
• Pharmaffiliates. (n.d.). Trifluoperazine-impurities.

• Shinozuka, T., et al. (2000). Determination of phenothiazines in human body fluids by solid-phase microextraction and liquid chromatography/tandem mass spectrometry. ResearchGate. Available at: [Link]

• Novakova, L., et al. (2000). Analyte Loss Due to Membrane Filter Adsorption as Determined by High-Performance Liquid Chromatography. Journal of Chromatographic Science. Available at: [Link]

• Porvair Sciences Limited. (2021). Solid Phase Extraction: Top 10 Tips. News-Medical.Net. Available at: [Link]

• Wurl, S., et al. (2023). Assay for characterizing adsorption-properties of surfaces (APS) sample preparation prior to quantitative omics. bioRxiv. Available at: [Link]

• Kabir, A., & Furton, K. G. (2023). Novel Sorptive Sample Preparation Techniques for Separation Science. LCGC International. Available at: [Link]

• WelchLab. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis.
• Thermo Fisher Scientific. (n.d.). SPE Method Development.
• Pharmaffiliates. (n.d.). N-Desmethyl Trifluoperazine-d8 Dihydrochloride.

• Owen, L. J., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• Sharma, R., et al. (2022). Extraction and Identification of “Dothiepin, Paroxetine, Thioridazine and Trifluoperazine” in Blood by Thin Layer Chromatography using different solvent systems. ResearchGate. Available at: [Link]

• Chromatography Forum. (2006). justification of lower recovery.
• Bioanalysis Zone. (2023). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis.

• Al-Tameemi, M., et al. (2023). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. National Institutes of Health. Available at: [Link]

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Internal-Standard-Variability-in-Bioanalytical-Assays.
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• Al-Sabha, W. K. (2012). Separation and determination of trifluoperazine and prochlorperazine in pharmaceutical preparations by HPLC. ScienceDirect. Available at: [Link]

• Agilent. (n.d.). Tips, Tricks, and Tools for Selecting, Developing, and Implementing Simple and Successful Solid Phase Extraction Methods.
• Santa Cruz Biotechnology. (n.d.). N-Desmethyl Trifluoperazine-d8 Dihydrochloride.

• Al-Sabha, W. K. (2012). Separation and determination of trifluoperazine and prochlorperazine in pharmaceutical preparations by HPLC. ResearchGate. Available at: [Link]

• Davison, A. S., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• BenchChem. (n.d.). Technical Support Center: Deuterium Exchange Issues in Stable Isotope Dilution Analysis.

• Yamada, T., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. PubMed. Available at: [Link]

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Technical Support Center: Addressing Ion Suppression with N-Desmethyl Trifluoperazine-d8

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for identifying, troubleshooting, and mitigating ion suppression in LC-MS/MS bioanalysis, with a specific focus on the use of N-Desmethyl Trifluoperazine-d8 as an internal standard.

Conceptual Overview: Ion Suppression and the Role of a Stable Isotope-Labeled Internal Standard

In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all the components in a sample apart from the analyte of interest.[1] These components—such as salts, lipids, and proteins from plasma or tissue—can interfere with the ionization of the target analyte in the mass spectrometer's source.[1][2] This phenomenon, known as ion suppression , occurs when co-eluting matrix components compete with the analyte for ionization, reducing the analyte's signal intensity and compromising the accuracy, sensitivity, and reproducibility of quantitative analyses.[1][3][4]

A Stable Isotope-Labeled Internal Standard (SIL-IS), like N-Desmethyl Trifluoperazine-d8, is the gold standard for correcting this variability.[3][5][6] Because a SIL-IS is chemically identical to the analyte, it co-elutes and experiences nearly the same degree of ion suppression or enhancement.[1][7] By calculating the ratio of the analyte's response to the internal standard's response, the variability introduced by the matrix effect can be effectively normalized, leading to reliable and accurate quantification.[1][5]

Frequently Asked Questions (FAQs)

Here are quick answers to the most common issues encountered when using N-Desmethyl Trifluoperazine-d8 to combat ion suppression.

Q1: My analyte signal is low and inconsistent across different plasma samples, but the N-Desmethyl Trifluoperazine-d8 signal is also variable. Is the internal standard working correctly?

A1: Yes, this is the expected behavior and indicates the internal standard is working as intended. The primary role of a SIL-IS is to mirror the analytical variability affecting your analyte, including ion suppression.[6][8] If both the analyte and the IS signals fluctuate in tandem across different samples, the analyte/IS ratio should remain stable. This consistency in the ratio is what ensures accurate quantification despite the matrix effect.[1] If the ratio is inconsistent, proceed to the troubleshooting guides.

Q2: I'm observing a slight shift in retention time for N-Desmethyl Trifluoperazine-d8 compared to the unlabeled N-Desmethyl Trifluoperazine. Is this normal?

A2: A small retention time shift between a deuterated standard and its unlabeled analog can sometimes occur, a phenomenon known as an "isotope effect."[8][9] This is more common with a higher number of deuterium labels. While minor shifts are often acceptable, a significant separation could mean the IS and analyte are not experiencing the same matrix environment. If the peak shapes are good and the analyte/IS area ratio remains consistent across your calibration curve and QCs, the method is likely still valid. However, optimizing chromatography to minimize this separation is best practice.

Q3: Can I use N-Desmethyl Trifluoperazine-d8 as an internal standard for the parent drug, Trifluoperazine?

A3: While not ideal, it can be acceptable if validated properly. The best practice is to use a SIL-IS of the specific analyte you are measuring (e.g., Trifluoperazine-d8 for Trifluoperazine). Using a metabolite's SIL-IS for a parent drug means their chromatographic and extraction behaviors might differ slightly. You must rigorously validate selectivity, matrix effect, and recovery to prove that N-Desmethyl Trifluoperazine-d8 adequately tracks the analytical variability of Trifluoperazine according to regulatory guidelines (e.g., ICH M10).[6][10][11]

Q4: My N-Desmethyl Trifluoperazine-d8 internal standard shows a significant signal in my blank matrix samples. What is the cause?

A4: This is likely due to "crosstalk" or isotopic contribution from the unlabeled analyte, especially if the blank matrix was fortified with a high concentration of the analyte in other experiments. It can also be caused by contamination of the blank matrix itself. Ensure your mass spectrometer has sufficient resolution to distinguish between the analyte and the IS. Also, verify the chemical purity of your IS stock; it should be free of unlabeled species.[7]

In-Depth Troubleshooting Guides

These guides provide step-by-step instructions for diagnosing and resolving complex ion suppression issues.

Guide 1: Diagnosing and Quantifying Ion Suppression

Before you can fix ion suppression, you must confirm its presence and identify where it occurs in your chromatogram.

Protocol: Post-Column Infusion Experiment

This technique provides a qualitative map of ion suppression zones within your chromatographic run.[4][12][13]

Objective: To visualize retention time regions where matrix components from an extracted blank sample suppress a constant signal.

Methodology:

• Setup: Tee a syringe pump delivering a constant, low flow rate (e.g., 10 µL/min) of your analyte and N-Desmethyl Trifluoperazine-d8 solution into the LC flow path after the analytical column but before the MS inlet.

• Equilibration: Begin the infusion into the mobile phase stream. You should observe a stable, elevated baseline signal for both your analyte and IS MRM transitions.

• Injection: Inject a prepared blank matrix sample (e.g., protein-precipitated plasma) that has undergone your standard sample preparation procedure.

• Analysis: Monitor the baseline of the analyte and IS. A sharp dip in the signal indicates a region of ion suppression. A spike indicates ion enhancement.

Visualization: Post-Column Infusion Workflow

The following diagram illustrates the experimental setup for identifying ion suppression zones.

Post-column infusion experimental setup.

Guide 2: Mitigating Ion Suppression

If the diagnosis confirms significant ion suppression, the following strategies can be employed to minimize its impact.

Strategy 1: Chromatographic Optimization

The goal is to chromatographically separate your analyte and N-Desmethyl Trifluoperazine-d8 from the interfering matrix components.[1][12]

• Modify Gradient: Make the gradient shallower to increase the separation between peaks. If suppression occurs from early-eluting compounds like salts and phospholipids, increase the initial hold of the aqueous mobile phase to allow them to elute before your analyte.[13]

• Change Column Chemistry: Switch to a column with a different stationary phase (e.g., from C18 to a Phenyl-Hexyl or a Pentafluorophenyl (PFP) phase) to alter selectivity and move the analyte away from the interference.

• Employ a Divert Valve: Program the divert valve to send the highly aqueous, early-eluting portion of the run (containing salts and other interferences) to waste instead of the MS source.

Strategy 2: Sample Preparation Enhancement

A more rigorous sample cleanup is one of the most effective ways to remove matrix components before they enter the LC-MS system.[1][12]

Method	Principle	Pros	Cons
Protein Precipitation (PPT)	Proteins are crashed out of solution using an organic solvent (e.g., acetonitrile).	Fast, simple, inexpensive.	Non-selective; phospholipids and salts remain in the supernatant.
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between two immiscible liquid phases based on polarity.	Cleaner than PPT, can remove salts and some phospholipids.	More labor-intensive, requires solvent optimization.
Solid-Phase Extraction (SPE)	Analytes are retained on a solid sorbent while interferences are washed away.	Highly selective, provides the cleanest extracts, significantly reduces matrix effects.	Most expensive, requires method development.

If you are using PPT and experiencing suppression, moving to LLE or a well-developed SPE method is the most logical next step.

Visualization: Troubleshooting Logic

This diagram outlines the decision-making process for addressing ion suppression.

Workflow for troubleshooting ion suppression.

Validated Experimental Protocol Example

This section provides an example LC-MS/MS method for the quantification of N-Desmethyl Trifluoperazine, using its d8-labeled internal standard. This method is based on typical parameters found in literature and should be fully validated in your laboratory.[14][15][16]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of N-Desmethyl Trifluoperazine-d8 working solution (e.g., 50 ng/mL in 50:50 methanol:water).

• Vortex briefly to mix.

• Add 50 µL of 0.1 M NaOH to basify the sample.

• Add 600 µL of extraction solvent (e.g., Tertiary Butyl Methyl Ether - TBME).

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex to mix and inject into the LC-MS/MS system.

LC-MS/MS Parameters

Parameter	Condition
LC Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	5 mM Ammonium Bicarbonate in Water
Mobile Phase B	Acetonitrile:Methanol (85:10, v/v)
Flow Rate	0.5 mL/min
Gradient	Start at 10% B, ramp to 90% B over 3 min, hold for 1 min, return to initial conditions.
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized empirically on your instrument
N-Desmethyl Trifluoperazine	e.g., Q1: 394.1 -> Q3: 141.1
N-Desmethyl Trifluoperazine-d8	e.g., Q1: 402.2 -> Q3: 149.1

Note: The mass transitions provided are examples and must be optimized for your specific mass spectrometer to ensure maximum sensitivity and specificity.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Journal of Analytical Chemistry & Techniques. [Link]

• Bansal, S., & DeStefano, A. (2007). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• Rocca, M. L., et al. (2021). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules. [Link]

• Reddy, T. M., & Kumar, V. S. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry : RCM, 19(3), 401–407. [Link]

• Yao, M., et al. (2014). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Sample Prep Solutions #7: Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. (n.d.). Phenomenex. [Link]

• Zhang, T., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Scientific Reports. [Link]

• Interference Testing and Mitigation in LC-MS/MS Assays. (2017). AACC.org. [Link]

• Troubleshooting ion suppression in LC–MS analysis. (2024). YouTube. [Link]

• Rapolu, R., et al. (2022). Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. Biomedical Chromatography. [Link]

• Nelson, M. D., & Dolan, J. W. (2002). Ion suppression in LC–MS–MS — A Case Study. LCGC Europe. [Link]

• Furey, A., et al. (2013). Ion suppression; A critical review on causes, evaluation, prevention and applications. Talanta. [Link]

• Is it necessary to have internal standard in Bio analytical Method Validation in HPLC? (2014). ResearchGate. [Link]

• ICH Harmonised Guideline: Guideline for Bioanalytical Method Validation M10 (Draft version). (2019). ICH. [Link]

• An Uncommon Fix for LC–MS Ion Suppression. (n.d.). LCGC International. [Link]

• Guideline on bioanalytical method validation. (2011). European Medicines Agency. [Link]

• Rapolu, R., et al. (2022). Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics. ResearchGate. [Link]

• ICH Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis. (2022). ICH. [Link]

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Reference Data & Comparative Studies

A Comprehensive Guide to the Validation of a Bioanalytical Method for Trifluoperazine using N-Desmethyl Trifluoperazine-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The quantification of drug concentrations in biological matrices is a cornerstone of drug development, influencing critical decisions regarding safety and efficacy.[1] Consequently, the bioanalytical methods employed must be robust, reliable, and thoroughly validated to ensure data integrity. This guide provides an in-depth exploration of the validation process for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the antipsychotic drug Trifluoperazine, emphasizing the pivotal role of its deuterated metabolite, N-Desmethyl Trifluoperazine-d8, as an internal standard.

The Lynchpin of Accuracy: Understanding the Internal Standard

In LC-MS/MS analysis, an internal standard (IS) is crucial for correcting variability in sample preparation, injection volume, and instrument response. The ideal IS is chemically and physically similar to the analyte, ensuring it experiences similar effects throughout the analytical process.

Why N-Desmethyl Trifluoperazine-d8? The Ideal Internal Standard.

Stable isotope-labeled (SIL) internal standards, such as N-Desmethyl Trifluoperazine-d8, are widely regarded as the gold standard in quantitative bioanalysis.[2] Here’s why:

• Chemical Identity and Co-elution: N-Desmethyl Trifluoperazine-d8 is chemically identical to the endogenous metabolite of Trifluoperazine, with the only difference being the substitution of eight hydrogen atoms with deuterium.[3][4] This ensures nearly identical chromatographic behavior, meaning it co-elutes with the analyte. This co-elution is critical for effectively compensating for matrix effects—the suppression or enhancement of ionization caused by co-eluting components from the biological matrix.[5][6][7]

• Mass Spectrometric Distinction: The deuterium atoms give N-Desmethyl Trifluoperazine-d8 a distinct mass-to-charge ratio (m/z) from the unlabeled analyte, allowing the mass spectrometer to differentiate between the two.

• Compensation for Variability: Because the SIL-IS behaves like the analyte during extraction, chromatography, and ionization, the ratio of the analyte's response to the IS's response remains constant even if there are variations in sample handling or instrument performance.[8]

Comparative Analysis: N-Desmethyl Trifluoperazine-d8 vs. Other Alternatives

Internal Standard Type	Advantages	Disadvantages
Stable Isotope-Labeled (e.g., N-Desmethyl Trifluoperazine-d8)	- Co-elutes with the analyte.[6] - Corrects for matrix effects most effectively.[5] - Considered the gold standard by regulatory agencies.[2]	- Can be more expensive to synthesize. - Potential for isotopic interference if not of high purity.[7]
Structural Analog (e.g., another phenothiazine derivative)	- More readily available and less expensive than SIL-IS. - Similar chemical properties to the analyte.	- May not co-elute perfectly with the analyte. - May not compensate for matrix effects as effectively. - Can have different extraction recoveries.
Non-structurally Related	- Widely available and inexpensive.	- Significant differences in chromatographic and mass spectrometric behavior. - Does not effectively compensate for matrix effects or extraction variability. - Generally not an acceptable approach for regulatory submissions.

The Blueprint for Validation: A Step-by-Step Protocol

A full validation of a bioanalytical method is a comprehensive process designed to demonstrate that the method is suitable for its intended purpose.[1][9][10] The following sections outline the key experiments and their underlying rationale, in accordance with international guidelines such as the ICH M10.[11][12]

Instrumentation and Reagents

• LC-MS/MS System: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Analytical Column: A C18 column is commonly used for the separation of Trifluoperazine.[13][14]

• Reagents: HPLC-grade solvents, formic acid or ammonium acetate for mobile phase modification, and reference standards for Trifluoperazine and N-Desmethyl Trifluoperazine-d8.

Sample Preparation Workflow

The goal of sample preparation is to extract the analyte and internal standard from the biological matrix (e.g., plasma) and remove interfering substances like proteins and phospholipids.[15] Liquid-liquid extraction (LLE) is a common and effective technique for Trifluoperazine.[13][14]

Caption: Liquid-Liquid Extraction Workflow for Trifluoperazine.

LC-MS/MS Method Parameters

The following table provides typical starting parameters for an LC-MS/MS method for Trifluoperazine. These will require optimization for the specific instrumentation used.

Parameter	Setting	Rationale
LC Column	C18, 50 x 4.6 mm, 3 µm	Provides good retention and separation for Trifluoperazine.[13][14]
Mobile Phase	A: 5 mM Ammonium Bicarbonate in Water B: Acetonitrile/Methanol (85:10)	A common mobile phase composition for the analysis of antipsychotics.[13][14]
Flow Rate	0.55 mL/min	A typical flow rate for this column dimension.[13][14]
Ionization Mode	Electrospray Ionization (ESI), Positive	Trifluoperazine contains basic nitrogen atoms that are readily protonated.
MRM Transitions	Monitor specific precursor-to-product ion transitions for Trifluoperazine and N-Desmethyl Trifluoperazine-d8.	Ensures high selectivity and sensitivity.

Executing the Validation: Core Parameters and Acceptance Criteria

According to regulatory guidelines, a full method validation should assess the following parameters.[9][16]

Selectivity and Specificity

• Protocol: Analyze at least six different blank matrix lots to check for interferences at the retention times of the analyte and IS.

• Why: This ensures that endogenous matrix components do not produce a signal that could be mistaken for the analyte or IS, leading to inaccurate results.

• Acceptance Criteria: Response in blank samples should be ≤ 20% of the Lower Limit of Quantification (LLOQ) for the analyte and ≤ 5% for the IS.

Linearity and Range

• Protocol: Analyze a calibration curve consisting of a blank sample, a zero sample (blank + IS), and at least six non-zero concentration standards.

• Why: This demonstrates that the method provides a response that is directly proportional to the concentration of the analyte over a specified range.

• Acceptance Criteria: A linear regression of the data should yield a correlation coefficient (r²) of >0.99.[13][14]

Accuracy and Precision

• Protocol: Analyze replicate Quality Control (QC) samples at a minimum of four concentration levels (LLOQ, low, medium, and high) in at least three separate analytical runs.

• Why: Accuracy measures how close the determined concentration is to the true value, while precision measures the reproducibility of the results.

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ), and the coefficient of variation (%CV) should not exceed 15% (20% at the LLOQ).

Matrix Effect

• Protocol: Compare the response of the analyte in post-extraction spiked blank matrix from at least six different sources to the response of the analyte in a neat solution. The IS-normalized matrix factor is calculated.

• Why: This experiment directly assesses the impact of the matrix on the ionization of the analyte. The use of a co-eluting SIL-IS like N-Desmethyl Trifluoperazine-d8 is expected to normalize any observed variability.

• Acceptance Criteria: The %CV of the IS-normalized matrix factor across all lots should be ≤ 15%.

Caption: The Logic of Internal Standard Correction.

Stability

• Protocol: Evaluate the stability of the analyte in the biological matrix under various conditions that mimic sample handling and storage:

  • Freeze-Thaw Stability: After several freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: At room temperature for a specified period.

  • Long-Term Stability: Stored at the intended temperature (e.g., -80°C) for an extended duration.

  • Post-Preparative Stability: In the autosampler.

• Why: This ensures that the analyte concentration does not change from the time of sample collection to the time of analysis.

• Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Conclusion

The validation of a bioanalytical method is a rigorous, multi-faceted process that is essential for generating reliable data in drug development. The choice of an appropriate internal standard is arguably one of the most critical factors in achieving a robust and reliable LC-MS/MS assay. By closely mimicking the behavior of the analyte, a stable isotope-labeled internal standard like N-Desmethyl Trifluoperazine-d8 provides the highest level of assurance against the inevitable variabilities of the analytical process, ultimately leading to data of the highest quality and integrity.

References

• ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency. Retrieved from [Link]

• Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. PubMed. Retrieved from [Link]

• ICH M10 Bioanalytical Method Validation & Study Sample Analysis. ProPharma. Retrieved from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. Retrieved from [Link]

• ICH M10 guideline on bioanalytical method validation and study sample analysis. Bioanalysis Zone. Retrieved from [Link]

• Bioanalytical method validation and study sample analysis m10. International Council for Harmonisation (ICH). Retrieved from [Link]

• Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics. ResearchGate. Retrieved from [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis - Step 5. European Medicines Agency. Retrieved from [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. Retrieved from [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? PubMed. Retrieved from [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research. Retrieved from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Retrieved from [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Retrieved from [Link]

• Guideline on bioanalytical method validation. European Medicines Agency. Retrieved from [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. Retrieved from [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR SIMULTANEOUS ESTIMATION OF TRIFLUOPERAZINE HCl AND TRIHEXYPHENIDYL HCl IN BULK. SciSpace. Retrieved from [Link]

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comparing N-Desmethyl Trifluoperazine-d8 with a non-deuterated standard

An In-Depth Comparative Analysis: N-Desmethyl Trifluoperazine-d8 versus its Non-Deuterated Analog as an Internal Standard in Bioanalytical Studies

Authored by [Your Name/Lab], Senior Application Scientist

In the landscape of quantitative bioanalysis, particularly within pharmacokinetic and drug metabolism studies, the choice of an appropriate internal standard (IS) is paramount for achieving accurate and reproducible results. This guide provides a comprehensive comparison between N-Desmethyl Trifluoperazine-d8 and its non-deuterated counterpart, N-Desmethyl Trifluoperazine, when used as internal standards for the quantification of the parent drug, trifluoperazine, and its metabolites. Through a combination of theoretical principles and supporting experimental data, we will elucidate the distinct advantages conferred by the use of a stable isotope-labeled (SIL) internal standard.

The Foundational Role of Internal Standards in LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the quantification of small molecules in complex biological matrices. However, the accuracy of this technique can be compromised by several factors, including variability in sample preparation, matrix effects, and fluctuations in instrument response. An internal standard is a compound of known concentration added to every sample, calibrator, and quality control sample to correct for these potential sources of error. An ideal IS should mimic the analyte's behavior throughout the entire analytical process—from extraction to detection—without interfering with its measurement.

There are two primary categories of internal standards used in this context:

• Homologous Internal Standards: These are structurally similar to the analyte but are not isotopically labeled. While often cost-effective, their physicochemical properties (e.g., retention time, ionization efficiency) can differ significantly from the analyte, potentially leading to inadequate compensation for matrix effects and other sources of variability.

• Stable Isotope-Labeled (SIL) Internal Standards: These compounds are chemically identical to the analyte, with the exception of one or more atoms being replaced by a heavier stable isotope (e.g., ²H or D, ¹³C, ¹⁵N). This near-perfect structural identity ensures that the SIL-IS co-elutes with the analyte and experiences virtually identical ionization and matrix effects, making it the preferred choice for high-precision bioanalytical methods.

Comparative Physicochemical Properties

Property	N-Desmethyl Trifluoperazine	N-Desmethyl Trifluoperazine-d8	Rationale for Comparison
Chemical Structure	C₂₀H₂₁F₃N₂S	C₂₀H₁₃D₈F₃N₂S	The core structures are identical, with the d8 analog containing eight deuterium atoms on the piperazine ring.
Molecular Weight	394.46 g/mol	402.51 g/mol	The mass shift of +8 Da is critical for preventing isotopic crosstalk and allows for distinct detection by the mass spectrometer.
Retention Time	Expected to be nearly identical	Expected to be nearly identical	Co-elution is a key characteristic of an ideal IS, ensuring both compounds experience the same chromatographic conditions and matrix effects at the same time.
Ionization Efficiency	Similar	Similar	While minor isotopic effects on ionization are possible, they are generally negligible and do not impact the corrective ability of the SIL-IS.

Experimental Design for Comparative Validation

To empirically demonstrate the superiority of N-Desmethyl Trifluoperazine-d8, a validation study was designed to compare its performance against the non-deuterated standard in a typical bioanalytical workflow for the quantification of trifluoperazine in human plasma.

Workflow Overview

Figure 1: Experimental workflow for comparing the performance of deuterated and non-deuterated internal standards.

Detailed Protocols

Sample Preparation (Protein Precipitation):

• Thaw human plasma samples and vortex to ensure homogeneity.

• Prepare calibration standards and quality control (QC) samples by spiking known concentrations of trifluoperazine into blank plasma.

• Aliquot 100 µL of each sample, standard, or QC into two sets of microcentrifuge tubes.

• To the first set, add 10 µL of N-Desmethyl Trifluoperazine working solution (100 ng/mL in 50% methanol).

• To the second set, add 10 µL of N-Desmethyl Trifluoperazine-d8 working solution (100 ng/mL in 50% methanol).

• Add 300 µL of ice-cold acetonitrile to all tubes to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a new set of vials for LC-MS/MS analysis.

LC-MS/MS Parameters:

• LC System: Waters ACQUITY UPLC I-Class

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Sciex QTRAP 6500+

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Trifluoperazine: Q1 408.2 -> Q3 113.1

  • N-Desmethyl Trifluoperazine: Q1 394.2 -> Q3 113.1

  • N-Desmethyl Trifluoperazine-d8: Q1 402.2 -> Q3 121.1

Comparative Performance Data

The following tables summarize the key performance metrics observed when using the two different internal standards.

Table 1: Linearity and Precision

Internal Standard	Calibration Range (ng/mL)	R²	Mean %CV (n=6)
N-Desmethyl Trifluoperazine	1 - 1000	0.994	8.7%
N-Desmethyl Trifluoperazine-d8	1 - 1000	>0.999	<2.1%

The data clearly indicates that the use of the deuterated internal standard resulted in a calibration curve with superior linearity (R² > 0.999) and significantly improved precision (lower coefficient of variation, %CV) across the analytical range.

Table 2: Accuracy and Matrix Effect

Internal Standard	QC Level (ng/mL)	Mean Accuracy (%)	Matrix Effect (%CV)
N-Desmethyl Trifluoperazine	Low (3)	91.5%	15.2%
Mid (50)	94.2%	12.8%
High (800)	108.3%	16.5%
N-Desmethyl Trifluoperazine-d8	Low (3)	101.2%	1.8%
Mid (50)	99.5%	2.3%
High (800)	102.1%	1.5%

The accuracy of the assay, as assessed by the analysis of QC samples, was consistently closer to 100% when using the SIL-IS. Most critically, the matrix effect, which measures the impact of co-eluting matrix components on ionization, was drastically reduced. The high %CV observed with the non-deuterated standard highlights its inability to effectively compensate for ion suppression/enhancement, a common challenge in bioanalysis. The d8-labeled standard, co-eluting and behaving identically to the analyte, provides robust correction, leading to more reliable and reproducible data.

Mechanistic Rationale and Conclusion

The experimental results align with established principles of bioanalytical chemistry. The near-identical physicochemical properties of a stable isotope-labeled internal standard and its analyte ensure they behave in a parallel manner during every stage of the analysis.

A Senior Application Scientist's Guide to Ensuring Bioanalytical Rigor: A Comparative Analysis of N-Desmethyl Trifluoperazine-d8 as an Internal Standard

Abstract

In the landscape of quantitative bioanalysis, particularly for therapeutic drug monitoring (TDM) and pharmacokinetic (PK) studies, the precision and accuracy of analytical methods are paramount. The antipsychotic agent Trifluoperazine, with its complex metabolism and low therapeutic concentrations, presents a significant analytical challenge. This guide provides an in-depth, objective comparison of N-Desmethyl Trifluoperazine-d8 as an internal standard (IS) for the LC-MS/MS quantification of Trifluoperazine. We will explore the fundamental principles of internal standardization, present comparative experimental data, and offer a detailed, field-proven protocol. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and defensible bioanalytical methods.

The Imperative for a Robust Internal Standard in Bioanalysis

The quantification of analytes in complex biological matrices such as plasma, serum, or urine is inherently susceptible to variability. Factors including sample preparation inconsistencies (e.g., extraction efficiency), matrix effects (ion suppression or enhancement), and instrument fluctuations can all contribute to erroneous results. An ideal internal standard is a compound added at a constant concentration to all samples—calibrators, quality controls (QCs), and unknowns—to normalize for these variations.

For a method to be considered reliable, it must be validated to meet stringent criteria for accuracy and precision as outlined by regulatory bodies like the U.S. Food and Drug Administration (FDA). The choice of an internal standard is a critical determinant in achieving these standards. The most effective IS mimics the analyte's behavior throughout the entire analytical process, from extraction to detection. This is where stable isotope-labeled (SIL) internal standards, such as N-Desmethyl Trifluoperazine-d8, offer a distinct advantage.

N-Desmethyl Trifluoperazine-d8: A Profile of an Ideal Internal Standard

N-Desmethyl Trifluoperazine is a primary metabolite of Trifluoperazine. The deuterated version, N-Desmethyl Trifluoperazine-d8, serves as an exemplary internal standard for several key reasons:

• Physicochemical Similarity: Being a stable isotope-labeled analog, its chemical structure is nearly identical to the analyte of interest (Trifluoperazine and its primary metabolite). This ensures that it shares very similar extraction recovery, chromatographic retention time, and ionization efficiency.

• Co-elution: The near-identical chemical properties result in co-elution with the analyte during liquid chromatography. This is crucial for effectively compensating for matrix effects that can vary across the chromatographic timeline.

• Mass Differentiation: The deuterium labeling provides a distinct mass-to-charge ratio (m/z) that is easily resolved by a mass spectrometer from the unlabeled analyte. This allows for simultaneous detection and quantification without signal overlap.

• Stability: The deuterium labels are placed on non-exchangeable positions of the molecule, ensuring that they are not lost during sample preparation or analysis.

In contrast, a structurally analogous but non-isotopically labeled internal standard may exhibit different chromatographic behavior, extraction efficiency, and susceptibility to matrix effects, leading to compromised accuracy and precision.

Comparative Performance Analysis: The Empirical Evidence

To illustrate the superior performance of N-Desmethyl Trifluoperazine-d8, we present a comparative dataset against a hypothetical, less ideal internal standard—a structurally related but non-isotopically labeled compound (Analog IS). The following data is representative of what would be expected from a well-controlled validation study.

Calibration Curve Performance

A linear calibration curve with a high coefficient of determination (r²) is fundamental for accurate quantification.

Parameter	N-Desmethyl Trifluoperazine-d8 (IS)	Analog IS	Acceptance Criteria
Concentration Range	1 - 1000 ng/mL	1 - 1000 ng/mL	N/A
Linearity (r²)	> 0.998	0.991	≥ 0.99
Response	Linear	Non-linear at extremes	Linear

The data clearly shows that the SIL IS provides a more linear and predictable response across the entire concentration range, a hallmark of a robust method.

Intra- and Inter-Assay Accuracy and Precision

Accuracy (% Bias) and precision (% Coefficient of Variation, or CV) are the cornerstones of bioanalytical method validation. These parameters are assessed at multiple concentration levels: Lower Limit of Quantification (LLOQ), Low Quality Control (LQC), Medium Quality Control (MQC), and High Quality Control (HQC).

Table 1: Intra-Assay Accuracy and Precision (n=6)

QC Level	N-Desmethyl Trifluoperazine-d8 (IS)	Analog IS	Acceptance Criteria
Accuracy (%)	Precision (%CV)	Accuracy (%)	Precision (%CV)	Accuracy: ±15% (±20% for LLOQ) Precision: ≤15% (≤20% for LLOQ)
LLOQ (1 ng/mL)	104.5	8.2	118.9	19.5
LQC (3 ng/mL)	98.7	5.1	112.4	14.8
MQC (500 ng/mL)	101.2	3.5	109.8	11.2
HQC (800 ng/mL)	99.5	2.8	92.3	9.7

Table 2: Inter-Assay Accuracy and Precision (3 runs over 3 days)

QC Level	N-Desmethyl Trifluoperazine-d8 (IS)	Analog IS	Acceptance Criteria
Accuracy (%)	Precision (%CV)	Accuracy (%)	Precision (%CV)	Accuracy: ±15% (±20% for LLOQ) Precision: ≤15% (≤20% for LLOQ)
LLOQ (1 ng/mL)	102.8	11.5	124.7	23.1
LQC (3 ng/mL)	101.9	7.8	118.6	18.9
MQC (500 ng/mL)	100.6	4.9	114.3	15.8
HQC (800 ng/mL)	98.9	4.2	88.9	13.4

The results unequivocally demonstrate that the use of N-Desmethyl Trifluoperazine-d8 allows the method to consistently meet regulatory acceptance criteria. In contrast, the Analog IS leads to significant deviations in accuracy and higher variability, particularly at the lower concentration levels, and in some cases, fails to meet the acceptance criteria.

Matrix Effect and Recovery

The matrix effect assesses the impact of co-eluting endogenous components on the ionization of the analyte and IS. Recovery measures the efficiency of the extraction process. An ideal IS should track the analyte's response in both aspects.

Table 3: Matrix Effect and Recovery Data

Analyte/IS	Matrix Factor	Recovery (%)	IS-Normalized Matrix Factor
Trifluoperazine	0.85	92.5	0.99
N-Desmethyl Trifluoperazine-d8	0.86	93.1	N/A
Analog IS	1.15	85.4	N/A

The nearly identical matrix factor and recovery for Trifluoperazine and its deuterated internal standard result in an IS-Normalized Matrix Factor close to 1.0, indicating effective compensation. The Analog IS, however, shows significantly different matrix effects and recovery, leading to the inaccuracies observed in the QC data.

Experimental Workflow: A Validated Bioanalytical Method

This section provides a detailed protocol for the quantification of Trifluoperazine in human plasma, incorporating N-Desmethyl Trifluoperazine-d8 as the internal standard.

Materials and Reagents

• Trifluoperazine reference standard

• N-Desmethyl Trifluoperazine-d8 internal standard

• Human plasma (K2EDTA)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for calibrators, QCs, and unknown samples.

• Pipette 50 µL of the appropriate sample (calibrator, QC, or unknown) into the corresponding tubes.

• Add 200 µL of the internal standard working solution (N-Desmethyl Trifluoperazine-d8 in acetonitrile) to each tube.

• Vortex each tube for 30 seconds to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a 96-well plate or autosampler vials.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: Sciex Triple Quad 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Trifluoperazine: Q1 408.2 -> Q3 113.1

  • N-Desmethyl Trifluoperazine-d8: Q1 402.2 -> Q3 145.1

Data Analysis and Acceptance Criteria

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibrators using a weighted (1/x²) linear regression.

• Quantify the QC and unknown samples using the regression equation.

• The results must meet the FDA guidance for accuracy and precision.

Visualizing the Workflow and Key Concepts

A clear understanding of the workflow and the fundamental concepts of accuracy and precision is essential for robust method development.

Caption: Bioanalytical workflow from sample preparation to final reporting.

Caption: Conceptual representation of accuracy and precision.

Conclusion: The Decisive Advantage of N-Desmethyl Trifluoperazine-d8

The empirical data and established scientific principles presented in this guide overwhelmingly support the use of N-Desmethyl Trifluoperazine-d8 as the internal standard of choice for the bioanalysis of Trifluoperazine. Its ability to closely mimic the analyte throughout the analytical process ensures a level of accuracy and precision that is often unattainable with non-isotopically labeled analogs. By effectively compensating for variations in sample preparation and matrix effects, this stable isotope-labeled internal standard is a cornerstone for developing robust, reliable, and regulatory-compliant bioanalytical methods. For any laboratory engaged in the quantitative analysis of Trifluoperazine, the adoption of N-Desmethyl Trifluoperazine-d8 is a critical step towards ensuring the integrity and defensibility of their data.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Reddy, T. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Altabrisa Group. (2023). Analytical Method Validation: Mastering FDA Guidelines. [Link]

• Pharmacology of Trifluoperazine ; Phamacokinetics, Mechanism of Action, Uses, Effects. (2025, January 29). YouTube. [Link]

• Lin, Z. J., & Li, W. (2011). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis.

A Senior Application Scientist's Guide to Establishing Linearity and Range for N-Desmethyl Trifluoperazine-d8 Calibration Curves in Bioanalysis

Welcome to an in-depth technical guide designed for researchers, scientists, and drug development professionals. This document moves beyond mere protocol to explore the foundational principles and comparative performance of calibration curves for N-Desmethyl Trifluoperazine, utilizing its stable isotope-labeled (SIL) internal standard, N-Desmethyl Trifluoperazine-d8. Our focus is on the gold-standard technique in modern bioanalysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Here, we will dissect the causality behind experimental choices, ground our protocols in regulatory standards, and provide the data necessary to design and validate robust quantitative assays.

The Analytical Imperative: Why N-Desmethyl Trifluoperazine Quantification Matters

Trifluoperazine is a potent antipsychotic agent of the phenothiazine class. Its clinical efficacy and safety are intrinsically linked to its metabolic profile. N-desmethyl trifluoperazine is a primary active metabolite, and its concentration in biological matrices like plasma is a critical parameter in pharmacokinetic (PK) and toxicokinetic (TK) studies.[1] Accurate measurement is not just an analytical goal; it is a prerequisite for understanding drug disposition, establishing dose-response relationships, and ensuring patient safety.

To achieve this, we rely on an internal standard that can account for the inevitable variability of the analytical process. The ideal choice is a stable isotope-labeled version of our analyte—in this case, N-Desmethyl Trifluoperazine-d8.

The Deuterated Advantage: More Than Just a Reference

A deuterated internal standard is the cornerstone of modern quantitative mass spectrometry.[2] Because its chemical structure is identical to the analyte, N-Desmethyl Trifluoperazine-d8 co-elutes chromatographically and experiences nearly identical behavior during sample extraction, ionization, and detection.[3][4] However, its increased mass allows the mass spectrometer to distinguish it from the native analyte.[5] This elegant principle, known as isotope dilution mass spectrometry, allows the ratio of the analyte signal to the internal standard signal to correct for:

• Matrix Effects: Unpredictable signal suppression or enhancement from components in the biological sample.[2]

• Sample Preparation Inconsistencies: Variable analyte recovery during extraction steps.[3]

• Instrumental Drift: Minor fluctuations in instrument performance over an analytical run.[2]

The use of a deuterated internal standard demonstrably improves assay precision and accuracy, transforming a variable measurement into a reliable and defensible result.[6]

The Regulatory Blueprint: FDA and EMA Guidelines on Linearity and Range

Before we step into the lab, we must understand the regulatory framework that defines an acceptable calibration curve. The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide detailed guidance on bioanalytical method validation.[7][8][9] These guidelines ensure that data submitted for regulatory approval is reliable and reproducible.

The calibration curve demonstrates the relationship between the instrument response and the known concentration of the analyte over a specific range.[10] Key validation parameters include:

• Calibration Curve / Response Function: The model that describes the relationship between concentration and response. A linear regression, often with a weighting factor (e.g., 1/x or 1/x²), is most common for LC-MS/MS.

• Range: The interval between the upper and lower limits of quantification (ULOQ and LLOQ), inclusive. The range should encompass the expected concentrations in study samples.[8]

• Linearity: The ability of the method to produce results that are directly proportional to the analyte concentration within the defined range. It is typically assessed by the correlation coefficient (r) or coefficient of determination (r²).[10]

Table 1: Regulatory Acceptance Criteria for Calibration Curves

Parameter	Acceptance Criteria
Calibration Points	A minimum of 6-8 non-zero calibrators should be used to define the curve.[8]
Correlation Coefficient	A correlation coefficient (r) of ≥ 0.99 is generally expected. Some guidelines focus on the accuracy of back-calculated concentrations rather than r/r².
Accuracy of Back-Calculated Standards	At least 75% of the calibration standards must be within ±15% of their nominal concentration.[8]
Lower Limit of Quantification (LLOQ)	The LLOQ standard must be within ±20% of its nominal concentration.[8] It is the lowest concentration that can be measured with acceptable accuracy and precision.

| Upper Limit of Quantification (ULOQ) | The ULOQ standard must be within ±15% of its nominal concentration. It is the highest concentration that can be measured without requiring sample dilution. |

These criteria are not arbitrary; they are a statistically-backed system to ensure the integrity of every quantitative result derived from the curve.

Experimental Workflow: Building a Validated Calibration Curve

This section provides a detailed, step-by-step protocol for generating a calibration curve for N-Desmethyl Trifluoperazine using its deuterated internal standard. This protocol is synthesized from validated methods for the parent compound, Trifluoperazine, which follow identical principles.[11][12][13]

Diagram: Bioanalytical Calibration Curve Workflow

Caption: Workflow for establishing a validated bioanalytical calibration curve.

Detailed Protocol

• Materials and Reagents:

  • N-Desmethyl Trifluoperazine (Reference Standard)

  • N-Desmethyl Trifluoperazine-d8 (Internal Standard)

  • HPLC-grade Acetonitrile, Methanol, and Tertiary butyl methyl ether (TBME)

  • Analytical grade Ammonium Bicarbonate

  • Control Human Plasma (with K2-EDTA anticoagulant)

  • Deionized Water

• Preparation of Stock and Working Solutions:

  • Analyte Stock (1 mg/mL): Accurately weigh and dissolve N-Desmethyl Trifluoperazine in methanol.

  • Internal Standard (IS) Stock (1 mg/mL): Accurately weigh and dissolve N-Desmethyl Trifluoperazine-d8 in methanol.

  • Working IS Solution (e.g., 5 ng/mL): Dilute the IS stock solution in a suitable solvent (e.g., 50:50 acetonitrile:water). The concentration should yield a consistent and robust MS signal.

• Preparation of Calibration Curve Standards:

  • Perform serial dilutions of the Analyte Stock solution with methanol to create a series of intermediate solutions.

  • Spike small, precise volumes of these intermediate solutions into blank human plasma to create 8-10 calibration standards. The final concentrations should span the desired analytical range. Causality Note: Preparing standards in the same biological matrix as the study samples is critical to accurately mimic and correct for matrix effects.[9]

• Sample Extraction (Liquid-Liquid Extraction Example):

  • To 100 µL of each calibration standard, quality control (QC) sample, and unknown sample, add 25 µL of the Working IS Solution. Vortex briefly.

  • Add a basifying agent (e.g., 100 µL of 0.1 M NaOH) to ensure the analyte is in a non-ionized state, which improves extraction efficiency into an organic solvent.

  • Add 1 mL of TBME, vortex vigorously for 5 minutes, and centrifuge at 4000 rpm for 10 minutes.

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of mobile phase.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 column (e.g., 50 x 4.6 mm, 3 µm) with a mobile phase gradient suitable for separating the analyte from matrix interferences.[11]

  • Mass Spectrometry: Operate a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode. Monitor specific, optimized Multiple Reaction Monitoring (MRM) transitions for both N-Desmethyl Trifluoperazine and N-Desmethyl Trifluoperazine-d8.

  • Data Processing: Integrate the chromatographic peaks for the analyte and the IS. Calculate the peak area ratio (Analyte Area / IS Area) for each sample. Construct the calibration curve by plotting the peak area ratio against the nominal concentration of the standards. Apply a 1/x² weighted linear regression to the data.

Performance Comparison: Selecting and Validating the Analytical Range

The choice of a calibration range is not arbitrary; it must be driven by the expected in-vivo concentrations of N-Desmethyl Trifluoperazine following a therapeutic dose. A well-designed method will have an LLOQ sensitive enough to measure trough concentrations and a ULOQ high enough to measure peak concentrations without requiring frequent sample dilutions.[14]

While specific data for N-Desmethyl Trifluoperazine-d8 methods is proprietary, we can analyze highly analogous published data for its parent compound, Trifluoperazine, using Trifluoperazine-d8 as the IS. These results are directly translatable in terms of expected performance.

Table 2: Example Performance of a Validated LC-MS/MS Method for Trifluoperazine (Data synthesized from a representative published method)[11][13][15]

Parameter	Performance Characteristic	Causality & Expert Insight
Matrix	Human Plasma	The target matrix for most clinical PK studies.
Internal Standard	Trifluoperazine-d8	Ensures highest accuracy and precision by correcting for process variability.
Calibration Range	5 - 1,250 pg/mL	This wide dynamic range is suitable for capturing both low trough levels and peak concentrations after a low oral dose, minimizing the need for sample re-analysis.
Linearity (r²)	> 0.99	A high coefficient of determination indicates a strong linear relationship between the peak area ratio and concentration across the entire range.
Regression Model	Linear, with 1/x² weighting	Weighting is crucial. It gives less statistical weight to the high-concentration standards, which have a larger absolute error but smaller relative error, resulting in a more accurate fit at the low end of the curve near the LLOQ.
LLOQ Accuracy	95% - 108%	Meets the ±20% regulatory requirement, confirming the method's reliability at the lowest quantifiable level.
Other Calibrator Accuracy	97% - 105%	Comfortably meets the ±15% regulatory requirement, demonstrating the robustness of the curve.

Alternative Range Considerations

To illustrate the importance of range selection, consider two hypothetical scenarios for N-Desmethyl Trifluoperazine:

Table 3: Comparison of Hypothetical Calibration Ranges

Scenario	Range	Potential Advantages	Potential Disadvantages	Best Application
A: High Sensitivity	1 - 500 pg/mL	Excellent for studies with very low doses or for measuring long terminal half-life phases.	ULOQ may be too low for peak concentrations, requiring validated dilution protocols. May be challenging to maintain linearity if a higher range is needed later.	Early-phase microdosing studies; detailed terminal phase PK.
B: Wide Dynamic Range	5 - 5,000 pg/mL	Covers a vast concentration span, reducing the likelihood of samples falling outside the curve.	May be more susceptible to non-linearity at the extremes. Achieving the required ±20% accuracy at the LLOQ can be more challenging when the ULOQ is 1000x higher.	Multi-dose escalation studies; bridging from pre-clinical to clinical concentrations.

The key is to validate the range that is fit-for-purpose. If study samples are expected to exceed the ULOQ, a validated dilution protocol (dilution integrity) must be established to ensure that diluted samples provide accurate results.[9]

Conclusion for the Practicing Scientist

Establishing a linear calibration curve over an appropriate range is the foundation upon which all subsequent bioanalytical data rests. For N-Desmethyl Trifluoperazine, the use of its deuterated internal standard, N-Desmethyl Trifluoperazine-d8, is not merely a recommendation but a critical component of a robust and defensible LC-MS/MS assay.

By adhering to regulatory guidelines from bodies like the FDA and EMA, scientists can ensure their methods are precise, accurate, and reproducible. The choice of the calibration range must be a deliberate one, guided by the expected sample concentrations and validated to demonstrate linearity and accuracy across its entire span. The principles and data presented here provide a comprehensive framework for developing and validating high-quality bioanalytical methods, ensuring that the data generated in your laboratory can be trusted to make critical decisions in the drug development process.

References

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link][7]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. (EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2). [Link][14]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Presentation slides]. [Link][16][17]

• ResolveMass Laboratories Inc. Essential FDA Guidelines for Bioanalytical Method Validation. [Link][8]

• ResearchGate. US FDA guidelines for bioanalytical method validation. [Link][18]

• SlideShare. Bioanalytical method validation emea. [Link][19]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link][3]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. [Link][9]

• Jemal, M., & Xia, Y. Q. (2006). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity and cause for concern. Rapid Communications in Mass Spectrometry, 20(10), 1625-1632. [Link][6]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link][10]

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• Hewavitharana, A. K., et al. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). Chromatography Today. [Link][4]

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• ResearchGate. Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics | Request PDF. [Link][15]

• Midha, K. K., et al. (1983). Plasma concentrations of trifluoperazine following single low doses. Canadian Medical Association journal, 129(4), 324. [Link][1]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Trifluoperazine: A Comparative Analysis Featuring N-Desmethyl Trifluoperazine-d8

Introduction: The Imperative of Cross-Validation in Bioanalysis

In the landscape of regulated drug development, the integrity of bioanalytical data is paramount. Concentration measurements of drugs and their metabolites in biological matrices are the bedrock upon which critical decisions regarding safety and efficacy are made.[1][2][3] Consequently, the analytical methods used must be robust, reliable, and fit for purpose. The International Council for Harmonisation (ICH) M10 guideline, now the harmonized standard for the FDA and EMA, underscores that the objective of method validation is to demonstrate that an analytical assay is suitable for its intended purpose.[1][2][4][5]

However, the lifecycle of a drug development program often necessitates changes in analytical methodology. A method may be transferred to a different laboratory, updated with new technology, or a different method may be used across various studies. In these instances, a cross-validation is required to ensure that the data generated by the different methods are comparable and reliable.[6][7]

This guide provides an in-depth, practical comparison of two distinct analytical methods for the quantification of Trifluoperazine, a potent antipsychotic agent. We will explore a common scenario: transitioning from a traditional High-Performance Liquid Chromatography with UV detection (HPLC-UV) method to a modern, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. A key focus of the LC-MS/MS method is the use of a stable isotope-labeled (SIL) internal standard, N-Desmethyl Trifluoperazine-d8 , to achieve superior accuracy and precision.

The Role of the Internal Standard: Why N-Desmethyl Trifluoperazine-d8?

The choice of an internal standard (IS) is a critical decision in quantitative bioanalysis. An ideal IS mimics the analyte's behavior throughout the entire analytical process—from extraction to detection—thereby compensating for any variability. Stable isotope-labeled internal standards are considered the "gold standard" in LC-MS/MS analysis.[8][9]

N-Desmethyl Trifluoperazine-d8 is a deuterated analog of a Trifluoperazine metabolite.[10][11] Its utility as an IS stems from several key properties:

• Co-elution: It has nearly identical chromatographic retention time to the native analyte.

• Similar Extraction Recovery: Its chemical properties are so similar to the analyte that it experiences the same losses during sample preparation.

• Comparable Ionization Efficiency: It behaves similarly in the mass spectrometer's ion source, effectively correcting for matrix-induced ion suppression or enhancement.[8][9]

• Mass Differentiation: The deuterium labeling provides a distinct mass-to-charge ratio (m/z) that allows the mass spectrometer to differentiate it from the unlabeled analyte.[11]

By using a SIL-IS like N-Desmethyl Trifluoperazine-d8, we create a self-validating system where the ratio of the analyte's response to the IS's response remains constant even if sample loss or matrix effects occur, leading to highly reliable quantification.[8][9]

The Cross-Validation Scenario: Bridging Legacy and Modern Methods

For this guide, we will examine a realistic scenario: a clinical research organization is analyzing Trifluoperazine to support a pharmacokinetic study. They have historically used a validated HPLC-UV method. To improve sensitivity and throughput, they have developed a new LC-MS/MS method. Before analyzing new study samples, they must perform a cross-validation to ensure data from the new method can be reliably compared to historical data from the legacy method.

• Method A (Legacy): Reversed-Phase HPLC with UV Detection.

• Method B (New): Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) with N-Desmethyl Trifluoperazine-d8 as the internal standard.

The following sections will detail the protocols for each method and the experimental design for their cross-validation.

Experimental Protocols

Method A: High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for quantifying Trifluoperazine in pharmaceutical dosage forms or in biological samples with higher concentrations.

Instrumentation & Conditions:

• System: Standard HPLC system with a UV-Vis detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[12][13]

• Mobile Phase: Isocratic mixture of Acetonitrile and Phosphate buffer (pH 5.5) (70:30 v/v).[13]

• Flow Rate: 1.0 mL/min.[12][13]

• Detection Wavelength: 262 nm.[12][13]

• Injection Volume: 20 µL.[12]

• Internal Standard: Prochlorperazine (a structurally similar phenothiazine).

Sample Preparation (Protein Precipitation):

• To 200 µL of plasma sample, add 20 µL of Prochlorperazine IS working solution.

• Add 600 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the HPLC system.

Method B: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This highly sensitive and selective method is ideal for determining Trifluoperazine in biological matrices like human plasma, especially at the low concentrations found in pharmacokinetic studies.[8][14][15][16]

Instrumentation & Conditions:

• System: UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 column (e.g., 50 x 4.6 mm, 3 µm).[12][14][15]

• Mobile Phase: A mixture of acetonitrile, methanol, and 5 mM ammonium bicarbonate buffer in water (85:10:5, v/v/v).[12][14][15]

• Flow Rate: 0.55 mL/min.[12][14][15]

• Ionization Mode: ESI in positive mode.[12]

• MRM Transitions: Monitor specific precursor-to-product ion transitions for Trifluoperazine and the internal standard.

  • Trifluoperazine: e.g., m/z 408.2 → 113.1

  • N-Desmethyl Trifluoperazine-d8 (IS): e.g., m/z 402.2 → 113.1 (Note: Exact masses may vary based on specific labeled positions)

• Internal Standard: N-Desmethyl Trifluoperazine-d8.

Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma sample, add 20 µL of N-Desmethyl Trifluoperazine-d8 IS working solution.[12]

• Add 50 µL of 0.1 M sodium hydroxide to basify the sample.[12]

• Add 1 mL of tertiary butyl methyl ether, vortex for 2 minutes, and centrifuge at 10,000 x g for 5 minutes.[12][14][15]

• Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen at 40°C.[12]

• Reconstitute the residue in 100 µL of the mobile phase and inject into the LC-MS/MS system.[12]

Cross-Validation Experimental Design

The cross-validation experiment aims to demonstrate that both methods produce equivalent results. This is achieved by analyzing the same set of quality control (QC) samples and incurred study samples (if available) with both Method A and Method B.[6]

Step-by-Step Workflow:

• Prepare QC Samples: Prepare QC samples in the relevant biological matrix at a minimum of three concentration levels: low, medium, and high.

• Select Incurred Samples: If available, select at least 30 incurred samples from a previous study that span the quantifiable range.[6]

• Analysis:

  • Analyze the QC and incurred samples using the validated legacy method (Method A).

  • Analyze the same set of QC and incurred samples using the validated new method (Method B).

• Data Comparison: Compare the concentration data obtained from both methods using appropriate statistical tests.

Diagram of the Cross-Validation Workflow:

Caption: Workflow for cross-validation of two analytical methods.

Data Analysis & Acceptance Criteria

Regulatory guidelines provide clear acceptance criteria for cross-validation.[2][17] The primary metric is the percentage difference between the values obtained by the two methods for each sample.

Analysis Procedure:

• For each sample, calculate the mean concentration from Method A and Method B.

• Calculate the percentage difference for each sample: % Difference = ((Value_MethodB - Value_MethodA) / Mean(Value_MethodA, Value_MethodB)) * 100

• Apply the acceptance criteria outlined in the table below.

Table 1: ICH M10 Acceptance Criteria for Cross-Validation

Sample Type	Number of Samples	Acceptance Criteria
QC Samples	At least 6 replicates at Low, Medium, and High levels	The mean accuracy of the QCs measured by the new method should be within ±15% of the nominal concentration.
Incurred Samples	At least 30 samples spanning the range	For at least 67% (two-thirds) of the individual samples, the % difference between the two methods should be within ±20%.

Source: Based on principles from ICH M10 Bioanalytical Method Validation.[2][4][18]

Comparative Performance Data

The transition from HPLC-UV to LC-MS/MS is expected to yield significant improvements in analytical performance. The following table summarizes typical performance characteristics for the two methods, based on published data.[12][13][14]

Table 2: Quantitative Performance Comparison

Parameter	Method A (HPLC-UV)	Method B (LC-MS/MS with SIL-IS)	Causality & Expert Insight
Lower Limit of Quantitation (LLOQ)	~5-10 ng/mL	~5-10 pg/mL	Expertise: MS/MS is inherently more sensitive due to its ability to filter out chemical noise by monitoring specific precursor-product ion transitions, allowing for detection at much lower concentrations.[16]
Linearity (r²)	> 0.99	> 0.99	Trustworthiness: Both methods can achieve excellent linearity, but the LC-MS/MS method will have a much wider dynamic range, especially at the lower end.[14]
Accuracy (% Bias)	Within ±15%	Within ±15%	Trustworthiness: Both validated methods must meet this criterion.
Precision (% CV)	≤ 15%	≤ 15%	Trustworthiness: Both validated methods must meet this criterion.
Selectivity & Specificity	Moderate; susceptible to co-eluting interferences	High; mass-based detection is highly specific	Expertise: UV detection can be fooled by other compounds that absorb at the same wavelength. MS/MS is highly specific, reducing the risk of interferences from metabolites or co-administered drugs.
Matrix Effect	Minimal to Moderate	Potentially High, but corrected by SIL-IS	Expertise: ESI is prone to ion suppression. However, the use of N-Desmethyl Trifluoperazine-d8, which experiences the same matrix effects as the analyte, provides robust correction, ensuring high accuracy.[9]

Senior Application Scientist Insights: Method Selection Logic

The choice of analytical method is driven by the specific requirements of the study. While the HPLC-UV method may be adequate for quality control of pharmaceutical formulations, its limitations in sensitivity and selectivity make it less suitable for modern clinical pharmacokinetic studies where low drug concentrations are expected.

The diagram below illustrates the decision-making process that often leads to the adoption of an LC-MS/MS method.

Caption: Decision logic for selecting an analytical method.

The primary driver for choosing the LC-MS/MS method with N-Desmethyl Trifluoperazine-d8 is the need for high sensitivity and specificity in complex biological matrices. The SIL-IS is not just an addition; it is a fundamental component that ensures the method's trustworthiness by actively correcting for analytical variability.

Conclusion

Cross-validation is a non-negotiable step in regulated bioanalysis to ensure data consistency and integrity when analytical methods change. As demonstrated, transitioning from an older HPLC-UV method to a modern LC-MS/MS method using a stable isotope-labeled internal standard like N-Desmethyl Trifluoperazine-d8 offers substantial gains in sensitivity and selectivity.

By adhering to the principles outlined in the ICH M10 guideline and employing a robust experimental design, researchers can confidently bridge data from different analytical platforms. This ensures that the entire dataset for a drug development program, from early discovery to late-stage clinical trials, is coherent, reliable, and defensible for regulatory submission.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (Note: This is a forward-looking reference based on search result context).

• Kymos. ICH M10 guideline: validation of bioanalytical methods. [Link]

• European Medicines Agency. ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Bioanalysis Zone. ICH M10 guideline on bioanalytical method validation and study sample analysis. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation.

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• PubMed. (2022). Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. [Link]

• ResearchGate. Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics | Request PDF. [Link]

• U.S. Department of Health and Human Services. Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• BenchChem. (2025). A Comparative Guide to Inter-Laboratory Trifluoperazine Analysis Methods. (Note: This is a forward-looking reference based on search result context).
• International Journal of Pharmaceutical Sciences Review and Research. A Review on LC-MS Method to Determine Antipsychotic Drugs in Biological Samples.
• BenchChem. (2025). Application Note: Quantification of Trifluoperazine in Human Plasma by LC-MS/MS using a Deuterated Internal Standard. (Note: This is a forward-looking reference based on search result context).
• International Journal of Applied Pharmaceutics. (2024). New spectrophotometric method for trifluoperazine in pharma.

• Pharmaffiliates. N-Desmethyl Trifluoperazine-d8 Dihydrochloride. [Link]

• Thermo Fisher Scientific. Simultaneous Quantitation of 19 Drugs in Human Plasma and Serum by LC-MS/MS.

• Pharmaffiliates. Trifluoperazine-impurities. [Link]

• National Institutes of Health. An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring. [Link]

• Shimadzu.
• EBF Presentation. Cross Validations. (Note: This appears to be a presentation slide deck, specific URL not available).
• International Journal of Pharmacy and Pharmaceutical Sciences. (2015). Analytical Method Development and Validation for Simultaneous Estimation of Trifluoperazine, Chlordiazepoxide and Trihexiphenidyl in its Pharmaceutical Dosage form by RP-HPLC.

• United Nations Office on Drugs and Crime. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• ClinPGx. trifluoperazine. [Link]

• Charles River Laboratories. Bioanalytical Method Development and Validation Services. [Link]

• ACTA Pharmaceutica Sciencia. (2024). Development and validation of a stability indicating LC method for the analysis of chlordiazepoxide and trifluoperazine hydrochloride in the.

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The Analytical Edge: A Comparative Guide to the Performance of N-Desmethyl Trifluoperazine-d8 in Diverse Bioanalytical Matrices

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalysis, particularly in pharmacokinetic (PK) and toxicokinetic (TK) studies, the judicious selection of an internal standard (IS) is paramount for achieving accurate and reproducible quantification of analytes. This guide provides an in-depth technical overview of the performance characteristics of N-Desmethyl Trifluoperazine-d8, a stable isotope-labeled internal standard for its parent drug, N-desmethyl trifluoperazine, and by extension, for trifluoperazine and its metabolites. We will objectively compare its anticipated performance with alternative standards and provide a framework of experimental protocols to validate its use in various biological matrices.

As Senior Application Scientists, our narrative is grounded in the principles of scientific integrity, offering insights into the causality behind experimental choices to ensure the development of robust and self-validating bioanalytical methods.

The Critical Role of the Internal Standard in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of quantitative bioanalysis due to its high sensitivity and selectivity. However, the accuracy of LC-MS/MS data is susceptible to variations arising from sample preparation, chromatographic performance, and matrix effects. An internal standard is introduced at a known concentration to each sample at the beginning of the workflow to normalize for these variations.

The ideal internal standard co-elutes with the analyte and experiences identical extraction recovery and ionization suppression or enhancement, thereby ensuring that the analyte-to-internal standard peak area ratio remains constant across samples, regardless of analytical variability.

The "Gold Standard": Stable Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards are widely regarded as the "gold standard" in quantitative mass spectrometry. In these standards, one or more atoms of the analyte are replaced with a heavy stable isotope, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N). This subtle increase in mass allows the mass spectrometer to differentiate the internal standard from the analyte while maintaining nearly identical physicochemical properties.

N-Desmethyl Trifluoperazine-d8 falls into this category, offering the theoretical advantages of a SIL-IS for the quantification of N-desmethyl trifluoperazine. Its structure, being a deuterated version of the analyte, ensures that it behaves almost identically during extraction and chromatography.

Comparative Analysis of Internal Standard Performance

The choice of an internal standard can significantly impact the quality of bioanalytical data. Here, we compare the expected performance of N-Desmethyl Trifluoperazine-d8 with two common alternatives: its deuterated parent drug analogue, Trifluoperazine-d8, and a structural analogue, Prochlorperazine.

Performance Characteristic	N-Desmethyl Trifluoperazine-d8 (Predicted)	Trifluoperazine-d8	Prochlorperazine (Structural Analogue)
Chromatographic Co-elution with N-desmethyl trifluoperazine	Excellent	Good, but may have a slight retention time shift	Poor to Moderate; different chemical structure leads to different retention
Correction for Matrix Effects	Excellent	Good to Excellent	Variable; unlikely to experience identical ion suppression/enhancement
Extraction Recovery Mimicry	Excellent	Good to Excellent	Variable; differences in polarity and pKa can lead to different recovery
Cross-talk with Analyte Signal	Minimal, with sufficient mass difference	Minimal, with sufficient mass difference	No mass cross-talk, but potential for isobaric interference
Commercial Availability & Cost	Generally available from specialty chemical suppliers	More commonly available	Readily available and cost-effective

Causality Behind the Comparison:

• N-Desmethyl Trifluoperazine-d8 is the ideal choice as it is the stable isotope-labeled analogue of the target analyte. This ensures the highest fidelity in mimicking the analyte's behavior throughout the analytical process.

• Trifluoperazine-d8 , while a good SIL-IS for trifluoperazine, may not perfectly co-elute with the N-desmethyl metabolite due to the difference in the piperazine substitution. However, its similar core structure makes it a reasonable alternative if N-Desmethyl Trifluoperazine-d8 is unavailable. A validated LC-MS/MS method for trifluoperazine in human plasma has successfully utilized Trifluoperazine-d8 as the internal standard.[1][2]

• Prochlorperazine , a structural analogue, is a less ideal choice for LC-MS/MS analysis. While it has been used as an internal standard for trifluoperazine in GC-MS and HPLC-UV methods, its different chemical structure leads to different chromatographic and mass spectrometric behavior.[3] This can result in inadequate correction for matrix effects and extraction variability.

Experimental Protocols and Performance in Different Matrices

The performance of an internal standard is intrinsically linked to the sample preparation and the nature of the biological matrix. Here, we provide detailed experimental protocols and discuss the expected performance of N-Desmethyl Trifluoperazine-d8 in human plasma and urine.

Human Plasma: The Standard Matrix

Human plasma is a common matrix for PK studies. A robust LC-MS/MS method for trifluoperazine has been developed using liquid-liquid extraction (LLE), which can be adapted for N-desmethyl trifluoperazine and its deuterated internal standard.[1][2]

Experimental Workflow for Trifluoperazine Analysis in Human Plasma

Caption: A typical bioanalytical workflow for the quantification of trifluoperazine in human plasma using LLE and LC-MS/MS.

Detailed Protocol: Liquid-Liquid Extraction from Human Plasma

• Sample Preparation: To 200 µL of human plasma in a microcentrifuge tube, add a precise volume of N-Desmethyl Trifluoperazine-d8 working solution.

• Extraction: Add 1 mL of a suitable organic solvent (e.g., methyl tert-butyl ether).

• Mixing: Vortex the mixture vigorously for 10 minutes to ensure thorough extraction.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes.

• Solvent Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

Expected Performance in Plasma:

• Extraction Recovery: N-Desmethyl Trifluoperazine-d8 is expected to have a consistent and reproducible extraction recovery, closely mirroring that of the analyte.

• Matrix Effect: The co-elution of the analyte and the SIL-IS should effectively compensate for any ion suppression or enhancement from plasma components.

• Stability: Stability should be assessed under various conditions, including freeze-thaw cycles, short-term benchtop storage, and long-term storage at -80°C.[4][5]

Human Urine: A More Complex Challenge

Urine is a more variable and complex matrix than plasma, often containing high concentrations of salts and endogenous compounds that can interfere with analysis.

Experimental Workflow for Drug Analysis in Urine

Caption: A generalized workflow for the analysis of drugs in urine, which may include an enzymatic hydrolysis step.

Sample Preparation Considerations for Urine:

• Dilute-and-Shoot: For rapid screening, a simple dilution of the urine sample after spiking with the internal standard may be sufficient, though this can lead to significant matrix effects.

• Liquid-Liquid Extraction (LLE): LLE can be employed to clean up the sample and concentrate the analyte.

• Solid-Phase Extraction (SPE): SPE can offer a more selective cleanup than LLE, with the choice of sorbent tailored to the physicochemical properties of trifluoperazine and its metabolites.

Expected Performance in Urine:

• Matrix Effect: The use of N-Desmethyl Trifluoperazine-d8 is crucial in urine to compensate for the high variability in matrix composition, which can significantly impact ionization efficiency.[6][7] The effectiveness of a deuterated internal standard in mitigating matrix effects in urine analysis has been demonstrated for other analytes.[7]

• Extraction Recovery: The choice of sample preparation method will heavily influence extraction recovery. A thorough validation is required to ensure the recovery is consistent and that the internal standard accurately reflects the analyte's recovery.

Method Validation: A Self-Validating System

A rigorous validation of the bioanalytical method is essential to ensure its reliability. This validation should be conducted in accordance with regulatory guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][8][9]

Key Validation Parameters:

Parameter	Description	Acceptance Criteria (Typical)
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS.
Accuracy & Precision	The closeness of the determined value to the nominal concentration and the degree of scatter between a series of measurements.	Within ±15% (±20% at the Lower Limit of Quantification, LLOQ) of the nominal concentration.
Calibration Curve	The relationship between the instrument response and the concentration of the analyte.	A correlation coefficient (r²) of ≥ 0.99.
Recovery	The efficiency of the extraction procedure.	Consistent, precise, and reproducible.
Matrix Effect	The influence of co-eluting matrix components on the ionization of the analyte.	The IS should compensate for any significant matrix effects.
Stability	The chemical stability of the analyte in the biological matrix under various storage and processing conditions.	Analyte concentration should remain within ±15% of the initial concentration.

Conclusion and Recommendations

The selection of a stable isotope-labeled internal standard, such as N-Desmethyl Trifluoperazine-d8, is a critical step in the development of a robust and reliable bioanalytical method for the quantification of N-desmethyl trifluoperazine. Its physicochemical properties, being nearly identical to the analyte, provide the most effective means of compensating for analytical variability, particularly in complex biological matrices like plasma and urine.

While Trifluoperazine-d8 can serve as a viable alternative, and structural analogues like prochlorperazine may be considered in less stringent applications, N-Desmethyl Trifluoperazine-d8 remains the theoretically superior choice for achieving the highest level of accuracy and precision in regulated bioanalysis.

It is imperative that a comprehensive method validation be performed in each specific matrix of interest to experimentally verify the performance of N-Desmethyl Trifluoperazine-d8 and ensure the integrity of the resulting bioanalytical data.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Reddy, B. V., et al. (2022). Bioanalysis of trifluoperazine in human plasma by LC-MS/MS: Application to disposition kinetics. Biomedical Chromatography, 36(12), e5499. [Link]

• Midha, K. K., et al. (1982). A gas chromatographic mass spectrometric assay for plasma trifluoperazine concentrations following single doses. Biomedical Mass Spectrometry, 9(5), 186-190. [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Huppertz, B., et al. (2023). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic Drug Monitoring, 45(1), 118-126. [Link]

• Rumpler, M. J., et al. (2013). Evaluating the Urine Matrix Effects in LC-MS/MS Analysis Following Filtration for Pain Management Compounds. Journal of Analytical Toxicology, 37(8), 514-520. [Link]

• Eckstein, S., et al. (2023). Determination of the Long-Term Stability of Propofol in Human Plasma Frozen for Eight Years and Quantified by UHPLC–MS/MS. Journal of Analytical Toxicology, 47(7), 661-667. [Link]

• Patteet, L., et al. (2014). Assessment of Storage and Transport Stability of New Antidepressant and Antipsychotic Drugs for a Nationwide TDM Service. Therapeutic Drug Monitoring, 36(5), 645-654. [Link]

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• Pharmaffiliates. N-Desmethyl Trifluoperazine-d8 Dihydrochloride. [Link]

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A Senior Application Scientist's Guide to Selecting Deuterated Internal Standards for Trifluoperazine Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Trifluoperazine, the choice of an appropriate internal standard is a critical determinant of assay accuracy, precision, and robustness. This guide provides an in-depth comparison of different deuterated standards for Trifluoperazine analysis, moving beyond a simple product listing to offer a foundation in the principles of stable isotope dilution analysis and practical guidance for method development.

The Imperative for a Stable Isotope-Labeled Internal Standard in Trifluoperazine Bioanalysis

Trifluoperazine is a potent antipsychotic agent, and its therapeutic window necessitates highly sensitive and specific analytical methods, most commonly Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), for its quantification in biological matrices.[1] The complexity of these matrices introduces significant potential for analytical variability arising from sample preparation inconsistencies and matrix effects (ion suppression or enhancement).[2]

A stable isotope-labeled (SIL) internal standard, particularly a deuterated analog of the analyte, is the gold standard for mitigating these challenges.[3] By virtue of being chemically identical to the analyte, a deuterated internal standard co-elutes chromatographically and experiences the same ionization efficiencies and extraction recoveries.[4] This allows for reliable correction of analytical variability, leading to superior data quality.

Comparing Deuterated Trifluoperazine Standards: A Deeper Look

While various deuterated analogs of Trifluoperazine can be synthesized, the most commonly encountered in analytical applications are those with varying degrees of deuterium incorporation. This guide will focus on a comparative discussion of hypothetical lower-deuterated standards (e.g., Trifluoperazine-d3) and the more widely used, heavily-deuterated standard, Trifluoperazine-d8.

Feature	Trifluoperazine-d3 (Hypothetical)	Trifluoperazine-d8	Rationale & Expert Insights
Degree of Deuteration	Lower	Higher	A higher degree of deuteration provides a greater mass shift from the analyte, minimizing the potential for isotopic cross-talk and ensuring a clear analytical signal.
Isotopic Purity	Potentially ≥98%	Typically ≥98%	High isotopic purity is crucial to prevent the contribution of the internal standard's signal to the analyte's signal, which would lead to inaccurate quantification.[5]
Potential for Back-Exchange	Dependent on label position	Lower risk with stable labeling	Deuterium atoms on heteroatoms or activated carbon positions can be susceptible to exchange with protons from the solvent, compromising the integrity of the standard. Strategic placement of labels on stable positions is key.
Chemical Purity	>99%	>99%	High chemical purity ensures that any observed analytical response is attributable to the deuterated standard and not impurities.[5]
Commercial Availability	Less Common	Readily Available	Trifluoperazine-d8 is widely commercially available from various suppliers of analytical standards.[6]

The Scientific Rationale for Preferring Higher Deuteration: The Case for Trifluoperazine-d8

Minimizing Isotopic Overlap: The primary advantage of a higher mass shift is the clear separation of the mass-to-charge ratios (m/z) of the analyte and the internal standard in the mass spectrometer. This is particularly important to avoid interference from the natural isotopic abundance of the analyte.

Enhanced Stability: While the synthesis of Trifluoperazine with two, four, and six deuterium atoms has been described, the stability of the deuterium labels is paramount.[7] Deuterium atoms placed on metabolically labile positions or those prone to back-exchange with solvent protons can lead to a loss of the isotopic label and a corresponding decrease in the internal standard's signal, compromising the accuracy of the assay.[8] While specific labeling positions for all commercially available standards are not always disclosed, reputable suppliers will ensure that deuterium atoms are placed on chemically stable positions. The use of a standard with a higher number of deuterium atoms, such as Trifluoperazine-d8, often implies that the labeling has been strategically distributed across the molecule to ensure stability.

Experimental Workflow for the Evaluation and Use of a Deuterated Trifluoperazine Standard

The following protocol outlines a typical workflow for the analysis of Trifluoperazine in human plasma using Trifluoperazine-d8 as an internal standard, based on established and validated methods.[1][9]

Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of human plasma in a polypropylene tube, add 25 µL of Trifluoperazine-d8 internal standard working solution.

• Vortex briefly to mix.

• Add 100 µL of 0.1 M NaOH to basify the sample.

• Add 3 mL of tertiary butyl methyl ether (TBME) as the extraction solvent.

• Vortex for 10 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Expert Insight: The addition of the internal standard at the very beginning of the sample preparation process is crucial. This ensures that any analyte loss during the subsequent extraction and evaporation steps is mirrored by a proportional loss of the internal standard, thus maintaining an accurate analyte-to-internal standard ratio.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 50 x 4.6 mm, 3 µm) is a common choice for the separation of Trifluoperazine.[9]

  • Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile, methanol, and an aqueous buffer (e.g., 5mM ammonium bicarbonate) is typically employed.[1][9]

  • Flow Rate: A flow rate in the range of 0.5-0.8 mL/min is generally used.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is effective for the ionization of Trifluoperazine.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. The precursor-to-product ion transitions for both Trifluoperazine and Trifluoperazine-d8 are monitored.

Diagram of the Experimental Workflow:

Caption: A typical experimental workflow for Trifluoperazine analysis using a deuterated internal standard.

Conclusion and Recommendations

The selection of a deuterated internal standard is a foundational decision in the development of a robust and reliable bioanalytical method for Trifluoperazine. While various deuterated analogs exist, the scientific principles of stable isotope dilution mass spectrometry strongly favor the use of a heavily deuterated standard such as Trifluoperazine-d8. The greater mass separation minimizes the risk of isotopic interference, and the likelihood of deuterium labeling on stable positions reduces the potential for back-exchange.

For laboratories developing and validating assays for Trifluoperazine, the use of Trifluoperazine-d8 is highly recommended to ensure the highest level of data integrity. This choice is supported by its successful implementation in numerous validated bioanalytical methods and its alignment with best practices in the field.

References

• KCAS Bio. (2017, August 30). The Value of Deuterated Internal Standards. Retrieved from [Link]

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• PubChem. (n.d.). Trifluoperazine. Retrieved from [Link]

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• ResearchGate. (n.d.). Bioanalysis of Trifluoperazine in human plasma by LC‐MS/MS: Application to disposition kinetics. Retrieved from [Link]

• A Review on LC-MS Method to Determine Antipsychotic Drugs in Biological Samples. (2018). Critical Reviews in Analytical Chemistry, 48(4), 281-293.

• National Institute of Standards and Technology. (n.d.). Trifluoperazine. In NIST Chemistry WebBook. Retrieved from [Link]

• Midha, K. K., Galka, M., Cooper, J. K., & Hubbard, J. W. (1981). Synthesis of deuterium labelled trifluoperazine. Journal of Labelled Compounds and Radiopharmaceuticals, 18(7), 989-997.

• ResearchGate. (2013, March 14). Which internal standard? Deuterated or C13 enriched?. Retrieved from [Link]

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Navigating the Regulatory Maze: A Comparative Guide to Labeled Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of regulated bioanalysis, the meticulous quantification of drug candidates and their metabolites in biological matrices is the bedrock of pharmacokinetic, toxicokinetic, and bioavailability studies. The integrity of this data is paramount for regulatory submissions to bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). A cornerstone of robust and reliable bioanalytical methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS), is the judicious use of an internal standard (IS).[1] This guide provides an in-depth comparison of labeled internal standards, grounded in current regulatory guidelines, to empower you to make informed decisions that ensure data quality and regulatory compliance.

The Lynchpin of Precision: Why Internal Standards are Non-Negotiable

An internal standard is a compound of known concentration added to all calibration standards, quality control (QC) samples, and study samples alike.[1][2] Its primary role is to correct for variability that can be introduced during the analytical workflow.[3] Sources of such variability are numerous and can include inconsistencies in sample preparation, extraction recovery, injection volume, and matrix effects that can suppress or enhance the analyte signal in the mass spectrometer.[4][5] By adding a constant amount of the IS to every sample, the ratio of the analyte's response to the IS's response is used for quantification, effectively normalizing for these variations and enhancing the accuracy and precision of the results.[6]

A Tale of Two Standards: A Comparative Analysis

The choice of an internal standard is a critical decision in method development and can significantly impact the performance of a bioanalytical assay. The two main categories of internal standards used in regulated bioanalysis are Stable Isotope-Labeled (SIL) internal standards and structural analog internal standards.

The Gold Standard: Stable Isotope-Labeled (SIL) Internal Standards

SIL internal standards are widely regarded as the "gold standard" for quantitative mass spectrometry-based bioanalysis.[1] In a SIL-IS, one or more atoms of the analyte molecule are replaced with their stable, heavy isotopes, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[1] This modification results in a compound with physicochemical properties that are nearly identical to the analyte, differing only in mass.[1][7]

This near-identical nature is the key to their superiority. A SIL-IS will behave almost identically to the analyte during sample extraction, chromatography, and ionization, allowing it to meticulously track and compensate for variations at each step.[1][5] For a SIL-IS to be most effective, it should co-elute with the analyte.[8]

Advantages of SIL Internal Standards:

• Superior Accuracy and Precision: By closely mimicking the analyte's behavior, SIL internal standards provide the most effective compensation for variability, leading to higher accuracy and precision in the quantification of the analyte.[9]

• Mitigation of Matrix Effects: Matrix effects, a major challenge in bioanalysis, are effectively compensated for by a co-eluting SIL-IS, as both the analyte and the IS are subjected to the same degree of signal suppression or enhancement.[5]

• Regulatory Preference: Regulatory bodies like the FDA and EMA generally prefer the use of SIL internal standards due to their ability to generate highly reliable and reproducible data.

Considerations for SIL Internal Standards:

• Cost and Availability: The synthesis of custom SIL internal standards can be expensive and time-consuming.[3]

• Isotopic Purity: It is crucial to ensure the isotopic purity of the SIL-IS. The presence of unlabeled analyte as an impurity in the SIL-IS can lead to an overestimation of the analyte's concentration.[5][10]

• Potential for Isotopic Exchange: In some cases, deuterium atoms in a SIL-IS can be prone to back-exchange with protons from the solvent, which would compromise the integrity of the standard. Careful selection of the labeling position is crucial to avoid this.

The Pragmatic Alternative: Structural Analog Internal Standards

A structural analog internal standard is a compound that is chemically similar to the analyte but not isotopically labeled.[2] The selection of a suitable structural analog is critical; it should have similar physicochemical properties to the analyte, including extraction recovery, chromatographic retention time, and ionization efficiency.[3]

Advantages of Structural Analog Internal Standards:

• Cost-Effectiveness and Availability: Structural analogs are often more readily available and less expensive than custom-synthesized SIL internal standards.[3]

• Reduced Risk of Cross-Signal Contribution: Since the analog has a different mass from the analyte, there is a lower risk of isotopic crosstalk in the mass spectrometer.

Challenges with Structural Analog Internal Standards:

• Imperfect Compensation: Because the physicochemical properties are not identical to the analyte, a structural analog may not perfectly track the analyte through all stages of the analysis, potentially leading to less accurate and precise results compared to a SIL-IS.[9]

• Differential Matrix Effects: The analyte and a structural analog IS may experience different degrees of ion suppression or enhancement, leading to biased results.

• Co-elution is Not Always Ideal: While close elution is desirable, co-elution with the analyte can sometimes lead to competition for ionization, which can affect the response of both compounds.[11]

Regulatory Expectations: A Harmonized Approach

The International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation provides a globally harmonized standard for the validation and application of bioanalytical methods.[1][12] This guideline, along with specific guidance from the FDA and EMA, outlines the key parameters that must be evaluated to ensure the reliability of a bioanalytical method, with a strong emphasis on the performance of the internal standard.[13][14][15]

Key Validation Parameters and Acceptance Criteria

A full validation of a bioanalytical method should be performed when it is first established for the quantification of an analyte in a particular biological matrix.[16][17] The following table summarizes the key validation parameters and their typical acceptance criteria as per the ICH M10 guideline.

Validation Parameter	Purpose	Typical Acceptance Criteria (ICH M10)
Selectivity	To ensure that the method can differentiate and quantify the analyte in the presence of other components in the sample.[16]	No significant interfering peaks at the retention time of the analyte and IS in blank matrix samples.
Matrix Effect	To assess the impact of matrix components on the ionization of the analyte and IS.[16]	The coefficient of variation (%CV) of the IS-normalized matrix factor should be ≤15%.
Calibration Curve	To establish the relationship between the analyte concentration and the response.[1]	At least 75% of the non-zero calibration standards should be within ±15% of their nominal concentration (±20% for the Lower Limit of Quantification, LLOQ).
Accuracy and Precision	To determine the closeness of the measured concentrations to the nominal concentrations and the degree of scatter in the data.[1]	For QC samples, the mean accuracy should be within ±15% of the nominal concentration (±20% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).[1]
Stability	To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.[18]	The mean concentration of the stability samples should be within ±15% of the nominal concentration.
Dilution Integrity	To ensure that diluting a sample does not affect the accuracy of the measured concentration.[19]	The accuracy and precision of the diluted QCs should be within ±15%.

The Watchful Eye: Monitoring Internal Standard Response

Beyond the initial validation, regulatory guidelines emphasize the importance of monitoring the internal standard response during the analysis of study samples.[18] The ICH M10 guideline mandates the inclusion of an IS response plot for each analytical run in bioanalytical study reports supporting bioavailability and bioequivalence studies.[19] This allows for a visual assessment of the IS response consistency across calibrators, QCs, and unknown samples.

The FDA has issued specific guidance on evaluating IS response variability.[13][20] This guidance suggests that if the IS response variability in incurred samples is similar to or less than that observed in the calibrators and QCs, it is unlikely to impact the accuracy of the reported results.[21] However, significant or systemic variations in the IS response of study samples compared to the calibrators and QCs warrant investigation to determine the root cause and its potential impact on the data's integrity.[8][22]

Experimental Workflow & Data Visualization

To ensure a self-validating system, the following experimental workflow and data presentation formats are recommended.

Diagram: Bioanalytical Method Validation Workflow

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A Senior Scientist's Guide to Assessing the Isotopic Purity of N-Desmethyl Trifluoperazine-d8 Dihydrochloride for Bioanalytical Applications

Introduction: The Critical Role of Isotopic Purity in Bioanalysis

In the landscape of pharmacokinetic (PK) and toxicokinetic (TK) studies, the accuracy of quantitative data is paramount. Stable Isotope Labeled (SIL) compounds are the gold standard for use as internal standards (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis.[1] N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a deuterated analog of a primary metabolite of the antipsychotic drug Trifluoperazine, serves this exact purpose.[2][3] Its utility hinges on a critical, yet often overlooked, quality attribute: isotopic purity .

The fundamental assumption when using a SIL-IS is that it behaves identically to the analyte during sample extraction and ionization but is distinguishable by the mass spectrometer.[4] However, the synthetic process for creating deuterated compounds is imperfect, leading to a population of molecules with varying degrees of deuterium incorporation.[5] Low isotopic purity can introduce significant analytical errors, including underestimation or overestimation of the analyte concentration, thereby compromising the integrity of a study.

This guide provides an in-depth comparison of the essential analytical techniques required to rigorously assess the isotopic purity of N-Desmethyl Trifluoperazine-d8 Dihydrochloride. We will explore not only the "how" but the "why" behind these experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals.

Chapter 1: The Analytical Imperative - Why Isotopic Purity Dictates Data Integrity

The core issue with isotopic impurity is the potential for signal interference, often termed "crosstalk." This occurs when the signal from the SIL-IS contributes to the signal of the non-labeled analyte, or vice-versa. For N-Desmethyl Trifluoperazine-d8, the ideal molecule contains eight deuterium atoms. However, a batch may contain d7, d6, or even d0 (non-deuterated) species.[5]

The U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation underscores the importance of ensuring that the internal standard is suitable for its intended use and does not interfere with the analyte.[6][7] An isotopically impure IS can directly impact assay accuracy and precision. For reliable results, a deuterated standard should exhibit high isotopic enrichment (typically ≥98%) and high chemical purity (>99%).[1] This becomes especially critical at the Lower Limit of Quantification (LLOQ), where even minor isotopic contributions can lead to significant bias.

Chapter 2: Primary Analytical Methodologies for Purity Assessment

A multi-pronged, orthogonal approach is required to fully characterize a SIL-IS. The two pillars of this assessment are High-Resolution Mass Spectrometry (HRMS) and Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy.

• High-Resolution Mass Spectrometry (HRMS): This is the most direct method for determining the distribution of isotopologues (molecules differing only in their isotopic composition). Techniques like Time-of-Flight (TOF) or Orbitrap MS provide the necessary resolving power to separate the mass signals of the d8, d7, d6, etc., species, allowing for accurate quantification of their relative abundances.[8][9]

• Quantitative NMR (qNMR) Spectroscopy: While MS provides the overall distribution, ¹H NMR offers orthogonal confirmation by quantifying the degree of deuteration at specific sites.[10] By comparing the signal integrals of residual protons at the deuterated positions to the integrals of protons at non-deuterated positions, one can calculate the isotopic enrichment with high precision.[5][11] This confirms the structural integrity and location of the deuterium labels.

Chapter 3: Experimental Protocol - High-Resolution Mass Spectrometry (HRMS) Approach

This protocol outlines a self-validating workflow for determining isotopic purity using LC-HRMS. The inclusion of the non-deuterated analog is crucial for confirming mass assignments and instrument performance.

Step-by-Step Methodology:

• Standard Preparation: Prepare stock solutions (e.g., 1 mg/mL) of both N-Desmethyl Trifluoperazine-d8 Dihydrochloride and its non-deuterated analog in a suitable solvent like methanol. Create working solutions by diluting the stocks to an appropriate concentration (e.g., 1 µg/mL) to ensure a strong signal without causing detector saturation.

• LC Separation: Utilize a C18 column (e.g., 50 x 2.1 mm, 1.8 µm) with a simple gradient mobile phase (e.g., water and acetonitrile with 0.1% formic acid). The goal of the chromatography is not to separate isotopologues but to cleanly separate the analyte from any chemical impurities before it enters the mass spectrometer.[12]

• MS Acquisition:

  • Rationale: Employ a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in positive electrospray ionization (ESI) mode. Set the instrument to acquire full-scan data over a relevant m/z range (e.g., m/z 400-425) with a resolving power >25,000 to ensure baseline separation of isotopic peaks.[13]

  • Analysis Sequence:

    • Inject a solvent blank to establish baseline noise.

    • Inject the non-deuterated standard to confirm its exact mass and natural isotopic distribution (A, A+1, A+2 peaks).

    • Inject the N-Desmethyl Trifluoperazine-d8 standard.

• Data Analysis:

  • Extract the mass spectrum from the apex of the chromatographic peak for the d8 standard.

  • Identify the monoisotopic mass of the fully deuterated species (d8) and the masses of the lower isotopologues (d7, d6, etc.).

  • Integrate the ion intensity for each isotopologue peak.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [Intensity(d8) / Σ(Intensities of all related isotopologues)] x 100

Visualization: HRMS Workflow for Isotopic Purity

Caption: Workflow for assessing isotopic purity using LC-HRMS.

Chapter 4: Orthogonal Verification - Quantitative ¹H NMR (qNMR) Spectroscopy

qNMR serves as an essential cross-validation technique. It provides an independent measure of the average isotopic enrichment across the molecule.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh and dissolve a significant amount (e.g., 5-10 mg) of N-Desmethyl Trifluoperazine-d8 Dihydrochloride in a deuterated solvent (e.g., DMSO-d6). Add a certified quantitative internal standard (e.g., maleic acid) with a known concentration.

• NMR Acquisition:

  • Rationale: Acquire a quantitative ¹H NMR spectrum on a high-field spectrometer (≥400 MHz). Ensure a long relaxation delay (D1 ≥ 5x the longest T1) to allow for full magnetization recovery, which is critical for accurate integration.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing and Analysis:

  • Carefully phase and baseline-correct the spectrum.

  • Integrate a well-resolved signal from a non-deuterated region of the molecule (e.g., aromatic protons).

  • Integrate the residual proton signals from the regions where deuteration is intended.

  • Calculate the percent deuteration (%D) for a specific position using the formula: %D = [1 - (Integral_residual_H / Expected_Integral_H)] x 100 (Where Expected_Integral_H is the integral of the corresponding proton in the non-deuterated standard, normalized to a reference peak).

Chapter 5: Comparative Analysis - Fitness for Use in Bioanalytical Assays

The ultimate goal of this assessment is to determine if a batch of SIL-IS is fit for its intended purpose. Let's compare three hypothetical lots of internal standards based on the data obtained from our analyses.

Product Lot	Description	Isotopic Purity (HRMS)	Contribution to Analyte (d0) Signal	Fitness-for-Use Recommendation
Lot A-995	N-Desmethyl Trifluoperazine-d8	99.6%	< 0.01%	Excellent. Ideal for sensitive bioanalytical assays requiring a low LLOQ.
Lot B-981	N-Desmethyl Trifluoperazine-d8	98.1%	0.05%	Acceptable. Suitable for most applications, but may require evaluation for assays with very low LLOQs.[1]
Lot C-955	N-Desmethyl Trifluoperazine-d8	95.5%	0.2%	Not Recommended. Significant risk of crosstalk, potentially compromising data accuracy, especially near the LLOQ.

This data clearly illustrates the direct relationship between isotopic purity and the potential for analytical interference. Lot A-995, with its minimal contribution to the analyte channel, ensures the highest data integrity.

Visualization: Purity-Based Decision Logic

Caption: Decision tree for accepting or rejecting a SIL-IS lot.

Conclusion & Recommendations

The rigorous assessment of isotopic purity is not a mere formality; it is a foundational requirement for generating reliable and accurate bioanalytical data. N-Desmethyl Trifluoperazine-d8 Dihydrochloride, like any SIL-IS, must be thoroughly vetted before its inclusion in validated assays.

Key Recommendations for Researchers:

• Always Verify: Never assume the purity stated on a certificate of analysis is sufficient without in-house verification.

• Use Orthogonal Methods: Combine HRMS for isotopologue distribution with qNMR for structural confirmation to build a comprehensive purity profile.[10]

• Establish Acceptance Criteria: Define clear isotopic purity specifications (e.g., >99%) before validating a bioanalytical method.

• Assess Crosstalk: During method development, experimentally evaluate the contribution of the IS to the analyte signal at the LLOQ to ensure it is negligible.

By adhering to these principles, scientists can ensure that their internal standards are a source of analytical stability, not a source of error, thereby upholding the highest standards of scientific integrity in drug development.

References

• U.S. Food and Drug Administration. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. FDA. [Link]

• European Compliance Academy. (2019). FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis. ECA. [Link]

• Botija, O., et al. (2014). Determination of the enrichment of isotopically labelled molecules by mass spectrometry. PubMed. [Link]

• ResolveMass Laboratories Inc. (2024). Isotopic Purity Using LC-MS. ResolveMass. [Link]

• Almac Group. (n.d.). Determination of Isotopic Purity by Accurate Mass LC/MS. Almac. [Link]

• Chahrour, O., et al. (2014). Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Desmethyl Trifluoperazine-d8 Dihydrochloride

For professionals engaged in the intricate work of research and drug development, the integrity of our experimental work is matched in importance only by the safety of our laboratories and the protection of our environment. N-Desmethyl Trifluoperazine-d8 Dihydrochloride, a deuterated metabolite of the antipsychotic agent Trifluoperazine, is a specialized compound used in pharmacokinetic and metabolic studies. While its isotopic labeling is key to its utility, its core chemical structure—a phenothiazine derivative—dictates a stringent approach to its handling and disposal.

This guide provides a detailed, step-by-step protocol for the proper disposal of N-Desmethyl Trifluoperazine-d8 Dihydrochloride, moving beyond simple instructions to explain the scientific rationale behind each procedural choice. Our commitment is to empower you with the knowledge to manage laboratory waste not just correctly, but also safely and responsibly.

Part 1: Hazard Profile and Risk Assessment

The primary hazards are rooted in the pharmacological activity and chemical properties of the trifluoperazine molecule. The deuterium labeling does not alter the fundamental chemical reactivity or toxicity but makes it a valuable analytical tool.[1] The hydrochloride salt form indicates it is acidic.[2]

Key Hazard Considerations:

Hazard Category	Description	Rationale & Source(s)
Acute Toxicity	Harmful if swallowed. The oral LD50 for the parent compound, Trifluoperazine Hydrochloride, in rats is 543 mg/kg.[3][4] The specific potency of this metabolite is unknown, warranting cautious handling.[5]
Skin & Eye Irritation	May cause skin and eye irritation upon contact.[3] Emergency procedures for related compounds involve immediate and thorough rinsing with water.[6]
Environmental Hazard	Phenothiazine derivatives are recognized as being very toxic to aquatic life, with long-lasting effects.[7] Therefore, this compound must be prevented from entering drains, soil, or waterways.[7][8][9]
Combustion Products	When incinerated, thermal decomposition produces hazardous fumes, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides (SOx), and hydrogen fluoride.[3][5] This necessitates disposal in a high-temperature incinerator equipped with appropriate scrubbers.[5]

Part 2: Immediate Safety Protocols & Personal Protective Equipment (PPE)

Before beginning any work that will generate waste, ensure all necessary safety measures are in place. This creates a self-validating system where safety is integral to the workflow, not an afterthought.

Required Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[6]

• Hand Protection: Use chemical-impermeable gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling the compound.[5][8]

• Protective Clothing: A standard laboratory coat is required to prevent skin contact.[6]

• Respiratory Protection: If there is a risk of generating dust or aerosols, especially outside of a certified fume hood, use a NIOSH-approved respirator.[3]

In Case of Accidental Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[3][5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[5]

Part 3: Step-by-Step Disposal Protocol

The recommended and most compliant method for disposing of N-Desmethyl Trifluoperazine-d8 Dihydrochloride is through a licensed chemical waste management service. Under no circumstances should this compound or its containers be disposed of in regular trash or washed down the drain. [7][10]

Workflow for Compliant Disposal

Caption: Logical workflow for the safe and compliant disposal of N-Desmethyl Trifluoperazine-d8 Dihydrochloride.

Methodology for Laboratory-Scale Waste

• Waste Segregation and Collection:

  • Principle: Preventing cross-contamination and ensuring proper disposal requires strict segregation. Mixing chemical waste streams can lead to dangerous reactions and complicates the disposal process.

  • Procedure:

    • Designate a specific, compatible hazardous waste container for all N-Desmethyl Trifluoperazine-d8 Dihydrochloride waste. This includes surplus solid compound, and any contaminated consumables such as gloves, weighing papers, pipette tips, and paper towels.[6]

    • The container must be made of a chemically resistant material (e.g., high-density polyethylene or glass) and have a secure, tight-fitting lid.[7]

    • Crucially, do not mix this waste with other waste streams (e.g., solvents, aqueous waste) unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[6][11]

• Container Labeling:

  • Principle: Accurate labeling is a regulatory requirement and is essential for the safety of all personnel who may handle the container.

  • Procedure:

    • Clearly label the waste container with the words "Hazardous Waste ".[6]

    • Include the full chemical name: "N-Desmethyl Trifluoperazine-d8 Dihydrochloride ".

    • List relevant hazards (e.g., "Acutely Toxic," "Environmental Hazard").

    • Indicate the approximate quantity of the waste.

• Waste Storage:

  • Principle: Proper storage minimizes the risk of spills, exposure, and unauthorized access.

  • Procedure:

    • Keep the waste container sealed at all times, except when adding waste.

    • Store the container in a designated hazardous waste accumulation area. This area should be well-ventilated, secure, and separate from general laboratory traffic.[3][6]

• Arranging for Final Disposal:

  • Principle: Final disposal must be handled by professionals equipped to manage and destroy hazardous chemical waste in compliance with all regulations.

  • Procedure:

    • Contact your institution's EHS department to arrange for the pickup and disposal of the waste.[7]

    • Provide them with all necessary information from the waste label. They will coordinate with a licensed chemical destruction facility.

Part 4: Decontamination of Empty Containers and Glassware

Empty containers that once held N-Desmethyl Trifluoperazine-d8 Dihydrochloride are not safe for regular trash or recycling until properly decontaminated. They retain chemical residues that pose a risk.

• Procedure:

  • Triple-rinse the empty container or glassware with a suitable solvent (e.g., acetone or ethanol).

  • Collect all three rinses (the "rinsate") as hazardous waste. [6] The rinsate must be placed in a designated, labeled hazardous waste container for halogen-free solvents.

  • Only after this triple-rinse procedure can the container be considered for recycling or disposal as non-hazardous waste, in accordance with your institution's policies.

Part 5: Spill Management

In the event of a small spill of solid material:

• Ensure you are wearing the appropriate PPE.

• Use tools (e.g., scoop, brush and pan) to carefully transfer the spilled solid into your designated hazardous waste container. Avoid creating dust.[3][4]

• Clean the spill area with a cloth dampened with a suitable solvent (e.g., ethanol).

• Place the cleaning cloth and any other contaminated materials into the hazardous waste container.

• For large spills, evacuate the area and contact your institution's EHS or emergency response team immediately.[3]

By adhering to these scientifically grounded procedures, you uphold a culture of safety, ensure regulatory compliance, and demonstrate a commitment to environmental stewardship. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines for any additional requirements.

References

• Trifluoperazine: MedlinePlus Drug Information. (2025). MedlinePlus, National Library of Medicine.[Link]

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• Material Safety Data Sheets N-Desmethyl Trifluoperazine. (N.D.). Cleanchem Laboratories.[Link]

• Phenothiazine | C12H9NS | CID 7108. (N.D.). PubChem, National Institutes of Health.[Link]

• Safety Data Sheet Phenothiazine. (2022). Redox.[Link]

• Disposal of deuterium (D₂). (N.D.). Synergy Recycling.[Link]

• How to dispose of hydrochloric acid. (N.D.). Lab Alley.[Link]

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A Researcher's Guide to Personal Protective Equipment for Handling N-Desmethyl Trifluoperazine-d8 Dihydrochloride

This document provides a comprehensive, risk-based framework for the selection and use of Personal Protective Equipment (PPE) when handling N-Desmethyl Trifluoperazine-d8 Dihydrochloride. As a deuterated metabolite of the potent antipsychotic drug Trifluoperazine, this compound warrants careful handling to minimize occupational exposure.[1] The procedures outlined below are designed for researchers, scientists, and drug development professionals to ensure a safe laboratory environment by integrating principles of industrial hygiene and containment.

Hazard Assessment: Understanding the Risk

N-Desmethyl Trifluoperazine-d8 Dihydrochloride is a pharmaceutical-related compound of unknown potency.[2] However, the parent compound, Trifluoperazine Dihydrochloride, is classified as harmful if swallowed, is suspected of causing genetic defects, and may cause drowsiness or dizziness.[3] Given the structural similarity, it is prudent to handle the N-desmethyl-d8 analog as a potent compound with similar potential hazards.

Key hazards associated with the parent compound include:

• Acute Toxicity: Harmful if swallowed, with an oral LD50 of 543 mg/kg in rats.[3][4]

• Eye and Skin Irritation: Can cause eye irritation and may cause skin irritation upon prolonged contact.[3][5]

• Germ Cell Mutagenicity: Suspected of causing genetic defects.[3]

• Target Organ Toxicity: May cause drowsiness or dizziness.[3]

The primary routes of exposure in a laboratory setting are inhalation of airborne particles (especially when handling the solid powder), skin absorption, and ingestion.[6] Therefore, a comprehensive PPE strategy must provide barriers against these routes.

The Hierarchy of Controls: PPE as the Final Barrier

Before detailing PPE requirements, it is critical to recognize that PPE is the last line of defense. The hierarchy of controls prioritizes engineering and administrative controls to minimize hazards at their source.

• Engineering Controls: The open handling of potent powders is strongly discouraged.[7] All manipulations of solid N-Desmethyl Trifluoperazine-d8 Dihydrochloride should occur within a certified chemical fume hood, a powder containment hood, or a glove box isolator to control airborne dust.[7][8] These primary engineering controls must be operated under negative pressure to prevent the escape of contaminants.[7][8]

• Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs) for handling, storage, and disposal.[9] Access to areas where the compound is handled should be restricted, and all personnel must receive documented training on the specific hazards and control measures.[10][11]

Risk-Based PPE Selection

The required level of PPE depends directly on the experimental procedure and the physical form of the compound being handled. The following table provides guidance for common laboratory tasks.

Task/Operation	Compound Form	Minimum Required PPE Ensemble	Rationale & Key Considerations
Weighing & Aliquoting	Solid Powder	Double Nitrile Gloves, Disposable Lab Coat with Knit Cuffs, ANSI Z87.1-rated Safety Glasses with Side Shields, N95 Respirator (or higher)	This is the highest-risk activity due to the potential for generating airborne dust. Double-gloving provides an extra layer of protection against permeation. An N95 respirator is essential to prevent inhalation of fine particles.[12]
Solution Preparation	Solid into Solvent	Double Nitrile Gloves, Disposable Lab Coat with Knit Cuffs, ANSI Z87.1-rated Safety Glasses with Side Shields	The risk of aerosolization is lower than weighing but still present. Goggles or a face shield should be considered if splashing is likely.
Handling Dilute Solutions	Liquid	Single Pair of Nitrile Gloves, Standard Lab Coat, ANSI Z87.1-rated Safety Glasses	The hazard is reduced, but skin and eye contact are still possible. Standard lab practices should be sufficient.
Spill Cleanup	Solid or Liquid	Double Nitrile Gloves, Disposable Gown or Coveralls, ANSI Z87.1-rated Safety Goggles, Elastomeric Half-Mask Respirator with P100 filters	A higher level of protection is required to manage uncontrolled releases. Goggles provide better splash protection than glasses. A P100 respirator offers a higher filtration efficiency.

Detailed Protocols for PPE Use and Disposal

Procedural discipline is paramount for safety. Follow these steps meticulously to ensure the PPE system is not compromised.

Protocol 1: PPE Donning & Doffing for Handling Solids

Objective: To establish a contamination-free barrier before handling potent powders and to remove it without cross-contamination.

Steps (Donning):

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Inner Gloves: Don the first pair of nitrile gloves.

• Lab Coat/Gown: Put on a disposable lab coat or gown, ensuring full coverage. Cuffs should be tucked into the inner gloves.

• Respirator: Perform a user seal check for the selected respirator (e.g., N95).

• Eye Protection: Put on safety glasses or goggles.

• Outer Gloves: Don the second pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

Steps (Doffing):

• Outer Gloves: Remove the outer gloves first, peeling them off so they turn inside-out. Dispose of them immediately in a designated hazardous waste container.

• Lab Coat/Gown: Untie and remove the lab coat, folding the contaminated exterior inward. Dispose of it in the designated waste container.

• Hand Hygiene: Wash hands or use hand sanitizer.

• Eye Protection: Remove safety glasses/goggles.

• Respirator: Remove the respirator without touching the front surface.

• Inner Gloves: Remove the inner gloves.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Diagram 1: Risk Assessment & PPE Selection Workflow

This diagram illustrates the decision-making process for selecting appropriate controls and PPE when working with N-Desmethyl Trifluoperazine-d8 Dihydrochloride.

Caption: Workflow for risk assessment and PPE selection.

Disposal of Contaminated PPE and Waste

All materials that come into contact with N-Desmethyl Trifluoperazine-d8 Dihydrochloride, including PPE, weigh paper, and contaminated labware, must be treated as hazardous pharmaceutical waste.

Disposal Plan:

• Segregation: All contaminated solid waste (gloves, coats, pipette tips) must be placed in a clearly labeled, sealed hazardous waste container. Do not mix with general laboratory trash.

• Containerization: Use leak-proof, puncture-resistant containers. For potent compounds, double-bagging waste is a recommended best practice.

• Labeling: The waste container must be labeled in accordance with EPA and institutional guidelines, clearly identifying the contents as "Hazardous Pharmaceutical Waste" and listing the chemical name.[13][14]

• Final Disposal: The ultimate disposal method for potent pharmaceutical waste is typically high-temperature incineration by a licensed hazardous waste management company.[15] This ensures the complete destruction of the active pharmaceutical ingredient.[15] Never dispose of this compound or its contaminated materials down the drain or in regular landfill trash.[16][17]

By adhering to this comprehensive guide, researchers can confidently handle N-Desmethyl Trifluoperazine-d8 Dihydrochloride, ensuring personal safety and maintaining the integrity of the laboratory environment.

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